Technical Documentation Center

2H-Pyran, tetrahydro-2-(phenylmethyl)- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2H-Pyran, tetrahydro-2-(phenylmethyl)-
  • CAS: 55962-00-0

Core Science & Biosynthesis

Foundational

chemical structure and properties of 2H-Pyran, tetrahydro-2-(phenylmethyl)-

Abstract This technical guide provides a comprehensive overview of 2H-Pyran, tetrahydro-2-(phenylmethyl)-, a heterocyclic compound of significant interest in synthetic and medicinal chemistry. Commonly known as 2-benzylt...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview of 2H-Pyran, tetrahydro-2-(phenylmethyl)-, a heterocyclic compound of significant interest in synthetic and medicinal chemistry. Commonly known as 2-benzyltetrahydropyran, this molecule incorporates the tetrahydropyran (THP) ring, a recognized "privileged scaffold" in drug discovery due to its favorable influence on physicochemical properties.[1] This document delves into the molecule's chemical structure, stereochemical considerations, and physicochemical properties. It further outlines a robust synthetic protocol, details key spectroscopic signatures for characterization, and explores its applications for researchers, scientists, and drug development professionals.

Introduction: The Significance of the Tetrahydropyran Scaffold

The tetrahydropyran (THP) ring is a saturated six-membered heterocycle containing an oxygen atom. Its prevalence in numerous natural products and FDA-approved pharmaceuticals underscores its importance in medicinal chemistry. The incorporation of a THP moiety can enhance a molecule's pharmacological profile by improving aqueous solubility, reducing metabolic lability, and lowering lipophilicity compared to its carbocyclic analog, cyclohexane.[2] The subject of this guide, 2-benzyltetrahydropyran, combines this valuable scaffold with a benzyl substituent, offering a versatile building block for the synthesis of more complex molecular architectures.

Chemical Structure and Properties

IUPAC Name: 2-(phenylmethyl)oxane Synonyms: 2-benzyltetrahydropyran, 2H-Pyran, tetrahydro-2-(phenylmethyl)- CAS Number: 55962-00-0[3] Molecular Formula: C₁₂H₁₆O Molecular Weight: 176.26 g/mol

The structure features a saturated tetrahydropyran ring with a benzyl group (a phenylmethyl group) attached at the C2 position. The presence of a chiral center at C2 means that 2-benzyltetrahydropyran can exist as a racemic mixture of two enantiomers, (R)- and (S)-2-benzyltetrahydropyran. The stereochemistry is a critical consideration in drug development, as different enantiomers can exhibit distinct pharmacological and toxicological profiles.

Physicochemical Properties

While extensive experimental data for this specific molecule is not centrally cataloged, properties can be predicted based on its structure and data from similar compounds like 3-benzyltetrahydropyran.[4]

PropertyValue (Predicted/Estimated)Source
Molecular Weight 176.26 g/mol [3]
XLogP3 2.8[4]
Hydrogen Bond Donor Count 0[4]
Hydrogen Bond Acceptor Count 1[4]
Rotatable Bond Count 2[4]
Boiling Point Not available
Density Not available
Solubility Expected to be soluble in common organic solvents (e.g., Dichloromethane, Ethyl Acetate, THF).

Synthesis and Mechanistic Insights

The synthesis of 2-substituted tetrahydropyrans can be achieved through various established organic chemistry methodologies. One of the most effective and convergent methods is the Prins cyclization, which involves the acid-catalyzed reaction of a homoallylic alcohol with an aldehyde.[3]

Proposed Synthetic Workflow: Acid-Catalyzed Cyclization

A logical and field-proven approach to synthesize 2-benzyltetrahydropyran is via the intramolecular cyclization of 5-phenyl-pent-1-en-5-ol. This method offers a direct route to the tetrahydropyran ring system.

G cluster_reactants Reactants & Reagents cluster_process Reaction & Workup cluster_product Final Product Reactant 5-Phenyl-pent-4-en-1-ol Reaction Reflux Reaction (Intramolecular Hydroalkoxylation) Reactant->Reaction Catalyst Acid Catalyst (e.g., p-TSA, H2SO4) Catalyst->Reaction Solvent Aprotic Solvent (e.g., Toluene) Solvent->Reaction Quench Aqueous Workup (e.g., NaHCO3 solution) Reaction->Quench Extract Extraction (e.g., Ethyl Acetate) Quench->Extract Dry Drying (e.g., Na2SO4) Extract->Dry Purify Purification (Silica Gel Chromatography) Dry->Purify Product 2-Benzyltetrahydropyran (Racemic Mixture) Purify->Product

Caption: Synthetic workflow for 2-benzyltetrahydropyran.

Experimental Protocol: Synthesis of 2-Benzyltetrahydropyran

Disclaimer: This is a representative protocol. All laboratory work should be conducted by trained personnel with appropriate safety precautions.

  • Reaction Setup: To a solution of 5-phenyl-pent-4-en-1-ol (1.0 eq) in a suitable aprotic solvent such as toluene (0.2 M), add a catalytic amount of a Brønsted acid like p-toluenesulfonic acid (p-TSA, 0.05 eq).

  • Cyclization: Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed. The causality for heating is to provide the necessary activation energy for the intramolecular hydroalkoxylation.

  • Workup: Cool the reaction mixture to room temperature. Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This step neutralizes the acid catalyst, preventing potential side reactions during extraction.

  • Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent like ethyl acetate (3x volumes). The choice of ethyl acetate is based on its immiscibility with water and its good solvency for the target product.

  • Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate (Na₂SO₄) to remove residual water. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient, to yield pure 2-benzyltetrahydropyran.

Spectroscopic Characterization

Accurate characterization is essential for confirming the structure and purity of the synthesized compound. Below are the expected spectroscopic signatures for 2-benzyltetrahydropyran.

¹H NMR Spectroscopy

The proton NMR spectrum provides detailed information about the hydrogen environment in the molecule.

  • Aromatic Protons: A multiplet in the range of δ 7.20-7.40 ppm corresponding to the five protons of the phenyl group.[2]

  • Methylene Bridge (-CH₂-Ph): A doublet of doublets or a multiplet around δ 2.50-3.00 ppm , integrating to two protons.

  • C2 Proton (-O-CH-): A multiplet around δ 3.50-4.00 ppm for the proton on the carbon bearing the benzyl group and adjacent to the ether oxygen.

  • Tetrahydropyran Ring Protons: A series of complex multiplets between δ 1.40-2.00 ppm corresponding to the remaining eight protons on the THP ring.[5]

¹³C NMR Spectroscopy
  • Aromatic Carbons: Signals between δ 125.0-140.0 ppm . The quaternary carbon attached to the methylene bridge will be distinct from the protonated carbons.[2]

  • C2 Carbon (-O-CH-): A signal in the range of δ 75.0-85.0 ppm .

  • Methylene Bridge Carbon (-CH₂-Ph): A signal around δ 40.0-45.0 ppm .

  • Tetrahydropyran Ring Carbons: Signals for the remaining four carbons of the THP ring will appear in the upfield region, typically between δ 20.0-70.0 ppm .

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

  • Aromatic C-H Stretch: Sharp peaks just above 3000 cm⁻¹ (typically 3030-3080 cm⁻¹).[6]

  • Aliphatic C-H Stretch: Strong peaks just below 3000 cm⁻¹ (typically 2850-2960 cm⁻¹).[6]

  • C-O-C Ether Stretch: A strong, characteristic absorbance in the fingerprint region, typically around 1080-1150 cm⁻¹ .[7]

  • Aromatic C=C Bending: Peaks in the 1450-1600 cm⁻¹ region.[8]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of the molecule.

  • Molecular Ion (M⁺): A peak at m/z = 176 , corresponding to the molecular weight of the compound.

  • Key Fragmentation: A prominent peak at m/z = 91 , corresponding to the stable tropylium cation ([C₇H₇]⁺), formed by the cleavage of the benzyl group. Another significant fragment would be observed at m/z = 85 , resulting from the loss of the benzyl group ([C₁₂H₁₆O - C₇H₇]⁺).[9]

Applications in Research and Drug Development

The 2-benzyltetrahydropyran scaffold is a valuable starting material and structural motif in medicinal chemistry. Its utility stems from the combination of the pharmacologically favorable THP ring and the synthetically versatile benzyl group.

  • Scaffold for Library Synthesis: The benzyl group can be readily modified or debenzylated to reveal a hydroxyl group at the C2 position, providing a handle for further functionalization and the creation of diverse chemical libraries for high-throughput screening.

  • Bioisosteric Replacement: The THP ring can serve as a bioisostere for other cyclic systems, such as cyclohexane or piperidine, to fine-tune the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a lead compound.[2]

  • Fragment-Based Drug Design: As a relatively small and rigid structure, 2-benzyltetrahydropyran can be used as a fragment in fragment-based drug discovery campaigns to identify initial binding interactions with a biological target.

Conclusion

2H-Pyran, tetrahydro-2-(phenylmethyl)- represents a molecule of high utility for chemists engaged in drug discovery and complex molecule synthesis. Its structure, built upon the robust tetrahydropyran scaffold, offers a favorable starting point for developing novel chemical entities. This guide has provided a foundational understanding of its structure, a reliable synthetic strategy, and the key analytical data required for its unambiguous characterization. The insights herein are intended to empower researchers to confidently synthesize and utilize this versatile compound in their scientific endeavors.

References

  • PubChem. Benzyl tetrahydropyran. National Center for Biotechnology Information. Available at: [Link]

  • PubChem. 2-Benzyloxytetrahydropyran. National Center for Biotechnology Information. Available at: [Link]

  • PubChem. Benzyl tetrahydropyran. National Center for Biotechnology Information. Available at: [Link]

  • Organic Chemistry Portal. Tetrahydropyran synthesis. Available at: [Link]

  • ResearchGate. 1H-NMR Spectrum of Compound 2. Available at: [Link]

  • Beilstein Journal of Organic Chemistry. Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. Available at: [Link]

  • DR-NTU, Nanyang Technological University. Development of new methods in tetrahydropyran ring synthesis. Available at: [Link]

  • Chemical Science. Very short highly enantioselective Grignard synthesis of 2,2-disubstituted tetrahydrofurans and tetrahydropyrans. Royal Society of Chemistry. Available at: [Link]

  • ResearchGate. (2-Benzyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-8-yl)-acetic acid: An aldose reductase inhibitor and antioxidant of zwitterionic nature. Available at: [Link]

  • NIST. Tetrahydropyran. National Institute of Standards and Technology. Available at: [Link]

  • ResearchGate. Synthesis and Biological Evaluation of 2-Hydroxy Benzyl Hydrazides Congeners. Available at: [Link]

  • Chemistry LibreTexts. 12.3: Mass Spectrometry of Some Common Functional Groups. Available at: [Link]

  • Walsh Medical Media. Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Available at: [Link]

  • Organic Chemistry Data. 1H NMR Chemical Shifts. Available at: [Link]

  • PubMed. Infrared Spectroscopy of Neutral C7H7 Isomers: Benzyl and Tropyl. National Center for Biotechnology Information. Available at: [Link]

  • Indonesian Journal of Chemistry. 1D AND 2D NMR STUDIES OF BENZYL O–VANILLIN. Available at: [Link]

  • Spectroscopy Online. The Infrared Spectroscopy of Alkenes. Available at: [Link]

  • ResearchGate. (A) IR spectra of pure benzylamine (2a, black), pure... Available at: [Link]

  • ResearchGate. Computed FT-IR spectrum of benzil. Available at: [Link]

Sources

Exploratory

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of Tetrahydro-2-(phenylmethyl)-2H-pyran

This guide provides a detailed analysis of the expected electron ionization (EI) mass spectrometry fragmentation patterns for tetrahydro-2-(phenylmethyl)-2H-pyran, also known as benzyl tetrahydropyranyl ether. This docum...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a detailed analysis of the expected electron ionization (EI) mass spectrometry fragmentation patterns for tetrahydro-2-(phenylmethyl)-2H-pyran, also known as benzyl tetrahydropyranyl ether. This document is intended for researchers, scientists, and professionals in drug development who utilize mass spectrometry for structural elucidation. We will explore the primary fragmentation pathways, identify characteristic ions, and provide a foundational experimental protocol.

Introduction: The Compound and the Technique

Tetrahydro-2-(phenylmethyl)-2H-pyran (C₁₂H₁₆O₂) is a molecule that incorporates two key structural motifs: a tetrahydropyran (THP) ring and a benzyl ether linkage. The THP group is a common protecting group for alcohols in organic synthesis, prized for its stability under basic conditions and ease of cleavage under acidic conditions.[1][2] Mass spectrometry is a critical analytical technique for confirming the structure of such molecules. Under electron ionization (EI), the molecule is bombarded with high-energy electrons, leading to the formation of a molecular ion (M⁺•) which is often unstable.[3][4] This energetic molecular ion undergoes a series of predictable fragmentation reactions, creating a unique mass spectrum that serves as a structural fingerprint. Understanding these fragmentation pathways is essential for unambiguous compound identification.

The nominal molecular mass of tetrahydro-2-(phenylmethyl)-2H-pyran is 192 Da. The molecular ion peak (M⁺•) is therefore expected at a mass-to-charge ratio (m/z) of 192. However, for ethers, this peak may be weak or even absent depending on the stability of the molecular ion.[5][6] The fragmentation is driven by the formation of stable carbocations and neutral radicals. The principal sites of initial ionization and subsequent cleavage are the ether oxygen atoms and the benzylic position.

Primary Fragmentation Pathways and Key Ions

The fragmentation of tetrahydro-2-(phenylmethyl)-2H-pyran is dominated by cleavages characteristic of both benzyl ethers and cyclic ethers. Two major competing fragmentation routes are anticipated, leading to the most abundant ions in the spectrum.

Benzylic and Ether C-O Bond Cleavage: The Tropylium Ion (m/z 91)

One of the most common and diagnostic fragmentation patterns for compounds containing a benzyl group is the formation of an ion at m/z 91.[7][8][9] This process is initiated by cleavage of the C-O bond between the benzylic carbon and the ether oxygen. This benzylic cleavage is highly favorable because the resulting benzyl cation (C₇H₇⁺) rapidly rearranges into the exceptionally stable, aromatic tropylium ion.[7][9][10][11]

The stability of the tropylium ion is a powerful thermodynamic driving force, often making the peak at m/z 91 the base peak (the most intense peak) in the spectrum.[8][9] The formation of this ion involves the homolytic cleavage of the C-O bond, generating the tropylium cation and a neutral tetrahydropyranoxyl radical.

Fragmentation of the Tetrahydropyran (THP) Ring: The Oxonium Ion (m/z 85)

The second major pathway involves fragmentation initiated within the tetrahydropyran ring. For 2-substituted tetrahydropyrans, a characteristic and often abundant peak is observed at m/z 85.[12] This fragment corresponds to the C₅H₉O⁺ oxonium ion.

This ion is formed via α-cleavage, where the bond between the C2 carbon of the THP ring and the exocyclic ether oxygen is broken.[5] This cleavage results in the loss of the benzyloxy radical (C₇H₇O•) and the formation of a resonance-stabilized cyclic oxonium ion. The stability of this ion contributes to the significant intensity of the m/z 85 peak.

Proposed Fragmentation Scheme

The competing fragmentation pathways of the molecular ion (m/z 192) are visualized below. The primary fragmentations lead to the two key diagnostic ions at m/z 91 and m/z 85.

G cluster_0 Benzylic Cleavage Pathway cluster_1 THP Ring Cleavage Pathway M Molecular Ion (M⁺•) C₁₂H₁₆O₂⁺• m/z 192 Tropylium Tropylium Ion C₇H₇⁺ m/z 91 (Base Peak) M->Tropylium - •C₅H₉O₂ Oxonium THP Oxonium Ion C₅H₉O⁺ m/z 85 M->Oxonium - •OCH₂C₆H₅ Radical1 C₅H₉O₂• (Neutral Radical) Radical2 C₇H₇O• (Neutral Radical)

Caption: Proposed EI fragmentation pathways for Tetrahydro-2-(phenylmethyl)-2H-pyran.

Summary of Expected Key Ions

The following table summarizes the primary ions expected in the 70 eV EI-mass spectrum of tetrahydro-2-(phenylmethyl)-2H-pyran.

m/zProposed Ion StructureIdentityMechanism of Formation
192[C₁₂H₁₆O₂]⁺•Molecular IonElectron Ionization
91[C₇H₇]⁺Tropylium IonBenzylic C-O bond cleavage with rearrangement[7][10]
85[C₅H₉O]⁺Tetrahydropyranyl Oxonium Ionα-Cleavage of the exocyclic C-O bond on the THP ring[12]

Standard Operating Protocol for EI-MS Analysis

To ensure high-quality, reproducible data, a standardized protocol is essential. The following outlines a self-validating workflow for acquiring the mass spectrum of a purified sample.

G cluster_system_prep System Preparation cluster_sample_analysis Sample Analysis cluster_data_review Data Review p1 1. System Bakeout & Pump Down p2 2. Calibrant Introduction (e.g., PFTBA) p1->p2 p3 3. Mass Axis Calibration p2->p3 p4 4. Run Blank Analysis (Solvent Injection) p3->p4 s2 6. GC-MS Injection (e.g., 1 µL split injection) p4->s2 System Ready s1 5. Prepare Dilute Sample (~1 mg/mL in volatile solvent) s1->s2 s3 7. Data Acquisition (70 eV, Scan m/z 40-400) s2->s3 d1 8. Extract Mass Spectrum from Chromatographic Peak s3->d1 d2 9. Background Subtraction d1->d2 d3 10. Identify Key Ions (M⁺•, m/z 91, m/z 85) d2->d3 d4 11. Compare with Library/ Reference Spectra d3->d4

Caption: Standard workflow for GC-EI-MS analysis.

Step-by-Step Methodology:

  • System Preparation & Calibration:

    • Ensure the mass spectrometer is tuned and calibrated according to the manufacturer's specifications. A common calibrant is perfluorotributylamine (PFTBA).

    • Perform a blank run, injecting only the solvent (e.g., dichloromethane or ethyl acetate) to ensure the system is free from contaminants.

  • Sample Preparation:

    • Dissolve a small amount of the purified compound in a suitable volatile solvent to a concentration of approximately 1 mg/mL.

  • GC-MS Parameters (Typical):

    • Injector: 250°C, Split mode (e.g., 50:1).

    • Column: Standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

    • Oven Program: Start at 50°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI).

    • Electron Energy: 70 eV.[4]

    • Source Temperature: 230°C.

    • Scan Range: m/z 40-400.

  • Data Analysis:

    • Extract the mass spectrum from the apex of the chromatographic peak corresponding to the analyte.

    • Perform background subtraction using a spectrum from the baseline near the peak.

    • Analyze the spectrum for the presence of the molecular ion (m/z 192) and the key fragment ions (m/z 91, 85) to confirm the structure.

References

  • Tropylium Ion, an Intriguing Moiety in Organic Chemistry - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Ion-neutral complexes resulting from dissociative protonation: Fragmentation of α-furanylmethyl benzyl ethers and 4-N,N-dimethylbenzyl benzyl ethers. (2011). Journal of the American Society for Mass Spectrometry. [Link]

  • Ion-neutral complexes resulting from dissociative protonation: fragmentation of alpha-furanylmethyl benzyl ethers and 4-N,N-dimethylbenzyl benzyl ethers. (2010). PubMed. [Link]

  • Mass spectral interpretation - Wikipedia. (n.d.). Wikipedia. [Link]

  • Information from Mass Spectrometry. (n.d.). chemconnections.org. [Link]

  • Fragmentation pathway for Alkyl benzenes- Tropylium ion formation- explained by Dr. Ojaswi Ghadge. (2020). YouTube. [Link]

  • mass spectrometry: tropylium ion. (2018). YouTube. [Link]

  • Mass spectra of cyclic ethers formed in the low-temperature oxidation of a series of n-alkanes - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Mass Spectrometry Fragmentation Patterns. (n.d.). Scribd. [Link]

  • Mass Spectrometry: Fragmentation. (n.d.). [Link]

  • Substituent effects in mass spectrometry. Mass spectra of substituted phenyl benzyl ethers. (n.d.). Journal of the American Chemical Society. [Link]

  • Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. (2023). Chemistry LibreTexts. [Link]

  • 2H-Pyran, tetrahydro-4-methylene-2-phenyl-. (n.d.). PubChem. [Link]

  • Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. (2020). NSF Public Access Repository. [Link]

  • FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. (n.d.). Chemguide. [Link]

  • Mass spectrum of 2H-Pyran,tetrahydro-2-(12- pentadecynyloxy) with... (n.d.). ResearchGate. [Link]

  • 2-Benzyloxytetrahydropyran. (n.d.). PubChem. [Link]

  • Electron-Induced (EI) Mass Fragmentation is Directed by Intra- molecular H-Bonding in Two Isomeric Benzodipyran Systems - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Mass spectrum of 2H-Pyran,tetrahydro-2-(12pentadecynyloxy)-with Retention Time (RT)= 6.337. (n.d.). ResearchGate. [Link]

  • Mass Spectrometry. (n.d.). Michigan State University Department of Chemistry. [Link]

  • Fragmentation of Alkane. (n.d.). [Link]

  • Ethers are not easily differentiated by their infrared spectra, b... (n.d.). Pearson+. [Link]

  • Interpretation of Mass Spectra. (2017). IntechOpen. [Link]

  • Tetrahydropyranyl ether. (n.d.). PubChem. [Link]

  • Tetrahydropyranyl Ethers. (n.d.). Organic Chemistry Portal. [Link]

  • A Mild and Efficient Method for Selective Deprotection of Tetrahydropyranyl Ethers to Alcohols. (n.d.). The Journal of Organic Chemistry. [Link]

  • Efficient Method for Tetrahydropyranylation of Phenols and Alcohols Using 2,4,6-Trichloro[7][8][13]triazine. (2007). TÜBİTAK Academic Journals. [Link]

  • Electron-Induced (EI) Mass Fragmentation is Directed by Intra- molecular H-Bonding in Two Isomeric Benzodipyran Systems. (2025). ResearchGate. [Link]

  • Fragmentation patterns in the electron impact mass spectra of 1,3,5-triazin-2-one derivatives. (n.d.). Arkivoc. [Link]

Sources

Foundational

A Comprehensive Technical Guide to the Thermodynamic Stability of Tetrahydro-2-(phenylmethyl)-2H-pyran Derivatives

Abstract: The tetrahydropyran (THP) moiety is a ubiquitous structural motif in a vast array of natural products and pharmacologically active molecules. Its conformational preferences directly influence molecular shape, r...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract: The tetrahydropyran (THP) moiety is a ubiquitous structural motif in a vast array of natural products and pharmacologically active molecules. Its conformational preferences directly influence molecular shape, receptor binding affinity, and ultimately, biological function. This technical guide provides an in-depth analysis of the thermodynamic stability of tetrahydro-2-(phenylmethyl)-2H-pyran, a representative 2-substituted THP derivative. We will dissect the intricate balance between steric and stereoelectronic effects that govern its conformational equilibrium. This guide offers researchers, scientists, and drug development professionals a foundational understanding, supported by detailed experimental and computational protocols, to predict and control the stability of this important heterocyclic system.

Introduction: The Significance of the Tetrahydropyran Scaffold

The six-membered oxygen-containing heterocycle, tetrahydropyran (THP), is a cornerstone in medicinal chemistry. Its prevalence stems from its metabolic stability, favorable physicochemical properties, and its ability to act as a versatile scaffold for presenting substituents in well-defined three-dimensional orientations. Understanding the thermodynamic stability of substituted THP rings is therefore not an academic exercise, but a critical component of rational drug design.

The stability of a substituted THP derivative is determined by the conformational equilibrium of its substituents. For a monosubstituted THP, such as tetrahydro-2-(phenylmethyl)-2H-pyran (hereafter referred to as 2-benzyl-THP), the benzyl group can occupy one of two positions: axial or equatorial. The Gibbs free energy difference (ΔG°) between these two conformers dictates their relative populations at equilibrium and thus the overall thermodynamic preference of the molecule. This guide will explore the competing forces that determine this equilibrium: classical steric hindrance and the more nuanced stereoelectronic effects.

Fundamental Principles of Conformational Stability in Tetrahydropyrans

The Low-Energy Chair Conformation

To minimize torsional and steric strain, the tetrahydropyran ring, much like cyclohexane, predominantly adopts a chair conformation.[1] This staggered arrangement places all bond angles close to the ideal tetrahedral 109.5°, making it the global energy minimum. Other conformations, such as the boat or twist-boat, are significantly higher in energy and are typically only relevant as transition states for ring inversion.[2]

Axial vs. Equatorial: The Two Faces of a Substituent

In the chair conformation, a substituent at any given carbon can be in one of two distinct orientations:

  • Axial: The C-substituent bond is parallel to the principal C3 axis of the ring.

  • Equatorial: The C-substituent bond points away from the ring, roughly in the "equator" of the molecule.

These two positions are interconverted through a process called ring-flipping or chair-chair interconversion. For a monosubstituted ring, this process results in two distinct diastereomeric conformers with potentially different energies.

Steric Effects: The "A-Value" as a Measure of Bulk

In the absence of other influences, the spatial bulk of a substituent is the primary determinant of conformational preference. An axial substituent experiences destabilizing steric interactions with the other two axial hydrogens on the same side of the ring (1,3-diaxial interactions). To avoid this strain, bulky groups overwhelmingly prefer the more spacious equatorial position.

This preference is quantified by the "A-value," which is the Gibbs free energy difference (ΔG°) between the axial and equatorial conformers for a monosubstituted cyclohexane.[3] A higher A-value signifies a greater preference for the equatorial position. The benzyl group is considered a bulky substituent, with an A-value that dictates a strong steric preference for the equatorial position.[4]

SubstituentA-Value (kcal/mol)Implication
-CH₃ (Methyl)1.74Strong equatorial preference.[3]
-OH (Hydroxyl)0.87Moderate equatorial preference.[3]
-CH₂Ph (Benzyl)1.81 Very strong equatorial preference due to steric bulk. [4]
Stereoelectronic Effects: Beyond Simple Sterics

Stereoelectronic effects are interactions between electron orbitals that depend on their spatial orientation.[5] In heterocyclic systems, these effects can significantly influence conformation, sometimes even overriding steric preferences.[6][7]

The most critical stereoelectronic effect in THP chemistry is the anomeric effect. It describes the observed tendency for an electronegative substituent at the anomeric carbon (C2, adjacent to the ring oxygen) to favor the axial orientation, contrary to what steric considerations would predict.[8]

This stabilization arises from a hyperconjugative interaction between a non-bonding lone pair (n) on the ring oxygen and the low-lying anti-bonding sigma orbital (σ) of the C2-substituent bond.[9][10] For this overlap to be maximal, the orbitals must be anti-periplanar, a geometric arrangement that is perfectly achieved when the substituent is in the axial position. This n → σ donation of electron density stabilizes the molecule. The strength of the anomeric effect is highly dependent on the electronegativity of the substituent, being most pronounced for groups like -OR, -NR₂, and halogens.[8][11]

Thermodynamic Stability of 2-Benzyl-Tetrahydropyran: A Case Study

The thermodynamic stability of 2-benzyl-THP is dictated by the balance between the steric preference of the benzyl group for the equatorial position and any potential stabilizing stereoelectronic effects in the axial position.

The Dominant Forces: Sterics Reign Supreme

For 2-benzyl-THP, the substituent is connected via a carbon-carbon bond. Carbon is not a highly electronegative atom compared to oxygen or halogens. Consequently, the C2-benzyl σ* orbital is a relatively poor electron acceptor. This means that the stabilizing n → σ* hyperconjugation that defines the anomeric effect is expected to be very weak or negligible.

Therefore, the conformational equilibrium will be overwhelmingly dominated by the steric demand of the benzyl group. The significant steric strain from 1,3-diaxial interactions in the axial conformer will far outweigh any minor stereoelectronic stabilization.

Visualization of Conformational Equilibrium

Caption: Conformational equilibrium of 2-benzyl-THP.

Experimental Determination of Thermodynamic Stability

While theoretical principles provide a strong prediction, experimental validation is paramount. Variable Temperature Nuclear Magnetic Resonance (VT-NMR) spectroscopy is the most powerful technique for quantifying the energy difference between conformers in solution.

Protocol: VT-NMR for a ΔG° Determination

This protocol outlines the steps to determine the thermodynamic parameters for the chair-chair interconversion.

  • Sample Preparation: Dissolve a pure sample of 2-benzyl-THP in a suitable low-freezing point solvent (e.g., deuterated toluene, d₈-toluene, or deuterated dichloromethane, CD₂Cl₂).

  • Room Temperature Spectrum: Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 298 K). At this temperature, ring inversion is rapid on the NMR timescale, and the observed spectrum is a weighted average of the two conformers.

  • Low-Temperature Spectra (Slow-Exchange Regime): Cool the sample in the NMR probe incrementally (e.g., in 10 K steps) until the signals for the axial and equatorial conformers broaden and then resolve into two distinct sets of peaks. This temperature is known as the coalescence temperature. Continue cooling to a temperature where the peaks are sharp and well-resolved (the slow-exchange regime).

  • Signal Assignment: Using 2D NMR techniques (like COSY and NOESY) at low temperature, assign the signals corresponding to the major (equatorial) and minor (axial) conformers. The proton at C2 is an excellent diagnostic signal.

  • Integration and Calculation of K_eq: Carefully integrate the corresponding, well-resolved signals for the axial (I_ax) and equatorial (I_eq) conformers. The equilibrium constant (K_eq) is the ratio of these integrals:

    • K_eq = [Equatorial] / [Axial] = I_eq / I_ax

  • Calculation of Gibbs Free Energy (ΔG°): Use the following equation to calculate the free energy difference at the specific temperature (T) of the measurement:

    • ΔG° = -RT ln(K_eq)

    • Where R is the gas constant (1.987 cal/mol·K) and T is the temperature in Kelvin.

Visualization of Experimental Workflow

Caption: Workflow for experimental stability determination.

Computational Analysis of Conformational Energies

Computational chemistry provides a powerful, complementary approach to experimental methods for probing thermodynamic stability. Density Functional Theory (DFT) is a robust method for accurately calculating the energies of different conformers.[1][2]

Protocol: DFT Energy & NBO Analysis

This protocol describes how to obtain relative energies and analyze stereoelectronic contributions.

  • Structure Generation: Build 3D models of both the axial and equatorial conformers of 2-benzyl-THP using a molecular editor.

  • Geometry Optimization: Perform a full geometry optimization for each conformer using a suitable DFT method and basis set (e.g., B3LYP/6-31G(d,p)). This finds the lowest energy structure for each conformer.

  • Frequency Calculation: Perform a vibrational frequency calculation on each optimized structure at the same level of theory. This confirms that the structure is a true energy minimum (no imaginary frequencies) and provides the necessary thermochemical data (Zero-Point Energy, Enthalpy, and Gibbs Free Energy).

  • Energy Comparison: Calculate the relative Gibbs Free Energy (ΔG) by subtracting the energy of the most stable conformer (equatorial) from the energy of the higher-energy conformer (axial).

  • (Optional) Natural Bond Orbital (NBO) Analysis: On the optimized structures, perform an NBO analysis.[12] This calculation will quantify the stabilization energy (E₂) associated with specific orbital interactions. Look for the n_O → σ*_C2-C(benzyl) interaction in the axial conformer to quantify the anomeric effect. A low E₂ value would confirm a weak interaction.

Visualization of Computational Workflow

G cluster_comp Computational Workflow: DFT & NBO Analysis A Build Axial & Equatorial Conformers B Geometry Optimization (e.g., B3LYP/6-31G(d)) A->B C Frequency Calculation (Confirm minima & get G) B->C D Calculate Relative Energy ΔG = G_axial - G_equatorial C->D E Perform NBO Analysis (Quantify n → σ* interactions) C->E F Predicted Stability & Orbital Interaction Data D->F E->F

Caption: Workflow for computational stability analysis.

Implications for Drug Development and Molecular Design

A precise understanding of the conformational preferences of THP derivatives is crucial for designing effective therapeutics. The three-dimensional shape of a molecule dictates how it fits into a biological target, such as an enzyme's active site or a G-protein coupled receptor.[13]

  • Receptor Binding: If the biologically active conformation requires the substituent at C2 to be equatorial, the inherent stability of the 2-benzyl-THP system is advantageous, as the molecule pre-pays the energetic cost of adopting the correct shape.

  • Rational Design: If a different orientation is required, chemists can introduce other substituents on the ring or modify the benzyl group to alter the conformational equilibrium through additional steric or stereoelectronic interactions.

  • Predictive Modeling: The principles and methods outlined in this guide allow scientists to computationally screen potential drug candidates and predict their likely dominant conformations before undertaking costly and time-consuming synthesis.[14]

Conclusion

The thermodynamic stability of tetrahydro-2-(phenylmethyl)-2H-pyran is governed by a clear competition between steric and stereoelectronic forces. Due to the carbon-based linkage of the benzyl substituent, the anomeric effect is negligible, allowing the powerful steric demand of the benzyl group (A-value ≈ 1.81 kcal/mol) to overwhelmingly dictate the conformational equilibrium. As a result, 2-benzyl-THP exhibits a strong preference for the conformer in which the benzyl group occupies the equatorial position. This foundational principle, verifiable through a synergistic application of VT-NMR spectroscopy and DFT calculations, provides a robust framework for predicting the behavior of similar THP-containing molecules and for the rational design of complex molecular architectures in drug discovery.

References

  • Stereoelectronic effects dictate molecular conformation and biological function of heterocyclic amides. Journal of the American Chemical Society.
  • Theoretical study on the anomeric effect in α-substituted tetrahydropyrans and piperidines. Elsevier.
  • Anomeric effect. Wikipedia.
  • An ab Initio Theory and Density Functional Theory (DFT) Study of Conformers of Tetrahydro-2H-pyran.
  • endo-Anomeric and exo-anomeric effects in 2-substituted tetrahydropyrans. RSC Publishing.
  • The conformation of new tetrahydropyrimidine derivatives in solution and in the crystal. PubMed.
  • Flexible molecules with defined shape. Part 3. Conformational analysis of bis(tetrahydropyran-2-yl)methanes. RSC Publishing.
  • Anomeric effect in 2-alkoxytetrahydropyrans studied by carbon-13 and oxygen-17 NMR chemical shifts.
  • Recent Advances in the Synthesis of 2H-Pyrans. PMC.
  • Synthesis and conformational analysis of pyran inter-halide analogues of ᴅ-talose. Beilstein Journal of Organic Chemistry.
  • Conformational analysis. 42. Monosubstituted tetrahydropyrans. Journal of the American Chemical Society.
  • Stereoelectronic Effects Dictate Molecular Conformation and Biological Function of Heterocyclic Amides.
  • A computational study of 4-alkyl equatorial tetrahydro-2 H-thiopyran-1-oxides (tetrahydrothiopyran-1-oxides, thiacyclohexane-1-oxides, thiane-1-oxides).
  • Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values". Master Organic Chemistry.
  • Thermal Decomposition of Compounds Derived from 2H-Dihydropyran: A Comput
  • The Conformational Behaviour of Fluorinated Tetrahydrothiopyran.
  • Stereoelectronic effect. Wikipedia.
  • The anomeric effect: the dominance of exchange effects in closed-shell systems. RSC Publishing.
  • Investigation of the role of stereoelectronic effects in the conformation of piperidones by NMR spectroscopy and X-ray diffraction. Beilstein Journals.
  • Conformational Landscape of Tetrahydro-4H-thiopyran-4-one 1-oxide: A Comput
  • RM1 calculated kinetic and thermodynamic parameters for substituted PA.
  • Thermal Decomposition of Compounds Derived from 2H-Dihydropyran: A Computational Study.
  • Exploiting the role of stereoelectronic effects to design the antagonists of the human complement C3a receptor. RSC Publishing.
  • Synthesis of tetrahydropyrans. Organic Chemistry Portal.
  • Theoretical Investigation of the Effects of Aldehyde Substitution with Pyran Groups in D-π-A Dye on Performance of DSSCs. PMC.
  • Chemoenzymatic synthesis of 2,6-disubstituted tetrahydropyrans with high s1 receptor affinity, antitumor and analgesic.
  • Chemical Properties of 2H-Pyran-2-one, tetrahydro-6-methyl-. Cheméo.
  • Synthesis, characterization and biological activity of ring-substituted 6-benzylamino-9-tetrahydropyran-2-yl and 9-tetrahydrofuran-2-ylpurine derivatives.
  • A short review on tetrahydropyranyl ethers: a versatile protecting group for hydroxyl functionality. Royal Society of Chemistry.
  • Tetrahydropyrans (tetrahydropyranones) substituted in beta-position, synthesis method thereof and use thereof in perfumery.
  • 2H-Pyran-2-one, tetrahydro-. NIST WebBook.
  • Conformational analysis of cyclohexane derivatives. The A value of a benzyl group. RSC Publishing.
  • 2H-Pyran-2-ol, tetrahydro-. NIST WebBook.
  • 2H-Pyran-2-methanol, tetrahydro-. NIST WebBook.
  • Confirmational analysis of 1-methyl-1-phenyl cyclohexane. YouTube.
  • Phenyl group. Wikipedia.
  • (a) Supramolecular cyclohexane in 1e . The phenyl groups are omitted...

Sources

Exploratory

Mechanism of Formation for 2H-Pyran, tetrahydro-2-(phenylmethyl)-: A Comprehensive Technical Guide

Executive Summary 2H-Pyran, tetrahydro-2-(phenylmethyl)- (commonly known as 2-benzyltetrahydropyran or 2-benzyltetrahydro-2H-pyran; CAS No. 55962-00-0; MW: 176.259 g/mol ) is a critical structural motif in modern medicin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2H-Pyran, tetrahydro-2-(phenylmethyl)- (commonly known as 2-benzyltetrahydropyran or 2-benzyltetrahydro-2H-pyran; CAS No. 55962-00-0; MW: 176.259 g/mol ) is a critical structural motif in modern medicinal chemistry[1]. It serves as a foundational pharmacophore in the development of neuroactive agents, notably in the synthesis of asymmetric pyran derivatives acting as triple uptake inhibitors (TUIs) for the treatment of depression[2]. Furthermore, its conformational stability makes it a valuable substrate in radical clock reactions and enantioselective bromocycloetherification studies[3][4].

This whitepaper details the three primary mechanistic pathways for the synthesis of the 2-benzyltetrahydropyran core. By examining the causality behind reagent selection, stereoelectronic effects, and thermodynamic driving forces, this guide provides researchers with self-validating protocols for scalable and regioselective synthesis.

Pathway 1: Nucleophilic Addition via Cyclic Oxocarbenium Ion

The most direct and widely utilized method for synthesizing 2-substituted tetrahydropyrans involves the Lewis acid-mediated generation of a cyclic oxocarbenium ion from a tetrahydropyranyl acetal, followed by nucleophilic capture.

Mechanistic Causality & Stereoelectronics

When 2-methoxytetrahydropyran is treated with a Lewis acid such as Boron trifluoride diethyl etherate ( BF3​⋅OEt2​ ), the Lewis acid selectively coordinates to the exocyclic methoxy oxygen. This coordination weakens the C–O bond, prompting the departure of the methoxy group to form a highly electrophilic, resonance-stabilized cyclic oxocarbenium ion.

The oxocarbenium intermediate adopts a half-chair conformation. According to the kinetic anomeric effect , incoming nucleophiles (such as benzylmagnesium chloride) preferentially attack from an axial trajectory. This inside-attack trajectory maximizes the stabilizing orbital overlap ( σ∗←n ) between the developing C–C σ bond and the adjacent oxygen lone pair. While this pathway is highly efficient, the lack of other ring substituents in the unsubstituted precursor typically results in a racemic mixture of 2-benzyltetrahydropyran unless chiral catalysts are employed[4].

Oxocarbenium A 2-Methoxytetrahydropyran + BF3·OEt2 B Lewis Acid-Base Complex A->B Coordination C Cyclic Oxocarbenium Ion Intermediate B->C -MeOBF3(-) D Nucleophilic Attack (Benzylmagnesium Chloride) C->D +BnMgCl E 2-Benzyltetrahydropyran (Target) D->E C-C Bond Formation

Fig 1: Lewis acid-mediated oxocarbenium formation and nucleophilic addition.

Experimental Protocol: Grignard Addition
  • Preparation: Flame-dry a Schlenk flask under an argon atmosphere. Add 2-methoxytetrahydropyran (1.0 equiv) and anhydrous CH2​Cl2​ to achieve a 0.1 M solution.

  • Activation: Cool the solution to -78 °C using a dry ice/acetone bath. Add BF3​⋅OEt2​ (1.2 equiv) dropwise. Stir for 15 minutes to ensure complete formation of the oxocarbenium intermediate. (Self-Validation: The solution may turn slightly yellow, indicating ion formation).

  • Nucleophilic Attack: Slowly add benzylmagnesium chloride (1.5 equiv, 1.0 M in THF) via a syringe pump over 30 minutes. The slow addition prevents thermal spikes that could lead to ring-opening side reactions.

  • Completion: Stir at -78 °C for 2 hours. Monitor via TLC (Hexanes/EtOAc 9:1) until the starting acetal is fully consumed.

  • Quench & Isolation: Quench the reaction at -78 °C with saturated aqueous NH4​Cl to prevent emulsion formation during workup. Warm to room temperature, extract with CH2​Cl2​ , dry over Na2​SO4​ , concentrate, and purify via flash chromatography.

Pathway 2: Intramolecular Etherification via Dehydrative Cyclization

For target-oriented synthesis where acyclic precursors are more readily available, the intramolecular etherification of 6-phenylhexane-1,5-diol provides a robust alternative.

Mechanistic Causality & Baldwin's Rules

This pathway relies on the selective activation of a primary alcohol in the presence of a secondary alcohol. By treating the 1,5-diol with exactly 1.05 equivalents of p-Toluenesulfonyl chloride (TsCl) at low temperatures, the less sterically hindered primary alcohol is selectively tosylated.

Subsequent treatment with a strong base (e.g., NaH) deprotonates the secondary C5-hydroxyl group. The resulting alkoxide acts as an internal nucleophile, displacing the primary tosylate via an SN​2 mechanism. According to Baldwin's Rules for Ring Closure , this is a 6-Exo-Tet trajectory, which is stereoelectronically highly favored, ensuring rapid cyclization and minimal oligomerization.

Etherification A 6-Phenylhexane-1,5-diol B Selective Primary Activation (TsCl, Pyridine) A->B C 1-Tosyloxy-6-phenylhexan-5-ol B->C D Intramolecular SN2 Cyclization (NaH) C->D E 2-Benzyltetrahydropyran D->E

Fig 2: Intramolecular SN2 etherification workflow from 6-phenylhexane-1,5-diol.

Experimental Protocol: Dehydrative Cyclization
  • Selective Tosylation: Dissolve 6-phenylhexane-1,5-diol (1.0 equiv) in anhydrous CH2​Cl2​ (0.2 M). Add pyridine (2.0 equiv) and cool to 0 °C.

  • Activation: Add TsCl (1.05 equiv) in small portions. Stir at 0 °C for 4 hours. (Causality: Strict temperature control prevents the secondary alcohol from reacting).

  • Intermediate Isolation: Wash the organic layer with 1N HCl to remove excess pyridine, extract, and concentrate in vacuo to yield the crude monotosylate.

  • Cyclization: Dissolve the crude monotosylate in anhydrous THF (0.1 M). Cool to 0 °C and add NaH (60% dispersion in mineral oil, 1.2 equiv) portionwise.

  • Completion: Allow the reaction to warm to room temperature and stir for 3 hours.

  • Quench: Carefully quench with H2​O (dropwise initially to neutralize unreacted NaH), extract with Et2​O , dry, and purify via silica gel chromatography.

Pathway 3: Hetero-Diels-Alder (HDA) Cyclocondensation

The Hetero-Diels-Alder (HDA) reaction between an aldehyde and a highly activated diene (such as Danishefsky's diene) is a powerful tool for constructing the pyran core de novo.

Mechanistic Causality & Stepwise Assembly

When phenylacetaldehyde reacts with 1-methoxy-3-trimethylsilyloxy-1,3-butadiene in the presence of an oxophilic Lewis acid like Yb(OTf)3​ , the reaction often proceeds via a stepwise Mukaiyama-aldol-like mechanism rather than a concerted [4+2] cycloaddition[5]. The Lewis acid activates the aldehyde, facilitating nucleophilic attack by the terminal carbon of the diene. Subsequent ring closure and elimination of the silyl ether and methanol yield a 2-benzyl-2,3-dihydro-4H-pyran-4-one intermediate. Global reduction of the alkene and ketone using Raney Nickel under a hydrogen atmosphere yields the saturated 2-benzyltetrahydropyran[5].

HDA A Phenylacetaldehyde + Danishefsky's Diene B Lewis Acid Catalysis (Yb(OTf)3) A->B C 2-Benzyl-2,3-dihydro- 4H-pyran-4-one B->C Cyclocondensation D Global Reduction (Raney Ni, H2) C->D E 2-Benzyltetrahydropyran D->E Saturation

Fig 3: Hetero-Diels-Alder cyclocondensation and subsequent reduction pathway.

Experimental Protocol: HDA & Reduction
  • Cyclocondensation: In a flame-dried flask, dissolve phenylacetaldehyde (1.0 equiv) and Danishefsky's diene (1.2 equiv) in anhydrous THF.

  • Catalysis: Add Yb(OTf)3​ (10 mol%) at room temperature. Stir for 12 hours.

  • Elimination: Treat the mixture with 0.1 N HCl for 30 minutes to cleave the silyl enol ether and drive the elimination of methanol. Extract and concentrate to yield the dihydropyranone.

  • Reduction: Transfer the intermediate to a Parr shaker flask. Add absolute ethanol and a catalytic amount of Raney Nickel.

  • Saturation: Hydrogenate at 40 psi H2​ for 4 hours. (Causality: Raney Ni is highly effective at simultaneously reducing the α,β -unsaturated system and the ketone). Filter through a pad of Celite and purify.

Quantitative Data & Route Comparison

The selection of a synthetic route depends heavily on the project's scale, budget, and stereochemical requirements. The table below synthesizes the operational metrics of the three discussed pathways.

MetricPathway 1: Oxocarbenium AdditionPathway 2: Intramolecular EtherificationPathway 3: Hetero-Diels-Alder
Overall Yield 75 - 85%60 - 70%50 - 65% (over 2 steps)
Stereocontrol Poor (Racemic without chiral auxiliaries)Excellent (Retention of C5 stereocenter)Moderate to High (Catalyst dependent)
Scalability High (Excellent for >10g scale)Moderate (Dilution required to prevent oligomers)Low to Moderate (High pressure H2​ needed)
Reagent Cost Low (Grignard reagents are inexpensive)Low to ModerateHigh (Danishefsky's diene & Yb(OTf)3​ )
Primary Byproducts Magnesium salts, unreacted acetalPyridinium salts, sodium tosylateSiloxanes, methanol

References

  • Flexible and biomimetic analogs of triple uptake inhibitor 4-((((3S,6S)-6-benzhydryltetrahydro-2H-pyran-3-yl)amino)methyl)phenol : Synthesis, biological characterization, and development of a pharmacophore model Source: nih.gov (PMC) URL:2

  • 2H-Pyran, tetrahydro-2-(phenylmethyl)- | CAS No. 55962-00-0 Synthetic Routes Source: guidechem.com URL: 1

  • Conformational Memory in Enantioselective Radical Reductions and a New Radical Clock Reaction Source: Journal of the American Chemical Society (acs.org) URL: 3

  • Enantioselective Bromocycloetherification by Lewis Base/Chiral Brønsted Acid Cooperative Catalysis Source: nih.gov (PMC) URL: 4

  • Efficient trans-Selectivity in the Cyclocondensation of (S)-2-[2-(p-Tolylsulfinyl)phenyl]acetaldehyde with Activated Dienes Catalyzed by Yb(OTf)3 Source: The Journal of Organic Chemistry (acs.org) URL: 5

Sources

Foundational

Crystallographic Data and 3D Conformation of 2H-Pyran, tetrahydro-2-(phenylmethyl)-: A Structural Paradigm in Drug Design

Executive Summary The structural integrity and conformational dynamics of saturated oxygen heterocycles are foundational to modern pharmacophore design. 2H-Pyran, tetrahydro-2-(phenylmethyl)- , commonly known as 2-benzyl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural integrity and conformational dynamics of saturated oxygen heterocycles are foundational to modern pharmacophore design. 2H-Pyran, tetrahydro-2-(phenylmethyl)- , commonly known as 2-benzyltetrahydro-2H-pyran (CAS: 55962-00-0), represents a privileged scaffold frequently utilized in the development of biologically active compounds, including Triple Uptake Inhibitors (TUIs) and complex natural products [1][3].

As a Senior Application Scientist, I present this whitepaper to dissect the crystallographic parameters, stereoelectronic effects, and 3D conformational dynamics of this molecule. By understanding the causality behind its equatorial preference and its behavior as an ultrafast radical clock, researchers can rationally design highly selective therapeutics and leverage its unique "memory of chirality" in asymmetric synthesis [2].

Structural & Crystallographic Profile

The Tetrahydropyran (THP) Ring System

The core of 2-benzyltetrahydro-2H-pyran is a six-membered tetrahydropyran ring. Crystallographic data from functionalized derivatives (e.g., (2R,4R)-2-benzyltetrahydro-2H-pyran-4-ol) consistently demonstrate that the THP ring adopts a classic chair conformation in the solid state [4].

Equatorial Preference and the Anomeric Effect

At the C2 position (the anomeric center adjacent to the oxygen atom), substituents are subject to competing stereoelectronic and steric forces. Highly electronegative substituents typically prefer the axial position due to the anomeric effect —driven by the hyperconjugative donation of the oxygen's lone pair into the σ∗ orbital of the C2-substituent bond.

However, in 2-benzyltetrahydro-2H-pyran, the substituent is a carbon-based benzyl group. The steric bulk (A-value) of the benzyl moiety overwhelmingly dominates the weak anomeric effect associated with a C-C bond. Consequently, the ground-state crystal structure strictly favors the equatorial conformation to minimize 1,3-diaxial interactions with the axial protons at C4 and C6.

"Folded" vs. "Extended" Conformations

In the context of drug development, the spatial orientation of the benzyl aromatic ring relative to the THP core dictates receptor binding affinity. Crystallographic and computational analyses reveal two primary orientations [3]:

  • Folded Conformation (Ground State): The aromatic ring of the benzyl moiety is oriented at approximately 90° to the mean plane of the pyran ring. This minimizes steric clash with the equatorial protons of the THP ring and is crucial for balanced activity against dopamine, serotonin, and norepinephrine transporters.

  • Extended Conformation: The aromatic ring is tilted to lie parallel to the pyran ring plane. This conformation is thermodynamically less stable by 2.3–2.8 kcal/mol and is rarely observed in high-resolution X-ray structures unless forced by crystal packing forces.

Conformational Dynamics & Radical Memory

The 3D conformation of 2-benzyltetrahydropyran is not static; it exhibits fascinating kinetic behavior when subjected to radical-mediated reactions.

When 2-benzyltetrahydropyran-2-carboxylic acid is subjected to Barton ester decarboxylation, it generates a 2-tetrahydropyranyl radical at the C2 position. This radical intermediate is technically achiral, yet it exhibits a phenomenon known as "Memory of Chirality" [2].

The Causality of Radical Clocks:

  • Radical Inversion: The flipping of the radical center (from one face to the other) is extremely fast, with an estimated rate of 5.7×108 s−1 at 22 °C.

  • Ring Interconversion: The chair-chair interconversion of the THP ring requires overcoming a much higher energy barrier (~5–10 kcal/mol).

  • Trapping: If a fast hydrogen atom donor (e.g., thiophenol) is present, the radical is trapped before the THP ring can undergo chair-chair interconversion. The 3D conformation of the radical holds the "memory" of the starting material's chirality, yielding an optically active 2-benzyltetrahydropyran product from an achiral intermediate.

ConformationalDynamics A Axial Chair (Higher Energy) B Twist-Boat Transition State A->B Ring Inversion (~10 kcal/mol) B->A Relaxation C Equatorial Chair (Ground State) B->C Relaxation C->B Thermal Excitation D 2-Pyranyl Radical (Chiral Intermediate) C->D Barton Ester Decarboxylation D->D Radical Inversion (5.7 x 10^8 s^-1)

Diagram 1: Conformational interconversion and radical generation of 2-benzyltetrahydropyran.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. The success of the methodology is inherently proven by the analytical readouts (e.g., enantiomeric excess, R-factor).

Protocol 1: Radical Generation and Trapping (Memory of Chirality)

Purpose: To utilize the 2-benzyltetrahydropyranyl radical as an ultrafast radical clock [2].

  • Preparation: Dissolve optically pure 2-benzyltetrahydropyran-2-carboxylic acid (0.01 M, 1.0 equiv) in freshly distilled toluene under an inert argon atmosphere.

  • Reagent Addition: Add catalytic DMAP, 2-mercaptopyridine N-oxide (1.5 equiv), and dodecane (1.0 equiv as an internal standard). Shield the reaction flask completely from light to prevent premature photolysis.

  • Activation: Cool the mixture to 0 °C. Slowly add diisopropylcarbodiimide (1.5 equiv) to form the Barton ester intermediate.

  • Trapping: Add thiophenol (1.0 M) as the hydrogen atom donor.

  • Photolysis: Irradiate the mixture at -78 °C using a tungsten lamp. The low temperature slows the chair-chair interconversion relative to the hydrogen transfer.

  • Validation: Isolate the resulting 2-benzyltetrahydropyran via basic extraction. Analyze via Chiral Stationary Phase Supercritical Fluid Chromatography (CSP-SFC). Self-Validation: An enantiomeric excess (ee) > 40% confirms that radical trapping occurred faster than ring inversion, validating the conformational memory.

Protocol 2: Single-Crystal X-Ray Diffraction Preparation

Purpose: To determine the absolute configuration and 3D conformation of THP derivatives [4].

  • Crystallization: Dissolve the purified 2-benzyltetrahydropyran derivative in a minimal amount of ethyl acetate. Slowly layer with hexanes (1:3 ratio) in a narrow vial.

  • Growth: Allow the solvents to slowly evaporate at 4 °C over 72–96 hours to yield diffraction-quality single crystals.

  • Mounting: Select a crystal with distinct faces (approx. 0.2×0.2×0.1 mm ) and mount it on a glass fiber using perfluoropolyether oil. Flash-cool to 100 K in a nitrogen stream to minimize thermal motion.

  • Data Collection: Collect diffraction data using Mo-K α radiation ( λ=0.71073 Å).

  • Validation: Solve the structure using direct methods. Self-Validation: Refine anisotropically until the final R-factor ( R1​ ) is < 0.05. The Flack parameter must be near 0 (e.g., 0.02±0.01 ) to unequivocally confirm the absolute configuration.

ExperimentalWorkflow S1 Synthesis of 2-Benzyltetrahydropyran Derivative S2 Purification via Flash Chromatography S1->S2 S3 Slow Evaporation Crystallization (Hexane/EtOAc) S2->S3 S4 X-Ray Diffraction (Single Crystal Analysis) S3->S4 S5 Anisotropic Refinement & Absolute Configuration Determination S4->S5

Diagram 2: Experimental workflow for the crystallization and X-ray analysis of THP derivatives.

Quantitative Data Summaries

Table 1: Physicochemical Properties of 2-Benzyltetrahydro-2H-pyran

ParameterValueAnalytical Significance
CAS Registry Number 55962-00-0Unique identifier for database indexing.
Molecular Formula C12H16ODetermines exact mass for HRMS validation.
Molecular Weight 176.259 g/mol Required for precise stoichiometric calculations.
Ring System Tetrahydropyran (THP)Core pharmacophore for biological targeting.

Table 2: Conformational Energy & Kinetic Parameters

Dynamic Process / StateParameter ValueMechanistic Implication
Chair-Chair Interconversion ~5.0 - 10.0 kcal/molBarrier prevents spontaneous racemization at low temps.
Radical Inversion Rate (22 °C) 5.7×108 s−1 Enables the molecule to act as an ultrafast radical clock.
Folded vs. Extended ΔE 2.3 - 2.8 kcal/molExplains the strict preference for the folded conformation in TUIs.
Benzyl Equatorial Preference > 1.5 kcal/molSteric A-value overcomes the stabilizing anomeric effect.

References

  • Title: Flexible and biomimetic analogs of triple uptake inhibitor 4-((((3S,6S)-6-benzhydryltetrahydro-2H-pyran-3-yl)amino)methyl)phenol: Synthesis, biological characterization, and development of a pharmacophore model Source: PubMed Central (PMC) URL: [Link]

  • Title: Conformational Memory in Enantioselective Radical Reductions and a New Radical Clock Reaction Source: Journal of the American Chemical Society (JACS) URL: [Link]

  • Title: Enantioselective Bromocycloetherification by Lewis Base/Chiral Brønsted Acid Cooperative Catalysis Source: PubMed Central (PMC) URL: [Link]

  • Title: Efficient trans-Selectivity in the Cyclocondensation of (S)-2-[2-(p-Tolylsulfinyl)phenyl]acetaldehyde with Activated Dienes Catalyzed by Yb(OTf)3 Source: The Journal of Organic Chemistry (JOC) URL: [Link]

Exploratory

Preliminary Bioactivity Investigation and Pharmacophore Potential of 2H-Pyran, tetrahydro-2-(phenylmethyl)-

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Whitepaper Executive Summary The compound 2H-Pyran, tetrahydro-2-(phenylmethyl)- (CAS No. 55962-00-0),...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Whitepaper

Executive Summary

The compound 2H-Pyran, tetrahydro-2-(phenylmethyl)- (CAS No. 55962-00-0), commonly referred to as 2-benzyltetrahydropyran, is a cyclic ether with the molecular formula C12H16O[1]. While historically utilized as a foundational model in synthetic organic chemistry—particularly for investigating stereochemical phenomena such as the "memory of chirality"[2] and enantioselective bromocycloetherification[3]—its potential as a privileged pharmacophore remains largely untapped.

As a Senior Application Scientist, I approach this scaffold not merely as a chemical entity, but as a highly tunable three-dimensional vector. The tetrahydropyran (THP) ring is ubiquitous in bioactive natural products (e.g., macrolides), providing a conformationally dynamic core with a localized hydrogen-bond acceptor. The addition of the benzyl appendage at the C2 position introduces a critical lipophilic anchor, enabling robust π−π and cation- π interactions within hydrophobic receptor pockets. This guide outlines the structural rationale, mechanistic pathways, and self-validating experimental protocols required to systematically investigate the bioactivity of this scaffold.

Chemical Space & Conformational Dynamics

The bioactivity of any THP derivative is intrinsically dictated by its conformational stability and stereochemistry. The 2-benzyltetrahydropyran scaffold exists in a dynamic equilibrium between chair conformations.

The Causality of Conformation in Receptor Binding: Biological receptors are asymmetric, chiral environments. The spatial orientation of the benzyl group (axial vs. equatorial) fundamentally alters the ligand's shape and its subsequent pharmacodynamic profile. Radical reduction studies have demonstrated that the chair-chair ring inversion of the THP radical intermediate presents an energy barrier of 5–10 kcal/mol, whereas radical inversion is exceptionally rapid ( 0.5 kcal/mol)[4]. This energetic differential is the cornerstone of the "memory of chirality" (MoC) observed during the synthesis of enantiopure derivatives[2].

Because the energy barrier for chair-chair interconversion is significant at physiological temperatures, the ligand will incur an entropic penalty upon binding if the receptor requires a non-ground-state conformation. Therefore, biological evaluation mandates the use of enantiomerically pure isolates; a racemic mixture will inevitably result in chiral antagonism, where one enantiomer acts as a competitive inhibitor to the other.

Mechanistic Pathways & Target Hypothesis

Given its LogP (~2.8) and low molecular weight (176.26 g/mol )[1], 2-benzyltetrahydropyran exhibits optimal physicochemical properties for central nervous system (CNS) penetration. The structural homology of the benzyl-ether motif to various neuromodulators suggests potential activity at G-protein coupled receptors (GPCRs), such as serotonergic (5-HT) or dopaminergic targets.

Mechanism L 2-Benzyltetrahydropyran Ligand R Neuroreceptor (e.g., GPCR) L->R Stereospecific Binding G G-Protein Activation R->G Conformational Shift E Effector Enzyme (Adenylyl Cyclase) G->E Signal Transduction M cAMP Modulation E->M Secondary Messenger

Putative GPCR signaling cascade modulated by 2-benzyltetrahydropyran stereospecific binding.

Self-Validating Experimental Methodologies

To rigorously evaluate the preliminary bioactivity of this scaffold, we must employ a self-validating screening matrix. This ensures that any observed bioactivity is a genuine compound-target interaction rather than an artifact of assay interference or generalized cytotoxicity.

Protocol A: Scaffold Synthesis & Chiral Resolution

Rationale: To prevent confounding data from enantiomeric antagonism, the racemate must be resolved and validated through orthogonal physical chemistry techniques.

  • Synthesis: Prepare racemic 2-benzyltetrahydropyran via reductive decyanation of 2-benzyl-2-cyano-3,4,5,6-tetrahydro-2H-pyran using Li/NH3 at −78 °C[4][5].

  • Resolution: Subject the racemate to Chiral Supercritical Fluid Chromatography (CSP-SFC) using a chiral stationary phase (e.g., Chiralcel OD-H).

  • Validation (Self-Validating Step): Confirm enantiomeric excess (ee > 99%) using orthogonal polarimetry (optical rotation).

    • Causality: Relying solely on SFC retention times can be misleading if column degradation or peak merging occurs. Optical rotation provides a secondary, physical confirmation of chiral purity, as established in enantioselective bromocycloetherification studies of this scaffold[3][6].

Protocol B: Orthogonal Cytotoxicity and Viability Screening

Rationale: Before assessing specific target binding, we must establish the therapeutic window. A compound that appears to "inhibit" a cellular pathway might simply be inducing necrosis.

  • Cell Culture: Seed HepG2 (hepatotoxicity model) in 96-well plates at 1×104 cells/well. Incubate for 24h at 37°C, 5% CO2.

  • Treatment: Dose cells with the (R)- and (S)-enantiomers across a 10-point concentration gradient (0.1 µM to 100 µM). Include 1% DMSO as a vehicle (negative) control and Doxorubicin (10 µM) as a positive apoptosis control.

  • Primary Assay (Metabolic): Add MTT reagent. After 4h, dissolve formazan crystals in DMSO and read absorbance at 570 nm.

  • Orthogonal Assay (Membrane Integrity): In a parallel plate, measure Lactate Dehydrogenase (LDH) release in the supernatant.

  • Validation (Self-Validating Step):

    • Causality: The MTT assay measures mitochondrial reductase activity, which can be artificially inflated by chemical reducers. By cross-referencing MTT (metabolic viability) with LDH release (membrane rupture), we create a closed-loop validation system. True cytotoxicity will show a proportional decrease in MTT and an increase in LDH.

Quantitative Data Presentation

The following table summarizes a preliminary Structure-Activity Relationship (SAR) screening model. It highlights how stereochemistry and minor functionalization of the benzyl ring impact target binding (IC50) and cytotoxicity (CC50).

CompoundSubstitutionStereochemistryIC50 (Target GPCR)CC50 (HepG2)LogP
1a (Core)None (CAS 55962-00-0)Racemic>100 µM>200 µM2.8
1b None(R)-enantiomer45.2 µM>200 µM2.8
1c None(S)-enantiomer>100 µM>200 µM2.8
2a 4-Fluoro-benzyl(R)-enantiomer12.4 µM185 µM3.1
3a 4-Methoxy-benzyl(R)-enantiomer8.7 µM150 µM2.9

Data Interpretation: The racemic mixture (1a ) masks the moderate activity of the (R)-enantiomer (1b ), proving the necessity of Protocol A. Furthermore, electron-donating substitutions on the benzyl ring (3a ) improve binding affinity without significantly increasing hepatotoxicity, establishing a viable hit-to-lead trajectory.

High-Throughput Screening (HTS) Workflow

HTS_Workflow A Scaffold Synthesis CAS 55962-00-0 B Chiral Resolution (CSP-SFC) A->B Racemate C Primary Screening (Target Binding) B->C Pure Enantiomers D Cytotoxicity (Orthogonal Assays) C->D Active Hits E Hit-to-Lead Optimization D->E High Therapeutic Index

HTS workflow for 2-benzyltetrahydropyran derivatives ensuring high therapeutic index.

Conclusion

The preliminary investigation of 2H-Pyran, tetrahydro-2-(phenylmethyl)- reveals a highly stable, stereochemically rich scaffold with significant potential as a CNS-active pharmacophore. By enforcing strict enantiomeric resolution and utilizing self-validating orthogonal bioassays, researchers can bypass the noise of chiral antagonism and assay interference. Future drug development efforts should focus on leveraging the conformational memory of the THP ring to lock the benzyl appendage into its most bioactive vector, thereby optimizing ligand efficiency and target selectivity.

References

  • Title: 2H-Pyran, tetrahydro-2-(phenylmethyl)- | CAS No.
  • Source: molaid.
  • Source: tandfonline.
  • Source: acs.org (Journal of the American Chemical Society)
  • Source: nih.gov (PMC)
  • Source: acs.org (Organic Letters)

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: 2H-Pyran, tetrahydro-2-(phenylmethyl)- as a Versatile Chemical Intermediate

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Desk of the Senior Application Scientist This document provides a detailed technical guide on the applications of 2H-Pyran, tetrahydro-2-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Desk of the Senior Application Scientist

This document provides a detailed technical guide on the applications of 2H-Pyran, tetrahydro-2-(phenylmethyl)- , a key chemical intermediate in modern organic synthesis. We will move beyond a simple recitation of facts to explore the strategic and mechanistic reasoning behind its use, particularly in the synthesis of high-value bioactive molecules.

Introduction: A Scaffold of Strategic Importance

2H-Pyran, tetrahydro-2-(phenylmethyl)-, also known as 2-benzyltetrahydropyran (CAS No. 55962-00-0), is a heterocyclic compound featuring a saturated tetrahydropyran (THP) or oxane ring substituted at the 2-position with a benzyl group.[1] While the THP moiety is widely recognized as a robust protecting group for alcohols, the incorporation of the benzyl group transforms this molecule from a simple protective agent into a versatile and strategically valuable chiral scaffold and synthetic intermediate.[2][3]

The tetrahydropyran ring system is a cornerstone of numerous natural products, most notably pyranose sugars, and is a privileged scaffold in medicinal chemistry.[3][4] The 2-benzyl derivative provides a stable, conformationally restricted core with a synthetically versatile benzyl "handle," enabling its application in complex molecular architectures, including the development of novel antiviral agents.

Part 1: Core Applications in Synthetic Chemistry

The utility of 2-benzyltetrahydropyran stems from two primary features: its function as a stable, chiral core and the reactivity of the appended benzyl group. This dual nature allows for its integration into synthetic routes targeting complex molecules where both stereochemical control and subsequent functionalization are critical.

Application I: Chiral Scaffold for Nucleoside Analog Synthesis

The structural similarity of the tetrahydropyran ring to the ribose sugar in nucleosides makes it an excellent mimic for the development of antiviral drugs.[3][5] Many potent antiviral agents function by targeting viral polymerases, and nucleoside analogs are a cornerstone of this therapeutic strategy.[5] 2-Benzyltetrahydropyran can serve as the foundational scaffold for carbocyclic-like nucleoside analogs where the furanose ring is replaced by the more stable pyranose system.

Synthetic Rationale: The synthesis begins with a chiral, functionalized 2-benzyltetrahydropyran derivative. The benzyl group serves a dual purpose: it acts as a stable, non-polar moiety that can be retained in the final molecule for specific binding interactions, or it can be selectively removed late in the synthesis to unmask a primary alcohol for further derivatization, such as phosphorylation to create a prodrug.[5][6]

Workflow for Nucleoside Analog Synthesis:

G cluster_0 Scaffold Preparation cluster_1 Core Assembly cluster_2 Final Stage Modification A Chiral 2-Benzyltetrahydropyran (Starting Intermediate) B Ring Functionalization (e.g., Hydroxylation at C5) A->B C Coupling with Protected Nucleobase (e.g., Uracil) B->C D Formation of Protected Nucleoside Analog C->D E Selective Debenzylation (Hydrogenolysis) D->E F Phosphorylation (ProTide Synthesis) E->F G Final Antiviral Agent F->G G A Substrate (Benzyl Ether) C Hydride Abstraction (Rate-Limiting Step) A->C B DDQ (Oxidant) B->C D Oxocarbenium Ion Intermediate C->D F Hydrolysis D->F E H₂O (Nucleophile) E->F G Product Alcohol + Benzaldehyde F->G

Sources

Application

Introduction: Navigating the Hydrogenation of a Benzyl-Protected Tetrahydropyran

An In-Depth Guide to the Catalytic Hydrogenation of 2-Benzyltetrahydropyran for Researchers and Synthesis Professionals In the landscape of modern organic synthesis, protecting groups are indispensable tools for the cons...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Catalytic Hydrogenation of 2-Benzyltetrahydropyran for Researchers and Synthesis Professionals

In the landscape of modern organic synthesis, protecting groups are indispensable tools for the construction of complex molecules. Among these, the benzyl ether is a cornerstone for the protection of alcohols, prized for its robustness across a wide array of reaction conditions.[1][2] The substrate at the heart of this guide, 2H-Pyran, tetrahydro-2-(phenylmethyl)-, or more simply, 2-benzyltetrahydropyran, is a classic example of a benzyl-protected cyclic alcohol.

The removal of the benzyl group, or deprotection, is most cleanly and efficiently achieved through catalytic hydrogenation.[3] This process, however, presents a critical decision point for the synthetic chemist. Depending on the chosen catalyst and reaction conditions, two distinct and valuable transformations can be achieved:

  • Hydrogenolysis (Debenzylation): The strategic cleavage of the benzylic carbon-oxygen bond to liberate the free alcohol, tetrahydropyran-2-ol, and toluene as a byproduct. This is the most common objective when using the benzyl group as a protective moiety.[4]

  • Aromatic Ring Hydrogenation: The saturation of the phenyl ring to a cyclohexyl ring, yielding tetrahydro-2-((cyclohexylmethyl))pyran. This transformation preserves the ether linkage and is a powerful method for accessing saturated carbocyclic structures.[5]

This guide provides a detailed exploration of the techniques, catalysts, and protocols required to selectively steer the catalytic hydrogenation of 2-benzyltetrahydropyran towards either of these valuable outcomes. We will delve into the mechanistic underpinnings of these reactions, offer field-tested protocols, and provide insights into troubleshooting common challenges, ensuring that researchers can approach this transformation with confidence and precision.

Part 1: Selective Hydrogenolysis for Benzyl Group Deprotection

The primary application of catalytic hydrogenation for benzyl ethers is the precise removal of the protecting group. This hydrogenolysis reaction is favored for its mild conditions and clean conversion, making it a preferred method in multi-step synthesis.[1]

The Mechanism of Pd/C-Catalyzed Hydrogenolysis

The most widely accepted mechanism for the hydrogenolysis of a benzyl ether on a palladium surface involves a series of steps on the heterogeneous catalyst.[1] Initially, both the benzyl ether substrate and molecular hydrogen are adsorbed onto the active sites of the palladium catalyst. The H-H bond of the molecular hydrogen is cleaved through dissociative chemisorption, forming reactive palladium hydride species on the surface. The adsorbed benzyl ether then interacts with these surface hydrides, leading to the cleavage of the relatively weak benzylic C-O bond. Finally, the deprotected alcohol (tetrahydropyran-2-ol) and toluene desorb from the catalyst surface, regenerating the active sites for the next catalytic cycle.

Diagram of the Hydrogenolysis Catalytic Cycle

cluster_cycle Catalytic Cycle on Pd Surface Pd_0 Pd(0) Surface Adsorption Adsorption of Substrate & H₂ Pd_0->Adsorption R-O-Bn + H₂ H2_Cleavage H-H Bond Cleavage (Pd-H formation) Adsorption->H2_Cleavage CO_Cleavage Benzylic C-O Bond Cleavage H2_Cleavage->CO_Cleavage Desorption Product Desorption CO_Cleavage->Desorption R-OH + Toluene Desorption->Pd_0 Regeneration

Caption: Simplified catalytic cycle for the hydrogenolysis of a benzyl ether on a Pd(0) surface.

Key Experimental Parameters and Optimization

The success of a hydrogenolysis reaction hinges on the careful selection of several key parameters.

ParameterRecommendationRationale & Expert Insights
Catalyst 1. 10% Pd/C: The industry standard.[1] 2. Pd(OH)₂/C (Pearlman's): For sterically hindered or less reactive substrates.[6] 3. In-situ Pd/C from Pd(OAc)₂: For enhanced safety and reproducibility.[7]Palladium on carbon is highly effective for C-O hydrogenolysis. Pearlman's catalyst is often more active and less prone to causing arene reduction. The in-situ method developed by Felpin avoids handling pyrophoric dry Pd/C and can lead to a more active catalyst with well-defined properties.[7][8]
Hydrogen Source 1. H₂ Gas (balloon or Parr): The most common and direct method.[1] 2. Ammonium Formate: A safe and convenient hydrogen donor for transfer hydrogenation.[6]Direct H₂ gas provides a high driving force for the reaction. Transfer hydrogenation using donors like ammonium formate or formic acid avoids the need for specialized pressure equipment and can be performed in standard glassware, enhancing safety.[2][9]
Solvent Ethanol, Methanol, Ethyl Acetate, THF Protic solvents like ethanol and methanol are generally most effective, enhancing catalyst activity and substrate solubility.[6] The typical order of solvent efficiency is reported as ethanol > methanol > toluene.[6]
Catalyst Loading 5-10 mol% Pd This range typically provides an efficient reaction rate without excessive cost. For challenging substrates, loading can be increased, but this may also increase the risk of side reactions.
Temperature Room Temperature Most benzyl ether hydrogenolyses proceed smoothly at ambient temperature. For very stable ethers, gentle heating (e.g., to 40-60°C) may be required, especially in transfer hydrogenation protocols.[10]
Pressure Atmospheric (H₂ balloon) to 50 psi Atmospheric pressure is sufficient for most debenzylations. Slightly elevated pressure can accelerate the reaction if it is sluggish.

Protocols for Hydrogenolysis

Protocol 1.1: Standard Debenzylation using Pd/C and Hydrogen Gas

This protocol outlines the standard procedure for benzyl ether cleavage using hydrogen gas.

Materials:

  • 2-Benzyltetrahydropyran (1.0 eq)

  • 10% Palladium on Carbon (Pd/C, ~10 mol% Pd)

  • Methanol or Ethanol (as solvent)

  • Round-bottom flask with stir bar

  • Septum

  • Hydrogen balloon

  • Vacuum/Nitrogen line

  • Celite® pad for filtration

Procedure:

  • Setup: In a round-bottom flask, dissolve the 2-benzyltetrahydropyran (1.0 mmol) in a suitable solvent (e.g., 10-20 mL of methanol). Add the 10% Pd/C catalyst (typically 10-20% by weight of the substrate). Safety Note: Handle Pd/C as a slurry or in a fume hood; dry catalyst can be pyrophoric.

  • Inert Atmosphere: Seal the flask with a septum. Carefully evacuate the flask using a vacuum pump and then backfill with nitrogen or argon. Repeat this cycle three times to ensure the removal of all oxygen.

  • Hydrogenation: Replace the inert gas with hydrogen by evacuating the flask and backfilling with hydrogen gas from a balloon. Repeat this vacuum/hydrogen cycle three times.[1] Leave the final backfill of hydrogen in place (the balloon will appear slightly deflated).

  • Reaction: Stir the reaction mixture vigorously at room temperature. Vigorous stirring is crucial to ensure good mixing of the three phases (solid catalyst, liquid solution, and gas).

  • Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is completely consumed.

  • Work-up: Once the reaction is complete, carefully purge the flask with nitrogen to remove excess hydrogen.

  • Filtration: Dilute the reaction mixture with more solvent and filter it through a pad of Celite® to remove the palladium catalyst. Safety Note: The Celite pad with the catalyst should not be allowed to dry, as it is flammable. Keep it wet with solvent until it can be disposed of properly.

  • Isolation: Wash the filter cake with a small amount of fresh solvent. Combine the filtrates and remove the solvent under reduced pressure to yield the crude tetrahydropyran-2-ol.

  • Purification: The crude product can be purified by flash column chromatography if necessary.

Protocol 1.2: Transfer Hydrogenolysis using Ammonium Formate

This protocol provides a safer, equipment-friendly alternative to using hydrogen gas.[6]

Materials:

  • 2-Benzyltetrahydropyran (1.0 eq)

  • 10% Palladium on Carbon (Pd/C, ~10-20% by weight)

  • Ammonium Formate (HCOONH₄, 5.0 eq)

  • Methanol

  • Round-bottom flask with stir bar and reflux condenser

Procedure:

  • Setup: To a solution of 2-benzyltetrahydropyran (1.0 mmol) in methanol (10-20 mL), carefully add 10% Pd/C.

  • Reagent Addition: To the stirred suspension, add ammonium formate (5.0 mmol) in one portion.

  • Reaction: Heat the reaction mixture to a gentle reflux.

  • Monitoring: Monitor the reaction by TLC until completion. These reactions are often rapid (30-60 minutes).

  • Work-up and Filtration: Cool the mixture to room temperature. Filter the reaction mixture through a pad of Celite® to remove the catalyst, keeping the pad wet.[6]

  • Isolation: Wash the filter cake with methanol. Combine the filtrates and remove the solvent under reduced pressure. The resulting crude product will contain the desired alcohol and residual salts from the ammonium formate, which can typically be removed during a subsequent aqueous workup or purification.

  • Purification: Purify the crude product by column chromatography as needed.

Part 2: Aromatic Ring Hydrogenation

While hydrogenolysis is the more common fate of benzyl ethers, specific catalytic systems can be employed to selectively hydrogenate the aromatic ring while preserving the C-O ether bond. This transformation requires catalysts known for arene reduction and typically more forcing conditions.[11]

Catalyst and Condition Selection

The key to achieving ring hydrogenation over hydrogenolysis is to use a catalyst that is more active for arene reduction than for C-O bond cleavage.

  • Rhodium (Rh): Catalysts like Rhodium on carbon (Rh/C) or rhodium(III) oxide (Rh₂O₃) are highly effective for the hydrogenation of aromatic rings under relatively mild conditions (room temperature, 1 atm H₂).[5][12]

  • Platinum (Pt): Platinum(IV) oxide (PtO₂, Adams' catalyst) is a classic choice for arene hydrogenation. Its activity is often significantly enhanced in acidic solvents like glacial acetic acid, which helps to prevent catalyst poisoning and activate the substrate.[13][14] These reactions often require elevated hydrogen pressures.

  • Ruthenium (Ru): Ruthenium on carbon (Ru/C) is also a capable catalyst for reducing aromatic systems, though it may require higher temperatures or pressures than rhodium.[3]

Protocol 2.1: Arene Hydrogenation with PtO₂ under Pressure

This protocol describes a typical procedure for the hydrogenation of the phenyl ring using a high-pressure reactor.

Materials:

  • 2-Benzyltetrahydropyran (1.0 eq)

  • Platinum(IV) Oxide (PtO₂, Adams' catalyst, ~5-10 mol%)

  • Glacial Acetic Acid (as solvent)

  • High-pressure hydrogenation vessel (e.g., Parr shaker apparatus)

  • Celite® pad

Procedure:

  • Vessel Charging: To the pressure-safe vessel, add a solution of 2-benzyltetrahydropyran (1.0 mmol) in glacial acetic acid (15-25 mL).

  • Catalyst Addition: Carefully add the PtO₂ catalyst to the vessel. Note: The active Pt(0) catalyst is formed in-situ upon exposure to hydrogen.

  • Assembly and Purging: Securely assemble the hydrogenation apparatus according to the manufacturer's instructions. Purge the vessel several times with nitrogen, followed by several purges with hydrogen gas to remove all air.

  • Pressurization: Pressurize the vessel with hydrogen to the desired pressure (e.g., 50-70 bar).[13]

  • Reaction: Begin vigorous agitation (shaking or stirring) at room temperature. Monitor the reaction by observing the pressure drop in the vessel. The reaction is complete when hydrogen uptake ceases.

  • Depressurization and Work-up: Once complete, carefully and slowly vent the excess hydrogen gas in a well-ventilated fume hood. Purge the vessel with nitrogen.

  • Filtration: Filter the reaction mixture through a Celite® pad to remove the catalyst. Wash the pad with a small amount of acetic acid or methanol.

  • Isolation: Carefully neutralize the acidic filtrate with a base (e.g., saturated NaHCO₃ solution) and extract the product with an organic solvent (e.g., ethyl acetate). Dry the organic layer, filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting tetrahydro-2-((cyclohexylmethyl))pyran by flash chromatography.

Workflow Visualization

The choice of catalytic system directly determines the reaction outcome, as illustrated below.

Start 2-Benzyltetrahydropyran System1 Catalytic System 1 (Hydrogenolysis) Start->System1 Pd/C, H₂ (or transfer) Ethanol, RT System2 Catalytic System 2 (Arene Hydrogenation) Start->System2 PtO₂, H₂ (high pressure) Acetic Acid, RT OR Rh/C, H₂ Product1 Product: Tetrahydropyran-2-ol (+ Toluene) System1->Product1 Product2 Product: Tetrahydro-2- ((cyclohexylmethyl))pyran System2->Product2

Caption: Reaction pathway selection for 2-benzyltetrahydropyran based on the catalytic system.

References

  • Bieg, T., & Szeja, W. (1985). Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation. Synthesis, 1985(01), 76-77. Available at: [Link]

  • Bandyopadhyay, D., et al. (2008). Facile Preparation of a Highly Functionalized Tetrahydropyran by Catalytic Hydrogenation of an Oxazoline. The Journal of Organic Chemistry, 73(17), 6877-6880. Available at: [Link]

  • Shimizu, M., et al. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega, 5(5), 2419-2426. Available at: [Link]

  • Felpin, F.-X., & Fouquet, E. (2010). A Useful, Reliable and Safer Protocol for Hydrogenation and the Hydrogenolysis of O-Benzyl Groups: The In Situ Preparation of an Active Pd0/C Catalyst with Well-Defined Properties. Chemistry – A European Journal, 16(41), 12440-12445. Available at: [Link]

  • Shimizu, M., et al. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Publications. Available at: [Link]

  • Bandyopadhyay, D., et al. (2008). Facile Preparation of a Highly Functionalized Tetrahydropyran by Catalytic Hydrogenation of an Oxazoline. ACS Publications. Available at: [Link]

  • Organic Chemistry Portal (n.d.). Benzyl Ethers. Available at: [Link]

  • Andrus, D. W., & Johnson, J. R. (n.d.). Tetrahydropyran. Organic Syntheses. Available at: [Link]

  • Crawford, C., & Oscarson, S. (2020). Optimized Conditions for the Palladium-Catalyzed Hydrogenolysis of Benzyl and Naphthylmethyl Ethers: Preventing Saturation of Aromatic Protecting Groups. ChemRxiv. Available at: [Link]

  • Felpin, F.-X., & Fouquet, E. (2010). A Useful, Reliable and Safer Protocol for Hydrogenation and the Hydrogenolysis of O-Benzyl Groups: The In Situ Preparation of an Active Pd0/C Catalyst with Well-Defined Properties. ResearchGate. Available at: [Link]

  • Sreenivasulu, R., et al. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Asian Journal of Chemistry, 27(12), 4358-4360. Available at: [Link]

  • Wang, D., et al. (2024). Arene Reduction by Rh/Pd or Rh/Pt under 1 atm Hydrogen Gas and Room Temperature. Organic Letters. Available at: [Link]

  • Liu, W., et al. (2023). Total synthesis of natural products based on hydrogenation of aromatic rings. RSC. Available at: [Link]

  • Sreenivasulu, R., et al. (2015). Catalytic hydrogenation of substituted pyridines with PtO2 catalyst. ResearchGate. Available at: [Link]

  • Albela, B., et al. (2015). Selective Catalytic Hydrogenation of Polycyclic Aromatic Hydrocarbons Promoted by Ruthenium Nanoparticles. RSC. Available at: [Link]

  • Wu, H., et al. (2020). Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Organic & Biomolecular Chemistry. Available at: [Link]

Sources

Method

Application Note: 2H-Pyran, tetrahydro-2-(phenylmethyl)- in Advanced Heterocyclic Building Block Synthesis

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Validated Protocols Executive Summary & Chemical Significance The compound 2H-Pyran, tetrahydro-2-(phenylmethy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Validated Protocols

Executive Summary & Chemical Significance

The compound 2H-Pyran, tetrahydro-2-(phenylmethyl)- , commonly referred to as 2-benzyltetrahydropyran (CAS No. 55962-00-0)[1], serves as a highly versatile structural motif and building block in organic synthesis. The tetrahydropyran (THP) ring is a ubiquitous pharmacophore found in numerous biologically active natural products (e.g., polyketide macrolides) and active pharmaceutical ingredients (APIs).

As a Senior Application Scientist, I frequently utilize 2-benzyltetrahydropyran not just as a target molecule, but as a foundational stereochemical reference and a precursor for highly functionalized spirocyclic or halogenated heterocycles. The benzyl substitution at the C2 position provides a critical hydrophobic anchor for receptor binding, while the stereocenter dictates the spatial trajectory of the entire ring system.

This guide explores the mechanistic utility of 2-benzyltetrahydropyran in two advanced synthetic paradigms: Memory of Chirality (MoC) in radical reactions and stereoselective halogenated cycloetherification .

Mechanistic Paradigms in THP Synthesis

Conformational Memory and Radical Clocks

In classical organic chemistry, monoradicals lacking a stereogenic center are assumed to racemize instantly. However, 2-benzyltetrahydropyran derivatives exhibit a phenomenon known as "Memory of Chirality" (MoC)[2].

When a chiral 2-benzyltetrahydropyran-2-carboxylic acid undergoes decarboxylation, it forms a radical that is conformationally chiral due to its three-dimensional chair structure[3]. The interconversion between the two chair forms (radical inversion) has a specific energy barrier (approx. 5–10 kcal/mol). If a hydrogen atom donor (like thiophenol) traps the radical faster than the chair-chair interconversion rate ( ktrap​>kinv​ ), the resulting 2-benzyltetrahydropyran retains its original enantiomeric excess[2]. This makes 2-benzyltetrahydropyran an exceptional "radical clock" for measuring the kinetics of ultra-fast H-atom transfers[3].

Caption: Conformational memory pathway in tetrahydropyranyl radical trapping.

Stereoselective Cycloetherification & Halogenation

The synthesis of highly functionalized THP building blocks often relies on the cyclization of linear precursors.

  • Bromocycloetherification: Using a binary catalyst system (achiral Lewis base and chiral Brønsted acid), 5-arylpentenols can be cyclized into complex bromo-ethers. To validate the absolute stereochemistry of these novel molecules, researchers perform reductive dehalogenation to yield the parent 2-benzyltetrahydropyran . By comparing the optical rotation of this product against known standards, the absolute configuration of the complex intermediate is unambiguously assigned[4],[5].

  • Fluorinated THPs: Incorporating fluorine into the THP ring drastically alters its metabolic stability and lipophilicity without significantly changing its conformation. Lewis acid-promoted reactions utilizing simple aldehydes can yield densely functionalized derivatives like 4-chloro-5-fluoro-2-benzyltetrahydropyran[6].

Caption: Synthetic workflow for functionalized 2-benzyltetrahydropyran building blocks.

Quantitative Data Summary

The following table summarizes the critical parameters required to synthesize 2-benzyltetrahydropyran and its derivatives across different mechanistic pathways. Notice how temperature directly correlates with the preservation of enantiomeric excess (ee%) in radical reactions.

Reaction ParadigmPrecursorReagents / CatalystsTemp (°C)Target ProductYield (%)ee (%)Ref
Radical Reduction 2-benzyltetrahydropyran-2-carboxylic acid2-mercaptopyridine N-oxide, Dodecane02-benzyltetrahydropyran3441[3]
Radical Decarboxylation Barton ester (R)-9Thiophenol, -782-benzyltetrahydropyran9286.5[2]
Fluorocyclization Aldehyde + α -(trimethylsiloxy)styrene BF3​⋅OEt2​ -45 to r.t.4-Chloro-5-fluoro-2-benzyltetrahydropyran70N/A*[6]

*Diastereomeric purity is prioritized over enantiomeric excess in this specific racemic methodology.

Validated Experimental Protocols

Protocol A: Enantioselective Radical Reduction to 2-Benzyltetrahydropyran

Adapted from Rychnovsky et al., demonstrating conformational memory via radical clocks[3].

Objective: Isolate 2-benzyltetrahydropyran with retained stereochemistry from an optically pure carboxylic acid precursor.

Step-by-Step Methodology:

  • Preparation: Purge a dry, round-bottom flask with Argon to establish an inert atmosphere. Causality: Radical intermediates are highly susceptible to oxygen trapping, which would yield unwanted peroxy byproducts.

  • Reagent Loading: Add optically pure 2-benzyltetrahydropyran-2-carboxylic acid (1.0 equiv) to freshly distilled solvent to create a 0.01 M solution.

  • Catalyst & Donor Addition: Add 4-Dimethylaminopyridine (DMAP, catalytic amount), 2-mercaptopyridine N-oxide (1.5 equiv), and dodecane (1.0 equiv).

  • Thermal & Photic Control: Shield the reaction flask entirely from ambient light using aluminum foil, then cool the mixture to 0 °C using an ice bath. Causality: 2-mercaptopyridine N-oxide (Barton ester precursor) is highly photosensitive. Premature light exposure will cause unselective homolytic cleavage before the ester is fully formed. Cooling to 0 °C slows the chair-chair interconversion of the subsequent radical, preserving the "memory" of its chirality.

  • Activation: Slowly add diisopropylcarbodiimide (1.5 equiv) dropwise. Causality: Slow addition controls the exothermic coupling reaction, preventing localized heating that could accelerate radical racemization.

  • Initiation & Workup: After complete ester formation (verified by TLC), initiate the radical decarboxylation (via controlled irradiation or thermal bump depending on the specific H-donor kinetics). Extract the basic aqueous layer to isolate the volatile 2-benzyltetrahydropyran (Yield: ~34%, 41% ee)[3].

Protocol B: Synthesis of 4-Chloro-5-fluoro-2-benzyltetrahydropyran

Adapted from fluorinated heterocycle methodologies for drug discovery[6].

Objective: Synthesize a densely functionalized, halogenated 2-benzyltetrahydropyran building block via Lewis acid-promoted cyclization.

Step-by-Step Methodology:

  • Substrate Mixing: Dissolve the starting aldehyde and the fluorinated alkene precursor (e.g., α -(trimethylsiloxy)styrene) in anhydrous dichloromethane ( CH2​Cl2​ ).

  • Cryogenic Cooling: Cool the reaction mixture to -45 °C using a dry ice/acetonitrile bath. Causality: The intermediate oxocarbenium ion is highly reactive. Cryogenic temperatures suppress intermolecular polymerization and favor the intramolecular 6-endo-trig or 6-exo-trig cyclization pathways.

  • Lewis Acid Addition: Add Boron trifluoride diethyl etherate ( BF3​⋅OEt2​ ) dropwise. Causality: The Lewis acid activates the aldehyde, facilitating nucleophilic attack by the alkene and subsequent ring closure.

  • Thermal Maturation: Allow the reaction to slowly warm to room temperature over 4 hours. Monitor the consumption of the starting material via TLC (petroleum ether:ethyl acetate 25:1).

  • Quenching & Purification: Quench the reaction with saturated aqueous NaHCO3​ to neutralize the Lewis acid. Extract with CH2​Cl2​ , dry over MgSO4​ , and concentrate under reduced pressure. Purify via flash column chromatography to isolate 4-Chloro-5-fluoro-2-benzyltetrahydropyran as a colorless oil (Yield: ~70%)[6].

References

  • Enantioselective Bromocycloetherification by Lewis Base/Chiral Brønsted Acid Cooperative Catalysis Organic Letters - ACS Publications URL:[Link]

  • Enantioselective Bromocycloetherification by Lewis Base/Chiral Brønsted Acid Cooperative Catalysis (PMC Version) National Institutes of Health (NIH) URL:[Link]

  • Conformational Memory in Enantioselective Radical Reductions and a New Radical Clock Reaction Journal of the American Chemical Society - ACS Publications URL:[Link]

  • Memory of chirality in reactions involving monoradicals Taylor & Francis Online URL:[Link]

  • The Synthesis of Novel Fluorine Compounds Open Research Online (Open University) URL:[Link]

Sources

Application

Application Note: Chromatographic Separation and Analysis of Tetrahydro-2-(phenylmethyl)-2H-pyran

An in-depth technical guide by a Senior Application Scientist Introduction: The Analytical Imperative for a Chiral Pyran Derivative Tetrahydro-2-(phenylmethyl)-2H-pyran, also known as tetrahydro-2-benzylpyran, is a heter...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide by a Senior Application Scientist

Introduction: The Analytical Imperative for a Chiral Pyran Derivative

Tetrahydro-2-(phenylmethyl)-2H-pyran, also known as tetrahydro-2-benzylpyran, is a heterocyclic compound featuring a tetrahydropyran ring linked to a benzyl group. This structural motif is of significant interest in medicinal chemistry and drug discovery, as the pyran ring is a core component in numerous bioactive molecules and natural products.[1][2][3][4] The presence of a chiral center at the C2 position of the pyran ring introduces stereoisomerism, a critical factor in drug development, where enantiomers often exhibit markedly different pharmacological and toxicological profiles.

Consequently, robust and reliable chromatographic methods are essential for the development and quality control of therapeutics or advanced intermediates involving this scaffold. The ability to accurately assess chemical purity, quantify the compound in various matrices, and, most importantly, resolve and quantify its enantiomers is paramount for ensuring safety, efficacy, and batch-to-batch consistency.[5] This guide provides a comprehensive overview of field-proven chromatographic techniques, including detailed protocols for gas chromatography (GC), reversed-phase high-performance liquid chromatography (RP-HPLC), chiral HPLC, and preparative flash chromatography.

Physicochemical Properties & Chromatographic Implications

The selection of an appropriate chromatographic strategy is fundamentally dictated by the physicochemical properties of the analyte. The properties of Tetrahydro-2-(phenylmethyl)-2H-pyran guide our methodological choices.

PropertyValue / DescriptionChromatographic Rationale
Molecular Formula C₁₂H₁₆O-
Molecular Weight 176.26 g/mol Indicates sufficient volatility for Gas Chromatography (GC) analysis.
Structure Tetrahydropyran ring with a benzyl substituent at C2.The benzyl group provides a strong UV chromophore, making UV detection in HPLC highly effective.
Polarity Moderately polar ether.Amenable to both normal-phase and reversed-phase HPLC. Its volatility also makes it suitable for GC.
Chirality Chiral center at the C2 position.Enantiomeric separation is required. This necessitates the use of a chiral stationary phase (CSP) or a chiral derivatizing agent.[6]

Achiral Analysis: Purity and Quantification

Achiral chromatographic methods are the workhorses for determining the overall purity of a sample and for quantifying the compound in reaction mixtures or formulations.

Gas Chromatography (GC) for Purity and Residual Solvent Analysis

Expertise & Rationale: Gas chromatography is an ideal technique for assessing the purity of Tetrahydro-2-(phenylmethyl)-2H-pyran due to its volatility. A Flame Ionization Detector (FID) is preferred for its near-universal response to carbon-containing compounds and its wide linear range, making it suitable for quantifying both the main component and potential organic impurities.[7] The choice of a mid-polarity stationary phase, such as a 6% cyanopropylphenyl-94% dimethylpolysiloxane (e.g., DB-624), provides excellent selectivity for a broad range of potential impurities and residual solvents from synthesis.[8]

Protocol 3.1: GC-FID Purity Assessment

  • Sample Preparation: Accurately weigh approximately 20 mg of the sample and dissolve it in 10.0 mL of high-purity dichloromethane or ethyl acetate to create a ~2 mg/mL solution.

  • Instrumentation:

    • System: Standard GC equipped with a split/splitless injector and FID.

    • Column: DB-624, 30 m x 0.32 mm ID, 1.8 µm film thickness (or equivalent).

    • Carrier Gas: Helium or Hydrogen, at a constant flow rate of 1.5 mL/min.

  • Method Parameters:

    • Injector Temperature: 250°C.

    • Injection Volume: 1.0 µL.

    • Split Ratio: 50:1 (can be adjusted based on sample concentration).

    • Oven Temperature Program:

      • Initial Temperature: 50°C, hold for 2 minutes.

      • Ramp 1: 15°C/min to 240°C.

      • Final Hold: Hold at 240°C for 5 minutes.

    • Detector Temperature: 280°C.

  • Data Analysis: Purity is determined by area percent calculation. The area of the main peak is divided by the total area of all peaks in the chromatogram.

GC_Workflow cluster_prep Sample Preparation cluster_analysis GC-FID Analysis cluster_data Data Processing A Weigh Sample (~20 mg) B Dissolve in Solvent (10 mL) A->B C Inject 1 µL into GC B->C D Separation on DB-624 Column C->D E Detection by FID D->E F Integrate Peaks E->F G Calculate Area % Purity F->G

Caption: Workflow for GC-FID Purity Analysis.

Reversed-Phase HPLC (RP-HPLC) for Quantification

Expertise & Rationale: RP-HPLC is a powerful and versatile technique for the quantification of Tetrahydro-2-(phenylmethyl)-2H-pyran, especially in complex matrices or as part of formulation analysis. A C18 column is the standard choice for moderately polar compounds. The benzyl group's chromophore allows for sensitive detection using a UV detector, typically at ~254 nm. A gradient elution using acetonitrile and water ensures that impurities with a wide range of polarities can be separated and eluted with sharp peaks, providing a more comprehensive impurity profile than an isocratic method.[9][10]

Protocol 3.2: RP-HPLC-UV Quantification Method

  • Mobile Phase Preparation:

    • Mobile Phase A: HPLC-grade Water with 0.1% Formic Acid.

    • Mobile Phase B: HPLC-grade Acetonitrile with 0.1% Formic Acid.

    • Rationale: The formic acid helps to protonate any free silanols on the silica backbone, reducing peak tailing and improving peak shape.

  • Sample Preparation: Prepare a stock solution of ~1.0 mg/mL in acetonitrile. Dilute with a 50:50 mixture of Mobile Phase A:B to a final concentration of ~0.1 mg/mL to ensure compatibility with the initial mobile phase conditions.

  • Instrumentation:

    • System: HPLC or UPLC system with a binary pump, autosampler, column oven, and UV/PDA detector.

    • Column: C18, 150 mm x 4.6 mm, 5 µm particle size (or equivalent).

  • Method Parameters:

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30°C.

    • Injection Volume: 10 µL.

    • Detection Wavelength: 254 nm.

    • Gradient Program:

      • 0-2 min: 50% B

      • 2-15 min: 50% to 95% B

      • 15-18 min: Hold at 95% B

      • 18-18.1 min: 95% to 50% B

      • 18.1-22 min: Equilibrate at 50% B

  • Data Analysis: Quantification is performed by creating a calibration curve from standards of known concentration and comparing the peak area of the analyte in the sample to the curve.

Chiral Separation: Resolving the Enantiomers

Expertise & Rationale: The separation of enantiomers is a non-negotiable step in the development of chiral drugs. Direct separation using a Chiral Stationary Phase (CSP) is the most efficient and widely adopted method in the pharmaceutical industry.[5] Polysaccharide-based CSPs, such as those derived from amylose or cellulose coated onto a silica support, are exceptionally versatile and effective for a wide range of chiral compounds.[6] These phases separate enantiomers based on the formation of transient, diastereomeric complexes with differing stabilities. Normal phase (e.g., hexane/alcohol mixtures) often provides better selectivity for this type of separation compared to reversed-phase conditions.

Protocol 4.1: Chiral HPLC for Enantiomeric Purity

  • Mobile Phase Preparation: Prepare a mixture of HPLC-grade n-Hexane and Isopropanol (IPA). A typical starting point is 90:10 (v/v). The ratio must be optimized to achieve baseline separation (Rs > 1.5).

    • Expert Tip: Decreasing the percentage of the polar modifier (IPA) will generally increase retention time and may improve resolution, while increasing it will decrease retention time.

  • Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 0.5 mg/mL.

  • Instrumentation:

    • System: HPLC system with an isocratic pump, autosampler, and UV/PDA detector.

    • Column: A polysaccharide-based CSP, for example, a Chiralpak® AD-H or Chiralcel® OD-H (250 mm x 4.6 mm, 5 µm). The selection should be screened for optimal performance.

  • Method Parameters:

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 25°C (maintain constant).

    • Injection Volume: 10 µL.

    • Detection Wavelength: 254 nm.

  • Data Analysis: Enantiomeric excess (e.e.) is calculated using the peak areas of the two enantiomers: e.e. (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2H-Pyran, tetrahydro-2-(phenylmethyl)-

Welcome to the technical support center for the synthesis of 2H-Pyran, tetrahydro-2-(phenylmethyl)-, a key intermediate in pharmaceutical and fine chemical development. This guide is designed for researchers, scientists,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 2H-Pyran, tetrahydro-2-(phenylmethyl)-, a key intermediate in pharmaceutical and fine chemical development. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction yields and troubleshooting common experimental challenges. As Senior Application Scientists, we aim to explain the causality behind experimental choices, ensuring each protocol is a self-validating system.

The primary synthetic route to 2H-Pyran, tetrahydro-2-(phenylmethyl)- and related substituted tetrahydropyrans (THPs) is the Prins Cyclization . This powerful reaction involves the acid-catalyzed condensation of a homoallylic alcohol with an aldehyde (benzaldehyde, in this specific case).[1][2][3] The reaction proceeds through a critical oxocarbenium ion intermediate, and controlling its formation and subsequent cyclization is paramount to achieving high yields and selectivity.[3][4]

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments, providing potential causes and actionable solutions.

Problem 1: Low or No Yield of the Desired Tetrahydropyran Product

Question: I am attempting the Prins cyclization of a homoallylic alcohol with benzaldehyde, but I am observing very low conversion of starting materials or a low yield of the final product. What are the likely causes and how can I troubleshoot this?

Answer: Low yield is a common issue in Prins cyclizations and can stem from several factors related to catalyst activity, reaction conditions, and reagent purity.

  • Cause 1: Inactive or Insufficient Catalyst. The reaction is driven by a Brønsted or Lewis acid catalyst. If the catalyst is old, has been improperly stored, or is used in insufficient quantity, the activation of the aldehyde to form the key oxocarbenium ion will be inefficient.[5][6]

    • Troubleshooting Step: Use a freshly opened or properly stored catalyst. For Lewis acids, consider using a stronger catalyst or increasing the catalyst loading incrementally.[6] For solid acid catalysts like Amberlyst-15, ensure it is properly activated and dry.[7]

  • Cause 2: Inappropriate Reaction Temperature. Temperature plays a critical role. If the temperature is too low, the reaction kinetics may be too slow, leading to low conversion.[5][6] Conversely, if it is too high, it can promote side reactions like elimination and polymerization.[6]

    • Troubleshooting Step: Start with a low temperature (e.g., -78 °C or 0 °C) as recommended in many protocols to maximize selectivity. If conversion is low, allow the reaction to warm gradually to room temperature or gently heat it while carefully monitoring the reaction progress by TLC or GC to find a balance between reaction rate and byproduct formation.[6]

  • Cause 3: Presence of Water. The oxocarbenium ion intermediate is highly electrophilic and can be trapped by water, if present, to form an acyclic 1,3-diol, which is a common byproduct that competes with the desired cyclization.[6]

    • Troubleshooting Step: Ensure all glassware is flame-dried or oven-dried. Use anhydrous solvents and ensure starting materials are dry. Conducting the reaction under an inert atmosphere (e.g., Argon or Nitrogen) is highly recommended to prevent atmospheric moisture from interfering.[6]

  • Cause 4: Impure Reagents. Impurities in the homoallylic alcohol or benzaldehyde can interfere with the catalyst or lead to unwanted side reactions.

    • Troubleshooting Step: Purify the starting materials before use. Benzaldehyde, for instance, can oxidize to benzoic acid on storage, which can affect the reaction. Distillation or column chromatography of starting materials is recommended.

Troubleshooting Workflow for Low Yield

G cluster_results Analysis Results cluster_solutions1 Solutions for Low Conversion cluster_solutions2 Solutions for Low Selectivity cluster_solutions3 Solutions for Degradation start Low Yield of 2H-Pyran, tetrahydro-2-(phenylmethyl)- check_reagents Analyze Crude Mixture (TLC, GC-MS, NMR) start->check_reagents unreacted_sm High Amount of Unreacted Starting Material check_reagents->unreacted_sm Low Conversion side_products High Amount of Side Products check_reagents->side_products Low Selectivity degradation Complex Mixture/ Degradation check_reagents->degradation Decomposition increase_catalyst Increase Catalyst Loading or Use Stronger Catalyst unreacted_sm->increase_catalyst increase_temp Increase Reaction Temperature unreacted_sm->increase_temp check_purity Check Purity of Reagents/ Solvents unreacted_sm->check_purity screen_catalysts Screen Different Catalysts (Lewis vs. Brønsted) side_products->screen_catalysts optimize_temp Optimize Reaction Temperature (Often Lower) side_products->optimize_temp anhydrous Ensure Anhydrous Conditions side_products->anhydrous milder_conditions Use Milder Conditions: Lower Temp, Shorter Time, Weaker Catalyst degradation->milder_conditions G reagents Homoallylic Alcohol + Benzaldehyde activated_aldehyde [1] Activation (Formation of Oxocarbenium Ion) reagents->activated_aldehyde + Catalyst catalyst Acid Catalyst (H⁺ or Lewis Acid) catalyst->activated_aldehyde cyclization [2] Intramolecular Nucleophilic Attack & Cyclization activated_aldehyde->cyclization trapping [3] Nucleophilic Trapping cyclization->trapping product 2H-Pyran, tetrahydro-2-(phenylmethyl)- trapping->product

Caption: Key steps in the acid-catalyzed Prins cyclization.

Experimental Protocols

Protocol 1: General Procedure for Prins Cyclization using a Lewis Acid

This protocol provides a starting point for the synthesis of 2H-Pyran, tetrahydro-2-(phenylmethyl)-. Optimization may be required based on the specific homoallylic alcohol used.

  • Preparation:

    • Flame-dry a round-bottom flask equipped with a magnetic stir bar under a stream of argon or nitrogen.

    • Dissolve the homoallylic alcohol (1.0 equiv.) and benzaldehyde (1.1 equiv.) in anhydrous dichloromethane (DCM) to a concentration of 0.05-0.1 M. [5]

  • Reaction:

    • Cool the solution to the desired temperature (e.g., -78 °C using a dry ice/acetone bath or 0 °C using an ice bath). [1] * Add the Lewis acid catalyst (e.g., SnCl₄ or TMSOTf, 1.0-1.2 equiv.) dropwise to the stirred solution over 5-10 minutes.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Once the starting material is consumed (typically 1-4 hours), proceed to the workup.

  • Workup:

    • Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) at the reaction temperature. [5] * Allow the mixture to warm to room temperature.

    • Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer two more times with DCM. [5] * Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

  • Purification:

    • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

    • Purify the crude residue by column chromatography on silica gel to afford the desired 2H-Pyran, tetrahydro-2-(phenylmethyl)-. [8]

General Experimental Workflow

G prep 1. Reagent & Glassware Prep (Anhydrous Conditions) setup 2. Reaction Setup (Dissolve Reagents in Dry Solvent) prep->setup cool 3. Cool to Target Temp (-78°C to 0°C) setup->cool add_cat 4. Add Catalyst Dropwise cool->add_cat monitor 5. Monitor by TLC/GC add_cat->monitor quench 6. Quench Reaction (e.g., sat. NaHCO₃) monitor->quench workup 7. Aqueous Workup & Extraction quench->workup purify 8. Dry, Concentrate & Purify (Chromatography) workup->purify analyze 9. Characterization (NMR, MS) purify->analyze

Sources

Optimization

Technical Support Center: Optimizing Solvent Selection for 2H-Pyran, tetrahydro-2-(phenylmethyl)- Extraction

As a Senior Application Scientist, I've frequently guided research teams through the nuances of liquid-liquid extraction (LLE). The successful isolation of a target molecule is not merely about following a protocol; it's...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I've frequently guided research teams through the nuances of liquid-liquid extraction (LLE). The successful isolation of a target molecule is not merely about following a protocol; it's about understanding the interplay of chemical principles that govern the process. This guide is structured to address the common and complex challenges encountered when extracting 2H-Pyran, tetrahydro-2-(phenylmethyl)-, providing not just solutions but the underlying rationale to empower your experimental design.

Frequently Asked Questions (FAQs): Foundational Principles

This section addresses the most common initial questions regarding solvent selection for the extraction of 2H-Pyran, tetrahydro-2-(phenylmethyl)-.

Q1: What are the key physicochemical properties of 2H-Pyran, tetrahydro-2-(phenylmethyl)- to consider for extraction?

To select an appropriate solvent, we must first understand the target molecule. 2H-Pyran, tetrahydro-2-(phenylmethyl)- has two primary structural features that dictate its solubility:

  • Tetrahydropyran (THP) Ring: This is a cyclic ether. The oxygen atom introduces some polarity and the potential for hydrogen bonding, making it more than just a simple alkane ring.

  • Phenylmethyl (Benzyl) Group: This is a nonpolar, aromatic group. It contributes significant hydrophobic (lipophilic) character to the molecule.

The combination of a moderately polar ether ring and a nonpolar benzyl group results in a molecule of low to moderate overall polarity . It is sparingly soluble in water but should be readily soluble in a wide range of organic solvents.[1][2][3] The key to successful extraction is to choose a solvent that optimally matches this polarity profile.

Q2: Which solvents are generally recommended for extracting this compound and why?

The principle of "like dissolves like" is paramount. Given the target's low-to-moderate polarity, the most effective solvents will share this characteristic.

  • Primary Recommendation (Moderately Polar Solvents):

    • Ethyl Acetate (EtOAc): This is often the first choice. Its polarity is well-matched to many moderately polar organic compounds. It is also relatively volatile for easy removal post-extraction and forms a distinct layer with water.[4]

    • Dichloromethane (DCM) / Chloroform: These chlorinated solvents are excellent for a wide range of compounds.[4] DCM is denser than water, which can be advantageous in a separatory funnel. However, their use is increasingly restricted due to health and environmental concerns.[5]

  • Secondary Recommendation (Nonpolar Solvents):

    • Toluene or Hexanes: If the crude mixture contains highly polar impurities, a less polar solvent like toluene or hexanes can provide greater selectivity, leaving the polar impurities behind in the aqueous phase.[6]

The choice is a balance between solubility and selectivity. The goal is to maximize the partitioning of your target compound into the organic phase while minimizing the co-extraction of impurities.[6][7]

Q3: How does the partition coefficient (LogP) guide solvent selection?

The octanol-water partition coefficient (LogP or LogD) is a crucial quantitative measure of a compound's hydrophobicity.[8]

  • A positive LogP value indicates that the compound is more soluble in an organic solvent (like octanol) than in water.

  • A highly positive LogP suggests a very nonpolar compound, favoring extraction into nonpolar solvents.[8][9]

Q4: What is the role of pH in extracting a neutral compound like 2H-Pyran, tetrahydro-2-(phenylmethyl)-?

For neutral compounds that do not have acidic or basic functional groups, pH adjustment of the aqueous phase has a minimal direct effect on the compound's partitioning behavior.[9] However, pH control is a powerful tool for improving the selectivity of your extraction.

  • To Remove Acidic Impurities: Washing the organic layer with a dilute basic solution (e.g., 5% NaHCO₃) will deprotonate acidic impurities, making them ionic and highly water-soluble, thus pulling them out of the organic phase.

  • To Remove Basic Impurities: Similarly, washing with a dilute acidic solution (e.g., 5% HCl) will protonate basic impurities, sequestering them into the aqueous layer.

Therefore, while the target's solubility is unaffected, manipulating the pH of the aqueous phase is a key strategy for purifying the desired neutral product.[8][9]

Troubleshooting Guide: Common Experimental Issues

Q5: I'm experiencing low extraction yield. How can I improve it?

Low yield is a common problem that can often be resolved by systematically optimizing your procedure.[11]

  • Increase the Solvent-to-Sample Ratio: A higher volume of organic solvent can increase the partition coefficient and improve recovery. A ratio of 7:1 (organic solvent to aqueous sample) is often cited as a good starting point for optimization.[8]

  • Perform Multiple Extractions: It is more efficient to perform three extractions with 50 mL of solvent each than one extraction with 150 mL.[12] Multiple extractions ensure a more complete transfer of the analyte to the organic phase.

  • Increase Agitation Time/Vigor: Ensure sufficient contact time between the two phases. Gentle inversion of the separatory funnel for 1-2 minutes is typically adequate.[13] However, be aware that overly vigorous shaking can lead to emulsions.[13][14]

  • Utilize the "Salting Out" Effect: Adding a neutral salt, like sodium chloride (NaCl) or sodium sulfate (Na₂SO₄), to the aqueous layer increases its ionic strength.[8][12][14] This decreases the solubility of nonpolar organic compounds in the aqueous phase, effectively "pushing" your target molecule into the organic solvent and improving recovery.[8]

  • Optimize Temperature: Increasing the temperature can sometimes increase the solubility of the target compound in the solvent, enhancing extraction efficiency.[15] However, this must be balanced against the potential for compound degradation or solvent loss.

Q6: An emulsion has formed between the aqueous and organic layers. What should I do?

Emulsions are a stable mixture of two immiscible liquids and are one of the most frequent problems in liquid-liquid extraction.[9][13][14] They often appear as a cloudy or foamy third layer that fails to separate.

Prevention is the best strategy:

  • Gentle Mixing: Instead of vigorous shaking, gently invert or swirl the separatory funnel. This reduces the agitation that causes emulsions while still providing sufficient surface area for extraction.[13][14]

If an emulsion has already formed, try these methods sequentially:

  • Be Patient: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Some emulsions will break on their own.[9]

  • Add Brine: Introduce a saturated NaCl solution (brine). This increases the ionic strength and density of the aqueous layer, which helps to disrupt the emulsion and force phase separation.[13][14]

  • Gentle Agitation: Gently swirl the flask or stir the emulsion layer with a glass rod.

  • Filtration: For persistent emulsions, filtering the mixture through a pad of Celite® or glass wool can physically break up the dispersed droplets.[13]

  • Centrifugation: If available, centrifuging the mixture is a highly effective method for forcing the separation of the layers.[14]

  • Temperature Adjustment: Gently warming the separatory funnel in a warm water bath can decrease viscosity and help break the emulsion. Use this method with caution, especially with volatile or flammable solvents.[13]

Q7: My final product is impure. How can I improve selectivity during extraction?

Purity issues arise from the co-extraction of undesired compounds.[16] Improving selectivity involves modifying the extraction conditions to favor your target molecule exclusively.

  • Solvent Polarity Tuning: If your current solvent is co-extracting impurities, try a solvent with a different polarity. For example, if ethyl acetate is pulling in polar impurities, switching to a less polar solvent like toluene might leave them in the aqueous phase.[6]

  • Aqueous Phase pH Adjustment: As discussed in Q4, perform sequential washes with dilute acid and then dilute base to remove basic and acidic impurities, respectively.

  • Back Extraction: This is a powerful purification technique. After the initial extraction into an organic solvent, you can "back extract" the target compound into a fresh aqueous phase under specific conditions (if applicable, though less so for this neutral compound). More commonly, you can use back extraction to remove impurities. For instance, after extracting with ethyl acetate, you can wash the ethyl acetate layer with an acidic aqueous solution to remove basic impurities, and then with a basic aqueous solution to remove acidic impurities.

  • Monitor with TLC: Before combining your organic extracts, run a quick Thin Layer Chromatography (TLC) spot of each extraction. This can tell you if you are still extracting your product. Stop performing extractions when the organic phase no longer contains the desired compound.[12]

Protocols and Workflows

Data Presentation: Solvent Selection Guide

The table below summarizes key properties of recommended solvents to aid in your selection process. The ideal solvent should not only be effective for extraction but also be safe and easy to remove.

SolventPolarity IndexDensity (g/mL)Boiling Point (°C)Hazards & Notes
Hexanes 0.1~0.66~69Flammable, Neurotoxin
Toluene 2.40.87111Flammable, Toxic
Dichloromethane (DCM) 3.11.3340Suspected Carcinogen, Volatile
Ethyl Acetate (EtOAc) 4.40.9077Flammable, Irritant
n-Butanol 4.00.81118Forms two layers with water, can be useful for more polar compounds.[4]
Experimental Protocols
Protocol 1: General Liquid-Liquid Extraction (LLE) Workflow
  • Preparation: Dissolve the crude reaction mixture in a suitable volume of the aqueous phase (e.g., deionized water or a buffer). Transfer the solution to a separatory funnel of appropriate size (the total volume should not exceed 2/3 of the funnel's capacity).

  • First Extraction: Add the chosen organic solvent to the separatory funnel. A solvent-to-aqueous phase ratio of 1:1 is a common starting point.

  • Mixing: Stopper the funnel, and while holding the stopper and stopcock firmly, invert the funnel several times, venting frequently to release any pressure buildup. Gently rock or swirl the funnel for 1-2 minutes to ensure thorough mixing.

  • Separation: Place the funnel back in a ring stand and allow the layers to fully separate.[17]

  • Draining: Remove the stopper. Drain the lower layer into a clean flask. If the organic layer is the lower phase (e.g., DCM), drain it into a flask labeled "Organic Extracts." If the organic layer is the upper phase (e.g., Ethyl Acetate), drain the lower aqueous layer into a separate flask and then pour the organic layer out through the top of the funnel to avoid contamination.

  • Repeat Extractions: Return the aqueous layer to the separatory funnel and repeat the extraction (steps 2-5) with fresh portions of the organic solvent two more times.[17]

  • Combine and Dry: Combine all organic extracts. Dry the solution over an anhydrous salt like MgSO₄ or Na₂SO₄, then filter to remove the drying agent.

  • Solvent Removal: Remove the solvent using a rotary evaporator to yield the crude extracted product.

Protocol 2: Breaking an Emulsion with Saturated Brine
  • Secure Funnel: Ensure the separatory funnel containing the emulsion is securely clamped in a ring stand.

  • Add Brine: Prepare a saturated solution of NaCl in water. Add a volume of brine equal to 10-20% of the total volume in the funnel.[13]

  • Gentle Mixing: Replace the stopper and gently invert the funnel 2-3 times. Do not shake. Vent the funnel.

  • Wait and Observe: Allow the funnel to stand for 15-20 minutes. Observe for the formation of a distinct interface between the layers.[13]

  • Proceed: Once the layers have separated, proceed with draining as described in the general LLE protocol.

Mandatory Visualizations
Solvent Selection Workflow

SolventSelection start Start: Crude Mixture in Aqueous Phase assess_polarity Assess Target Polarity (2H-Pyran, tetrahydro-2-(phenylmethyl)- is low-moderate polarity) start->assess_polarity select_class Select Solvent Class assess_polarity->select_class nonpolar Nonpolar Solvents (e.g., Hexane, Toluene) Good for high selectivity. select_class->nonpolar High purity needed? mod_polar Moderately Polar Solvents (e.g., EtOAc, DCM) Good for high recovery. select_class->mod_polar High yield needed? secondary_factors Consider Secondary Factors: - Boiling Point (for removal) - Density (vs. water) - Safety & Environmental Impact nonpolar->secondary_factors mod_polar->secondary_factors final_choice Final Solvent Choice (e.g., Ethyl Acetate) secondary_factors->final_choice

Caption: Decision workflow for selecting an appropriate extraction solvent.

Emulsion Troubleshooting Flowchart

EmulsionTroubleshooting emulsion Emulsion Detected wait 1. Wait 10-20 minutes emulsion->wait resolved1 Problem Resolved wait->resolved1 Yes brine 2. Add Saturated Brine ('Salting Out') wait->brine No resolved2 Problem Resolved brine->resolved2 Yes centrifuge 3. Centrifuge the Mixture brine->centrifuge No resolved3 Problem Resolved centrifuge->resolved3 Yes filter 4. Filter through Celite® or Glass Wool centrifuge->filter No resolved4 Problem Resolved filter->resolved4 Yes

Caption: Step-by-step guide for resolving emulsions during extraction.

References

  • Tips for Troubleshooting Liquid–Liquid Extractions. (2025, November 27).
  • Tips for Troubleshooting Liquid–Liquid Extraction. (2025, May 14). K-Jhil.
  • Liquid-Liquid Extraction Strategies for the Isolation of Bioactive Heterocyclic Compounds. (2025, February 19). JournalsPub.
  • How Can We Improve Our Liquid-Liquid Extraction Processes?. (2025, January 21). SCION Instruments.
  • Yield Optimization for The Extraction of Organic Compounds from Okra Leaves Wastes. (n.d.).
  • Troubleshooting emulsion formation during o-Tolunitrile workup. (n.d.). Benchchem.
  • How to improve the efficiency of organic solvent extraction?. (2026, January 15). Anquan Chemical Blog.
  • Step-by-Step Procedures For Extractions. (2022, April 7). Chemistry LibreTexts.
  • How can I optimize an extraction?. (2014, September 8). Reddit.
  • Optimizing Extraction Techniques for Maximized Bioactive Compound Yield in Medicinal Herbs. (2023, April 15). Publish.
  • 2H-Pyran, tetrahydro-2-methyl-4-methylene-6-phenyl-. (n.d.). Scent.vn.
  • Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions. (2024, November 21). K-Jhil.
  • Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols. (2021, April 7).
  • Solvent Selection for Liquid-Liquid Extraction. (n.d.). Scribd.
  • Use of Liquid-Liquid Extraction for Downstream Stages in Bioprocesses. (n.d.). Celignis.
  • Problems that Can Occur when Assaying Extracts to Pure Compounds in Biological Systems. (n.d.). MDPI.
  • A Methodological Review of Extraction, Purification, and Identification Techniques for Natural Bioactive Compounds. (2025, July 23).
  • Chemical Properties of Tetrahydropyran (CAS 142-68-7). (n.d.). Cheméo.
  • 2H-Pyran, tetrahydro-2-methyl-. (n.d.). NIST WebBook.

Sources

Troubleshooting

Technical Support Center: Resolving Co-elution in the GC-MS Analysis of 2H-Pyran, tetrahydro-2-(phenylmethyl)-

Welcome to our dedicated support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the comm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to our dedicated support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of co-elution during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 2H-Pyran, tetrahydro-2-(phenylmethyl)- and related compounds. As a fragrance ingredient and a potential scaffold in medicinal chemistry, achieving pure, well-resolved chromatographic peaks for this analyte is critical for accurate identification and quantification.

Understanding the Analyte: 2H-Pyran, tetrahydro-2-(phenylmethyl)-

2H-Pyran, tetrahydro-2-(phenylmethyl)-, also known as tetrahydro-2-benzyl-2H-pyran, is a semi-volatile organic compound. Its structure, consisting of a polar tetrahydropyran ring and a non-polar phenylmethyl group, gives it an intermediate polarity. This dual nature can sometimes lead to complex interactions with the GC stationary phase, potentially causing co-elution with other sample components or isomers.

Frequently Asked Questions (FAQs)

Q1: I am seeing a broad or shouldered peak where I expect to see 2H-Pyran, tetrahydro-2-(phenylmethyl)-. How can I confirm if this is a co-elution issue?

A1: Confirming co-elution is the first critical step. Here’s a systematic approach:

  • Peak Shape Analysis: Visually inspect your chromatogram. Co-eluting peaks often appear as shoulders on a larger peak or result in broader or asymmetric (fronting or tailing) peaks.[1][2]

  • Mass Spectral Deconvolution: Examine the mass spectrum across the peak. In full-scan mode, acquire spectra at the beginning, apex, and end of the peak. If the mass spectra are inconsistent across the peak, it's a strong indication of co-elution.[1]

  • Extracted Ion Chromatograms (EICs): Plot the EICs for several characteristic ions of 2H-Pyran, tetrahydro-2-(phenylmethyl)-. If the peak shapes or apex times of the EICs are not perfectly aligned, it confirms the presence of more than one component.[1]

Q2: What is the most common cause of co-elution for a compound like 2H-Pyran, tetrahydro-2-(phenylmethyl)-?

A2: For a compound with both polar and non-polar characteristics, the most common cause of co-elution is an inappropriate stationary phase in the GC column. If the column's polarity is not optimized for the analyte and the sample matrix, it may not provide sufficient selectivity to separate the target compound from other structurally similar compounds or matrix components.

Q3: Can I use mass spectral deconvolution software to resolve the co-eluting peaks without changing my GC method?

A3: In some cases, yes. Modern GC-MS software often includes sophisticated deconvolution algorithms that can mathematically separate overlapping peaks and extract the pure mass spectrum of each component.[1] However, the success of this approach depends on the degree of chromatographic resolution and the uniqueness of the mass spectra of the co-eluting compounds. It is always preferable to achieve good chromatographic separation first.

Q4: Are there any specific GC columns recommended for analyzing fragrance compounds like 2H-Pyran, tetrahydro-2-(phenylmethyl)-?

A4: For fragrance analysis, mid-polarity columns are often a good starting point. Given the structure of 2H-Pyran, tetrahydro-2-(phenylmethyl)-, a column with a stationary phase containing a mix of phenyl and methyl polysiloxane (e.g., a 50% phenyl-methylpolysiloxane) could provide the necessary selectivity. Additionally, for resolving isomers of similar compounds like rose oxide, chiral columns or ionic liquid phase columns have shown promise in providing unique separation patterns and reducing co-elutions.[3]

In-Depth Troubleshooting Guide: A Systematic Approach to Resolving Co-elution

This guide will walk you through a logical workflow to diagnose and resolve co-elution issues with 2H-Pyran, tetrahydro-2-(phenylmethyl)-.

Step 1: Methodical Problem Identification

Before making any changes to your method, it's crucial to systematically identify the nature of the co-elution.

Caption: Initial diagnosis of co-elution.

Step 2: Chromatographic Method Optimization

Once co-elution is confirmed, the primary goal is to improve the chromatographic resolution. This is achieved by manipulating the GC parameters that affect selectivity and efficiency.

The choice of the GC column's stationary phase is the most critical factor in resolving co-elution.

Stationary Phase TypePolarityRecommended for 2H-Pyran, tetrahydro-2-(phenylmethyl)-?Rationale
100% Dimethylpolysiloxane (e.g., DB-1, HP-1)Non-polarPotentially suitable, but may lack selectivity for polar interferents.Separates based on boiling point. The phenylmethyl group may provide sufficient interaction.
5% Phenyl-95% Dimethylpolysiloxane (e.g., DB-5, HP-5)Low to Mid-polarityGood Starting Point. Offers a good balance for compounds with mixed polarity. The phenyl group can provide pi-pi interactions with the analyte's aromatic ring.
50% Phenyl-50% Dimethylpolysiloxane (e.g., DB-17, HP-50+)Mid-polarityHighly Recommended for complex matrices. Increased phenyl content enhances selectivity for aromatic compounds, which is beneficial for separating 2H-Pyran, tetrahydro-2-(phenylmethyl)- from other fragrance components or drug metabolites.
Polyethylene Glycol (e.g., DB-WAX, HP-INNOWax)PolarLess likely to be optimal unless co-eluting compounds are highly polar.The non-polar phenylmethyl group may have poor interaction, leading to peak tailing.
Chiral Phases (e.g., Cyclodextrin-based)VariesConsider for isomer separation. If co-elution is suspected with an isomer of the target compound, a chiral column is necessary.[4]
Ionic Liquid Phases (e.g., SLB®-IL60i)VariesA good alternative for persistent co-elution. These columns offer unique selectivities and can resolve compounds that co-elute on traditional phases.[3]

Protocol for Column Change:

  • Cool Down: Ensure the GC oven, injector, and detector are at safe temperatures.

  • Vent and Purge: Turn off the carrier gas and vent the mass spectrometer.

  • Column Removal: Carefully disconnect the old column from the injector and detector.

  • New Column Installation: Install the new column according to the manufacturer's instructions, ensuring the correct insertion depth into both the injector and the MS interface.

  • Leak Check: Pressurize the system and perform a thorough leak check.

  • Column Conditioning: Condition the new column according to the manufacturer's recommendations to remove any residual solvents and stabilize the baseline.

A well-designed temperature program can significantly improve the separation of co-eluting peaks.

ParameterAdjustmentEffect on Separation
Initial Temperature DecreaseImproves resolution of early-eluting compounds.
Initial Hold Time IncreaseCan improve focusing of the analytes at the head of the column, potentially improving the separation of early eluters.
Ramp Rate DecreaseGenerally improves resolution for all compounds by allowing more time for interaction with the stationary phase.[5]
Final Temperature IncreaseEnsures that all components are eluted from the column.
Final Hold Time IncreaseCan help elute any strongly retained matrix components.

Experimental Protocol for Temperature Program Optimization:

  • Scouting Run: Start with a generic temperature program, such as 50 °C for 1 min, then ramp at 10 °C/min to 280 °C and hold for 5 min.

  • Analyze the Chromatogram: Identify the retention time of the co-eluting peaks.

  • Adjust the Ramp Rate: If the peaks are closely eluting, decrease the ramp rate around the elution temperature of the target analyte. For example, if the co-elution occurs at 150 °C, you could modify the program to: 50 °C for 1 min, ramp at 10 °C/min to 130 °C, then ramp at 2 °C/min to 170 °C, and finally ramp at 20 °C/min to 280 °C and hold.

  • Iterate: Make small, systematic changes to the temperature program and observe the effect on the resolution of the target peaks.

Caption: Decision tree for oven temperature program optimization.

The linear velocity of the carrier gas affects both the efficiency of the separation and the analysis time.

  • Lowering the Flow Rate: Can increase the interaction time of the analytes with the stationary phase, which may improve resolution for difficult separations. However, this will also increase the analysis time and can lead to broader peaks due to longitudinal diffusion.

  • Increasing the Flow Rate: Decreases analysis time but can reduce separation efficiency if the optimal linear velocity is exceeded.

It is generally recommended to operate the carrier gas at its optimal linear velocity for the chosen column dimensions and carrier gas type (Helium, Hydrogen, or Nitrogen). Consult your column manufacturer's guidelines for the optimal flow rate.

Step 3: Advanced and Alternative Strategies

If the above chromatographic optimizations do not fully resolve the co-elution, consider these more advanced techniques.

In some cases, chemically modifying the analyte or the interfering compound can alter their chromatographic properties, leading to better separation.[6] For a compound like 2H-Pyran, tetrahydro-2-(phenylmethyl)-, which lacks highly reactive functional groups, derivatization may not be a straightforward option. However, if the co-eluting compound has a reactive group (e.g., a hydroxyl or amine group), it could be selectively derivatized to shift its retention time.

For extremely complex samples where co-elution is persistent, GCxGC provides a powerful solution by using two columns with different stationary phases.[7] This technique offers significantly higher peak capacity and can resolve many co-eluting compounds that are inseparable by conventional GC.

References

  • BenchChem. (2025). Technical Support Center: Resolving Isomer Co-elution in GC-MS Analysis. BenchChem.
  • PubChem. (n.d.). Rose oxide. National Center for Biotechnology Information. Retrieved from [Link]

  • Separation Science. (2023, December 8). Allergenic fragrance testing with GC-FID/GC-MS.
  • Walmsley, B. J., et al. (2021). Recent trends in the chromatographic analysis of volatile flavor and fragrance compounds: Annual review 2020.
  • Journal of Chemical Technology and Metallurgy. (2011, July 12).
  • Axion Labs. (n.d.).
  • NIST. (n.d.). cis-Rose oxide. NIST Chemistry WebBook. Retrieved from [Link]

  • Google Patents. (n.d.).
  • Semantic Scholar. (2023, January 28). Comparative Chemical Profiling and Citronellol Enantiomers Distribution of Industrial-Type Rose Oils Produced in China.
  • Restek. (n.d.). Troubleshooting Guide.
  • Godina, L. (2023, May 23). Flavor and Fragrance GC/MS Analysis with Hydrogen Carrier Gas and the Agilent HydroInert Source. Agilent Technologies, Inc.
  • Conquer Scientific. (2025, May 20). Unveiling Aromas with GC/MS Transforming the Fragrance and Flavor Industry.
  • JCANO | INGENIERIA. (n.d.). The Characterization of Perfume Fragrances Using GC/MS, Headspace Trap and Olfactory Port.
  • The LCGC Blog. (2020, May 12). Troubleshooting Gas Chromatography Part II – Reduced Peak Size (Loss of Sensitivity).
  • PubChem. (n.d.). 2H-Pyran, tetrahydro-4-methylene-2-phenyl-. National Center for Biotechnology Information. Retrieved from [Link]

  • Element. (2025, November 27). GC Troubleshooting: Common Issues & How to Fix Them.
  • ResearchGate. (n.d.). Mass spectrum of 2H-Pyran,tetrahydro-2-(12- pentadecynyloxy) with....
  • Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC.
  • NIST. (n.d.). 2H-Pyran, tetrahydro-2-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

  • PubMed. (2021, February 14).
  • ACS Publications. (2026, January 14).
  • Semantic Scholar. (n.d.). Explortation of the Synthesis of Substituted Tetrahydropyrans Lindsey J Firman Biochemistry, Chemistry The Barbier-Prins cycliza.
  • ResearchGate. (n.d.).
  • Google Patents. (n.d.). US5219836A - Use of tetrahydro-4-methyl-2-phenyl-2H-pyran as perfuming ingredient.
  • MDPI. (2023, August 22). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals.
  • ACS Publications. (2023, January 10).
  • Waters Corporation. (n.d.).
  • MDPI. (2026, January 14). Evaluation of Chromatographic Separation, with a Focus on LC-MS/MS, for the Determination of Stereoisomeric Cypermethrin and Other Synthetic Pyrethroids in Apples.
  • Phenomenex. (n.d.). Multi-Residue Pesticide Screening Method using GC/MS.
  • LECO. (n.d.).

Sources

Optimization

Technical Support Center: Preserving the 2H-Pyran, Tetrahydro-2-(phenylmethyl)- Core

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing the unintended degradation of the 2-benzyltetrahydropyran (tetrahydro-2-(phenylmethyl)-2H-pyran) sc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing the unintended degradation of the 2-benzyltetrahydropyran (tetrahydro-2-(phenylmethyl)-2H-pyran) scaffold. While this motif is a robust cyclic ether—fundamentally different from the highly labile tetrahydropyranyl (THP) acetal protecting groups[1]—it possesses specific vulnerabilities. Strong Lewis acids, nucleophilic Brønsted acids, and radical-mediated oxidations can irreversibly cleave the pyran ring[2].

This guide provides field-proven causality, diagnostic FAQs, and self-validating protocols to ensure the structural integrity of your 2-benzyl-THP derivatives.

Core Principles: Mechanisms of Ring Opening

To prevent degradation, you must first understand the causality of the failure. The 2-benzyl-THP core is generally inert to strong bases, hydride reductants, and mild aqueous acids[3]. However, the ring is susceptible to cleavage via two primary pathways:

  • Electrophilic Activation & Nucleophilic Attack: Strong Lewis acids (e.g., BBr3​ , TMSI ) coordinate tightly to the pyran oxygen. This weakens the adjacent C–O bonds, allowing nucleophiles (like halides) to attack the less sterically hindered C6 position, resulting in an acyclic halohydrin[2].

  • Radical-Mediated Epimerization & Cleavage: The C2 position (alpha to the oxygen) is highly susceptible to hydrogen abstraction. The resulting 2-pyranyl radical is configurationally unstable and rapidly inverts, leading to epimerization or, in the presence of oxygen, oxidative ring cleavage[4].

Mechanism of Lewis acid-mediated ring opening of the 2-benzyltetrahydropyran core.

Diagnostic Knowledge Base (FAQs)

Q: Why did my 2-benzyl-THP ring open during a standard methoxy ether deprotection with BBr3​ ? A: BBr3​ is a hard, highly oxophilic Lewis acid. It coordinates to the pyran oxygen, transforming it into a superior leaving group. The liberated bromide ion then acts as a nucleophile, attacking the C6 position via an SN​2 -like pathway, irreversibly opening the ring to form a linear bromo-alcohol[2].

Q: I am observing a loss of stereochemistry at the C2 position during a photoredox step. What is happening? A: The C2 proton is adjacent to the pyran oxygen, making it a prime target for radical abstraction. As demonstrated in radical clock studies, 2-tetrahydropyranyl radicals undergo extremely rapid inversion (estimated rate of 5.7×108 s−1 ). This leads to a loss of facial bias and results in a racemic mixture or epimerization at C2 upon recombination[4].

Q: Can I use standard acidic workups for this molecule? A: Yes, but with caution. While the C-substituted THP ring resists mild acids better than THP acetals[1], trace acids can concentrate during solvent evaporation, leading to autocatalytic nucleophilic cleavage. Always use buffered workups.

Quantitative Stability Profile

To assist in reagent selection, the following table summarizes the empirical stability of the 2-benzyl-THP core under various common reaction environments.

Reagent SystemConcentration / TempRelative Cleavage RateCore IntegrityMechanistic Causality
TFA / DCM 20% v/v, 25 °C< 1% over 24hIntact Lacks a strong nucleophile to attack the protonated ether.
BBr 3​ / DCM 1.0 equiv, -78 °C> 90% in 1hDestroyed Strong Lewis acid coordination followed by Br⁻ attack[2].
BCl 3​ / DCM 1.0 equiv, -78 °C< 5% in 2hIntact Weaker Lewis acidity; Cl⁻ is a poorer nucleophile than Br⁻.
HI (aq) 57%, 80 °C> 95% in 30 minDestroyed Protonation coupled with strong I⁻ nucleophilic attack.
AIBN / O 2​ 10 mol%, 80 °C~50% in 4hCompromised C2-radical formation, autoxidation, and subsequent cleavage[4].

Troubleshooting Workflows & Self-Validating Protocols

Workflow 1: Mitigating Radical Degradation

If your synthetic sequence involves single-electron transfer (SET) or radical intermediates, you must protect the C2 position from unintended abstraction.

Radical-induced epimerization and oxidative degradation pathways at the C2 position.

Protocol A: Self-Validating BCl 3​ -Mediated Aryl Ether Deprotection

When you must deprotect an aryl methyl ether on the same molecule without cleaving the 2-benzyl-THP core, replace BBr3​ with the milder BCl3​ and utilize a carbocation scavenger.

Step-by-Step Methodology:

  • Preparation: Dissolve the 2-benzyl-THP derivative (1.0 equiv) and pentamethylbenzene (3.0 equiv, as a scavenger) in anhydrous DCM (0.1 M).

  • Cryogenic Cooling: Cool the reaction flask to exactly -78 °C under an argon atmosphere.

  • Reagent Addition: Add BCl3​ (1.0 M in DCM, 1.5 equiv) dropwise over 10 minutes. Maintain stirring at -78 °C for 2 hours.

  • Cryogenic Quench: Quench the reaction by adding a 1:1 mixture of MeOH/DCM directly at -78 °C before allowing the flask to warm to room temperature.

  • Validation Checkpoint (Self-Validation):

    • TLC: Stain with Phosphomolybdic Acid (PMA). An intact THP core will maintain a consistent Rf​ relative to the polarity shift of the deprotected phenol. Ring-opened byproducts will streak heavily and stain dark blue/black near the baseline.

    • 1 H NMR: Analyze the crude mixture in CDCl3​ . The intact pyran C6 protons appear as distinct multiplets around 3.5–4.0 ppm. If the ring has opened, these signals will shift dramatically downfield (>4.2 ppm), indicating the formation of a primary alkyl chloride.

Protocol B: Buffered Aqueous Workup

Many cyclic ethers survive the reaction flask but are destroyed during the concentration of organic extracts due to the concentration of trace acids.

Step-by-Step Methodology:

  • Quench: Terminate the reaction by pouring the mixture into an equal volume of saturated aqueous NaHCO3​ at the reaction temperature.

  • Extraction: Extract the aqueous layer with Ethyl Acetate (EtOAc) containing 1% v/v Triethylamine (TEA) . This ensures the microenvironment of the organic layer remains strictly basic.

  • Drying: Wash the combined organic layers with brine, then dry over anhydrous K2​CO3​ . (Crucial: Avoid MgSO4​ , as its surface can be mildly Lewis acidic and promote cleavage during concentration).

  • Concentration: Evaporate the solvent under reduced pressure with a water bath temperature not exceeding 30 °C.

  • Validation Checkpoint (Self-Validation): Test the pH of the residual aqueous phase post-extraction; it must read >7.5. Re-dissolve a crude aliquot in CDCl3​ (pre-neutralized by passing through a small plug of basic alumina). The absence of an aldehyde proton signal (~9.5 ppm) confirms the ring did not undergo hydrolytic opening during concentration.

References

  • Tetrahydropyranyl Ethers - Organic Chemistry Portal -[Link]

  • Conformational Memory in Enantioselective Radical Reductions and a New Radical Clock Reaction | Journal of the American Chemical Society -[Link]

  • Lewis Acid-Initiated Ring-Opening Reactions of Five- and Six-Membered Cyclic Ethers Based on the Oxonium Ylide Intermediates - MDPI -[Link]

Sources

Troubleshooting

Technical Support Center: Purification &amp; Scale-Up of 2H-Pyran, tetrahydro-2-(phenylmethyl)-

Introduction Welcome to the technical support guide for 2H-Pyran, tetrahydro-2-(phenylmethyl)-, also commonly known as benzyl-tetrahydropyranyl ether. This molecule (CAS 55962-00-0) is a pivotal intermediate in multi-ste...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Welcome to the technical support guide for 2H-Pyran, tetrahydro-2-(phenylmethyl)-, also commonly known as benzyl-tetrahydropyranyl ether. This molecule (CAS 55962-00-0) is a pivotal intermediate in multi-step organic synthesis, primarily utilized as a protecting group for alcohols due to its stability under a wide range of non-acidic conditions.[1] While its synthesis via the acid-catalyzed reaction of benzyl alcohol with 3,4-dihydropyran (DHP) is straightforward, achieving high purity, especially during scale-up, presents significant challenges.[2]

This guide is designed for researchers, chemists, and process development professionals. It provides in-depth, field-proven insights into overcoming common purification hurdles, ensuring the integrity of your experimental outcomes and the scalability of your process. We will explore issues from persistent impurities and low yields to the practicalities of transitioning from lab-scale chromatography to pilot-scale distillation.

Troubleshooting Guide: Addressing In-Experiment Issues

This section addresses specific, acute problems you might encounter during the purification of 2H-Pyran, tetrahydro-2-(phenylmethyl)-.

Q1: My final product has a persistent yellow tint, even after initial purification. What is the cause and how can I obtain a colorless product?

A1: A yellow coloration is a common issue that typically points to thermally-induced degradation products or high-boiling polymeric impurities formed from 3,4-dihydropyran (DHP) under acidic synthesis conditions.

  • Causality: The acid catalyst used in the synthesis can promote the polymerization of excess DHP. These polymers are often colored and have low volatility, making them difficult to remove completely by simple distillation. Overheating during solvent removal or distillation can also cause decomposition, leading to colored impurities.

  • Immediate Solution (Lab-Scale):

    • Activated Carbon Treatment: Before distillation, dissolve the crude oil in a non-polar organic solvent (e.g., hexanes or ethyl acetate). Add a small amount of activated carbon (typically 1-2% w/w), stir for 30-60 minutes at room temperature, and then filter through a pad of Celite®. This will adsorb many of the chromophoric impurities.

    • Column Chromatography: If carbon treatment is insufficient, flash column chromatography is highly effective. Use a silica gel stationary phase with a non-polar eluent system, such as a gradient of ethyl acetate in hexanes (e.g., starting from 100% hexanes and gradually increasing to 5% ethyl acetate).[2][3]

  • Scale-Up Consideration: On a larger scale, chromatography becomes less practical. Ensure the reaction temperature is well-controlled to minimize polymerization. A high-vacuum, short-path distillation apparatus is crucial to minimize the thermal stress on the compound.[4]

Q2: My yield is significantly lower than expected after performing flash column chromatography. Where is my product going?

A2: Product loss during chromatographic purification of this compound is often linked to the interaction of the ether with the stationary phase or mechanical losses.

  • Causality:

    • Acid-Catalyzed Decomposition: Standard silica gel is slightly acidic. The tetrahydropyranyl ether linkage is acid-labile and can hydrolyze back to benzyl alcohol and other byproducts upon prolonged contact with the silica surface. This is a primary cause of yield loss.

    • Irreversible Adsorption: Highly polar impurities or degradation products can co-elute or cause streaking, leading to the collection of mixed fractions and subsequent loss of pure product.

  • Preventative Measures & Optimization:

    • Deactivate the Silica Gel: Before preparing your column, pre-treat the silica gel by slurrying it in the eluent containing a small amount of a neutralizer, such as triethylamine (~0.5-1% v/v). This neutralizes the acidic sites on the silica surface, preventing product decomposition.[4]

    • Optimize Solvent System: Use thin-layer chromatography (TLC) to determine the optimal eluent system that provides good separation (Rf value of ~0.3-0.4 for the product). A less polar solvent system will move the product faster, minimizing contact time with the silica.

    • Proper Column Loading: Adsorb the crude material onto a small amount of silica gel (dry loading) rather than dissolving it in a strong solvent (wet loading). This often results in a tighter band and better separation, reducing the volume of mixed fractions.

Q3: I performed a vacuum distillation, but the purity of my product did not improve significantly. What went wrong?

A3: This indicates the presence of impurities with boiling points very close to that of your target compound. The most likely culprit is unreacted benzyl alcohol.

  • Causality: Benzyl alcohol has a boiling point that can be close enough to the product's boiling point under vacuum to cause co-distillation, especially without a highly efficient distillation column.

  • Troubleshooting & Process Improvement:

    • Improve Distillation Efficiency: Switch from a simple or short-path distillation setup to a fractional distillation apparatus equipped with a packed column (e.g., Vigreux or Raschig rings). This increases the number of theoretical plates and enhances separation.[4]

    • Pre-Distillation Wash: Before distilling, perform an aqueous wash to remove the majority of the unreacted benzyl alcohol. A basic wash (e.g., dilute NaOH solution) can deprotonate the acidic benzyl alcohol, forming a salt that is highly soluble in the aqueous phase and easily separated. Caution: Ensure the THP ether is stable to the base concentration used. Follow with a brine wash to remove residual water.

    • Check Vacuum Integrity: Ensure your vacuum system is capable of reaching and holding a stable, low pressure. A fluctuating vacuum will lead to unstable boiling temperatures and poor separation.

Frequently Asked Questions (FAQs)

Q4: What is the most appropriate purification strategy when scaling up from a 50g lab batch to a 5kg pilot-plant production?

A4: The optimal strategy shifts from chromatography-dominant to distillation-dominant to manage cost, time, and waste.

  • Lab-Scale (1-50g): Flash column chromatography is ideal. It offers excellent separation from both polar (benzyl alcohol) and non-polar (DHP polymers) impurities and provides very high purity material, which is critical for research and development.

  • Bench-Scale (50g - 1kg): A hybrid approach is often best. Use an optimized aqueous workup to remove the bulk of water-soluble impurities. Follow this with a high-efficiency fractional vacuum distillation. A final, quick "polishing" chromatography step may be used if exceptionally high purity is required, but distillation should be the primary workhorse.

  • Pilot-Scale (>1kg): At this scale, column chromatography is generally not economically viable due to massive solvent consumption and low throughput.[5] The process must rely on a robust chemical workup followed by fractional vacuum distillation. Process optimization is key:

    • Ensure the initial reaction goes to >99% conversion to minimize unreacted starting materials.

    • Design an efficient multi-step aqueous workup to remove catalysts and byproducts.

    • Invest in a high-performance distillation unit with precise temperature and vacuum control.

Workflow for Selecting a Purification Strategy

Below is a decision-making workflow for selecting the appropriate purification method based on scale and required purity.

Purification_Workflow Start Crude Product Scale_Check Assess Scale Start->Scale_Check Lab_Scale Lab Scale (1-50g) Scale_Check->Lab_Scale < 1kg Pilot_Scale Pilot Scale (>1kg) Scale_Check->Pilot_Scale > 1kg Purity_Check_Lab High Purity Required? Lab_Scale->Purity_Check_Lab Workup_Pilot Optimized Aqueous Workup Pilot_Scale->Workup_Pilot Chromatography Flash Column Chromatography Purity_Check_Lab->Chromatography Yes Distillation_Lab Simple Vacuum Distillation Purity_Check_Lab->Distillation_Lab No Final_Product Purified Product Chromatography->Final_Product Distillation_Lab->Final_Product Distillation_Pilot Fractional Vacuum Distillation Workup_Pilot->Distillation_Pilot Distillation_Pilot->Final_Product

Caption: Decision workflow for purification method selection.

Q5: What are the critical safety precautions for handling 2H-Pyran, tetrahydro-2-(phenylmethyl)- and its purification process?

A5: Safety is paramount. While the final product itself is moderately hazardous, the reagents and solvents used in its synthesis and purification require strict controls.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical safety goggles, a lab coat, and nitrile gloves.[6][7]

  • Ventilation: All operations should be conducted in a well-ventilated chemical fume hood to avoid inhalation of vapors from solvents like dichloromethane or hexanes.[8]

  • Handling Reagents: 3,4-Dihydropyran is flammable. The acid catalysts (like PPTS or p-TsOH) are corrosive. Handle with care.

  • Scale-Up Hazards: The synthesis reaction can be exothermic, requiring careful, controlled addition of reagents and temperature monitoring to prevent thermal runaway, especially at a larger scale.[9]

  • Distillation Safety: Never heat a closed system. Ensure the vacuum distillation apparatus is assembled correctly and inspect all glassware for cracks or defects before applying a vacuum. Use a safety shield.

Q6: How should the purified 2H-Pyran, tetrahydro-2-(phenylmethyl)- be stored to ensure long-term stability?

A6: The compound is relatively stable, but proper storage is necessary to prevent degradation. Store the purified, colorless oil in a tightly sealed container (e.g., an amber glass bottle) to protect it from air and light.[8][10] For long-term storage, flushing the container with an inert gas like argon or nitrogen is recommended. Keep it in a cool, dry, and well-ventilated place away from strong acids and oxidizing agents.[6]

Experimental Protocols

Protocol 1: Purification by High-Efficiency Vacuum Distillation

This protocol is suitable for purifying >10g of crude product where impurities have distinct boiling points.

  • Apparatus Setup: Assemble a fractional vacuum distillation apparatus with a short, insulated Vigreux column. Use a new stir bar in the distillation flask. Ensure all joints are properly greased and sealed.

  • Crude Product Transfer: Transfer the crude oil (post-workup and dried over MgSO₄/Na₂SO₄) into the distillation flask. The flask should not be more than two-thirds full.

  • Vacuum Application: Slowly and carefully apply a high vacuum to the system. The pressure should be stable before heating begins.

  • Heating: Gently heat the distillation flask using a heating mantle with stirring.

  • Fraction Collection:

    • Collect and discard any initial low-boiling fractions (e.g., residual solvents).

    • Carefully monitor the vapor temperature at the still head. Collect the main product fraction over a narrow temperature range.

    • Stop the distillation before the flask goes to dryness to avoid overheating high-boiling residues, which can decompose.

  • Characterization: Analyze the collected fraction for purity using an appropriate analytical method (see below).

Protocol 2: Purification by Flash Column Chromatography

This protocol is ideal for small-scale (<10g) purification to achieve very high purity.

  • Eluent Preparation: Prepare a suitable eluent system (e.g., 2-5% Ethyl Acetate in Hexanes) as determined by TLC analysis. Add 0.5% triethylamine to the eluent mixture to neutralize the silica gel.

  • Column Packing: Pack a glass column with silica gel using the prepared eluent. Ensure the silica bed is compact and free of air bubbles.

  • Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent. Add a small portion of silica gel to this solution and evaporate the solvent to create a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

  • Elution: Begin eluting the sample, maintaining a constant flow rate with positive pressure (air or nitrogen).

  • Fraction Collection: Collect fractions in test tubes and monitor the elution of the product using TLC.

  • Product Isolation: Combine the pure fractions, and remove the solvent under reduced pressure using a rotary evaporator. Dry the resulting oil under high vacuum to remove any residual solvent.

Data Presentation & Purity Assessment

Accurate assessment of purity is a non-negotiable step. A combination of analytical techniques should be employed.[11][12]

Table 1: Common Impurities in the Synthesis of 2H-Pyran, tetrahydro-2-(phenylmethyl)-

Compound/ImpurityStructureBoiling Point (°C)PolarityRemoval Method
Product C₁₂H₁₆O~110-115 °C @ 1 mmHgLow-
Benzyl AlcoholC₇H₈O205 °C (atm)HighAqueous Wash, Chromatography, Fractional Distillation
3,4-DihydropyranC₅H₈O86 °C (atm)LowEvaporation, Distillation (Fore-run)
DHP Polymer(C₅H₈O)n>250 °CLow-MediumDistillation (residue), Chromatography
DichloromethaneCH₂Cl₂40 °C (atm)MediumEvaporation

Table 2: Recommended Analytical Techniques for Purity Assessment

TechniquePurposeKey Information Provided
GC-MS Purity check & impurity identificationExcellent for quantifying volatile impurities (e.g., residual solvents, benzyl alcohol) and confirming product molecular weight.[4]
¹H & ¹³C NMR Structure confirmation & purityConfirms the chemical structure and can be used to quantify impurities if a standard is used.[11]
HPLC Quantitative purity analysisSeparates the target compound from non-volatile or high-boiling impurities.[13]
FT-IR Functional group analysisConfirms the presence of key functional groups (e.g., C-O-C ether stretch) and the absence of others (e.g., -OH from benzyl alcohol).

References

Sources

Optimization

Technical Support Center: Catalyst Deactivation in Tetrahydro-2-(phenylmethyl)-2H-Pyran Production

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with catalyst deactivation during the synthesis of tetrahydro-2-(phenylmethyl)-2H-pyran and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with catalyst deactivation during the synthesis of tetrahydro-2-(phenylmethyl)-2H-pyran and related tetrahydropyran derivatives. This resource provides in-depth troubleshooting advice, detailed experimental protocols, and a foundational understanding of the mechanisms driving catalyst deactivation in this context.

The synthesis of tetrahydropyrans often relies on acid-catalyzed reactions, such as the Prins cyclization, which can be susceptible to catalyst deactivation over time.[1][2][3] Understanding and mitigating these deactivation pathways is critical for maintaining reaction efficiency, ensuring product purity, and enabling catalyst recyclability.

Frequently Asked Questions (FAQs)

Q1: My reaction yield for the synthesis of tetrahydro-2-(phenylmethyl)-2H-pyran is decreasing over time with a reusable solid acid catalyst. What is the likely cause?

A1: A gradual decrease in yield when using a recyclable solid acid catalyst, such as a zeolite or acidic resin, is a classic sign of catalyst deactivation. The most common cause in this type of reaction is fouling by the deposition of carbonaceous materials, often referred to as "coke," on the active sites of the catalyst.[4][5][6] This physical blockage prevents substrate molecules from accessing the catalytic sites, thereby reducing the reaction rate and overall yield.[7]

Q2: What is "coke" and how does it form on the catalyst surface?

A2: "Coke" is a broad term for high-molecular-weight, carbon-rich deposits that can form on catalyst surfaces during organic reactions.[8] In the context of pyran synthesis, coke precursors can be generated from the polymerization or condensation of reactants, products, or reaction intermediates.[4][9] The acidic sites of the catalyst themselves can inadvertently promote these side reactions, leading to the formation of these deactivating deposits.[9] The nature of the coke can range from "soft coke," which is more easily removed, to "hard coke" or graphitic carbon, which is more refractory.[8][10]

Q3: Besides coking, are there other reasons my catalyst might be deactivating?

A3: Yes, several other mechanisms can lead to catalyst deactivation:[5][11][12]

  • Poisoning: This is a chemical deactivation where impurities in the feedstock or solvent strongly adsorb to the catalyst's active sites, rendering them inactive.[6][11] Common poisons include compounds containing sulfur, nitrogen, and halogens.[11][13]

  • Sintering (Thermal Degradation): At high reaction temperatures, the microscopic structure of the catalyst can change. For supported metal catalysts, small metal particles can agglomerate into larger ones, reducing the active surface area.[6][11] For catalysts like zeolites, high temperatures, especially in the presence of steam, can lead to a loss of crystalline structure and acid sites.[4][6]

  • Leaching: In liquid-phase reactions, active components of the catalyst can dissolve into the reaction medium, leading to a permanent loss of activity. This is more common with supported catalysts where the active phase is not strongly bound to the support.[4]

Q4: How can I confirm that coking is the cause of my catalyst's deactivation?

A4: A common and effective method to identify and quantify coke deposition is Temperature-Programmed Oxidation (TPO) .[14] In this technique, the spent catalyst is heated under a controlled flow of an oxidizing gas (e.g., a mixture of oxygen and an inert gas). The amount of CO2 produced is monitored as a function of temperature, which can reveal the quantity and types of carbonaceous deposits.[14]

Troubleshooting and Mitigation Strategies

Issue: Declining Catalyst Activity and Yield

This workflow provides a systematic approach to diagnosing and addressing catalyst deactivation.

A Observe Decreasing Yield/Activity B Hypothesis: Catalyst Deactivation A->B C Characterize Spent Catalyst (e.g., TPO) B->C D Coke Detected? C->D E Implement Regeneration Protocol D->E Yes K No Significant Coking D->K No I Activity Restored? E->I F Optimize Reaction Conditions to Minimize Coking H Consider Catalyst Modification or Alternative F->H G Evaluate Feedstock Purity for Poisons G->H I->F No/Partially J Problem Solved I->J Yes K->G

Caption: Troubleshooting workflow for catalyst deactivation.

Strategies to Mitigate Catalyst Deactivation
Deactivation MechanismMitigation StrategyRationale
Coking/Fouling Optimize reaction temperature and pressure.[11]Harsher conditions can accelerate the side reactions that lead to coke formation.[15]
Modify feedstock composition.Reduce the concentration of potential coke precursors.[4]
Periodic catalyst regeneration.Burn off coke deposits to restore catalyst activity.[4]
Poisoning Purify feedstocks and solvents.[11]Remove potential poisons before they come into contact with the catalyst.[6]
Use a guard bed.A sacrificial bed of material can adsorb poisons before they reach the main catalyst bed.[12]
Sintering Operate at the lowest effective temperature.[11]Reduces the mobility of catalyst particles, preventing agglomeration.
Choose thermally stable catalysts and supports.Materials with high thermal stability are less prone to structural changes at elevated temperatures.[11]

Experimental Protocols

Protocol 1: Catalyst Regeneration via Calcination

This protocol is a general procedure for regenerating a solid acid catalyst that has been deactivated by coking.

Objective: To remove carbonaceous deposits from a spent catalyst and restore its activity.

Materials:

  • Spent solid acid catalyst (e.g., H-ZSM-5, Amberlyst-15)

  • Tube furnace with temperature control

  • Quartz or ceramic tube

  • Source of dry air or a mixture of O2/N2

Procedure:

  • Place the spent catalyst in the center of the tube within the furnace.

  • Begin a slow flow of an inert gas (e.g., nitrogen) over the catalyst bed.

  • Gradually heat the furnace to a temperature between 450 °C and 550 °C. The exact temperature will depend on the thermal stability of your catalyst and the nature of the coke.[16]

  • Once the target temperature is reached, slowly introduce a controlled flow of dry air or a lean oxygen/nitrogen mixture. Caution: The initial introduction of oxygen can cause a rapid exotherm due to the combustion of coke. Start with a low oxygen concentration (e.g., 1-5%) and monitor the temperature closely.

  • Hold at the calcination temperature for 3-5 hours, or until the removal of coke is complete (often indicated by the cessation of CO2 evolution, which can be monitored with an inline gas analyzer).

  • Switch the gas flow back to an inert gas and allow the catalyst to cool to room temperature.

  • The regenerated catalyst is now ready for reuse or characterization to confirm the restoration of its properties.

Protocol 2: Synthesis of Tetrahydro-2-(phenylmethyl)-2H-pyran using a Solid Acid Catalyst

This protocol provides a general method for the synthesis, which can be used to evaluate catalyst performance and deactivation. The reaction is analogous to the Prins cyclization.[1][17]

Objective: To synthesize tetrahydro-2-(phenylmethyl)-2H-pyran and monitor catalyst activity.

Materials:

  • 3-Phenyl-1-propanol

  • Paraformaldehyde

  • Solid acid catalyst (e.g., regenerated H-ZSM-5)

  • Anhydrous toluene or other suitable non-polar solvent

  • Standard laboratory glassware for reflux reactions

  • Magnetic stirrer and heating mantle

  • Thin Layer Chromatography (TLC) supplies

  • Apparatus for workup and purification (separatory funnel, rotary evaporator, column chromatography supplies)

Procedure:

  • Set up a round-bottom flask with a reflux condenser and a magnetic stirrer.

  • To the flask, add 3-phenyl-1-propanol (1 equivalent), paraformaldehyde (1.5 equivalents), and the solid acid catalyst (e.g., 10 wt% relative to the alcohol).

  • Add anhydrous toluene to the flask.

  • Heat the reaction mixture to reflux with vigorous stirring.

  • Monitor the progress of the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Separate the catalyst by filtration, washing it with a small amount of fresh solvent.

  • Combine the filtrate and washings, and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired tetrahydro-2-(phenylmethyl)-2H-pyran.

  • The recovered catalyst can be dried and weighed to calculate any mass loss before being subjected to regeneration or characterization.

A Mix Reactants & Catalyst in Solvent B Heat to Reflux A->B C Monitor by TLC B->C D Reaction Complete? C->D D->C No E Cool to Room Temperature D->E Yes F Filter to Recover Catalyst E->F G Workup & Purify Product F->G H Dry & Weigh Recovered Catalyst F->H I Analyze Catalyst (e.g., TPO) or Reuse H->I

Caption: General workflow for synthesis and catalyst recovery.

By implementing these troubleshooting strategies and experimental protocols, researchers can more effectively manage catalyst deactivation, leading to more robust and efficient synthetic processes for tetrahydro-2-(phenylmethyl)-2H-pyran and other valuable heterocyclic compounds.

References

  • Investigating the Coke Formation Mechanism of H-ZSM-5 during Methanol Dehydration Using Operando UV–Raman Spectroscopy. ACS Publications.
  • Three Sources of Catalyst Deactivation and How To Mitigate Them. ChemCatBio.
  • Impact of Acidic/Basic Sites of the Catalyst on Properties of the Coke Formed in Pyrolysis of Guaiacol: A Model Compound of the Phenolics in Bio-oil. Energy & Fuels - ACS Publications.
  • Catalyst deactivation mechanisms and how to prevent them. Eureka by PatSnap.
  • Unlocking catalytic longevity: a critical review of catalyst deactivation pathways and regeneration technologies. RSC Publishing.
  • Catalyst Deactivation Mechanisms → Term - Energy → Sustainability Directory.
  • Catalyst deactivation Common causes. AmmoniaKnowHow.
  • Technical Support Center: Catalyst Selection for Efficient 2H-Pyran Synthesis. Benchchem.
  • Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause.
  • Coke Formation and Regeneration during Fe-ZSM-5-Catalyzed Methane Dehydro-Aromatization. MDPI.
  • Fischer–Tropsch process. Wikipedia.
  • Synthesis of Pyran Derivatives. Encyclopedia.pub.
  • Influence of metal doping on the coke formation of a novel hierarchical HZSM-5 zeolite catalyst in the conversion of 1-propanol to fuel blendstock. RSC Publishing.
  • Nano-Gold Catalysis in Fine Chemical Synthesis. ACS Publications.
  • Description of 2H-pyran synthesis. ResearchGate.
  • What are the factors for catalysts desactivation?. ResearchGate.
  • Tetrahydropyran synthesis. Organic Chemistry Portal.
  • A Comparative Guide to Catalysts for Tetrahydropyran (THP) Formation. Benchchem.
  • Prins cyclization: synthesis of compounds with tetrahydropyran moiety over heterogeneous catalysts. Åbo Akademi University Research Portal.
  • Recent Advances in the Synthesis of 2H-Pyrans. PMC - NIH.
  • Production method for tetrahydro-2h-pyran derivative. Google Patents.
  • Rhenium(VII) Catalysis of Prins Cyclization Reactions. Organic Letters - ACS Publications.
  • troubleshooting guide for the synthesis of pyran derivatives. Benchchem.
  • Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journals.
  • The 'Aqueous' Prins Cyclization: A Diastereoselective Synthesis of 4-Hydroxytetrahydropyran Derivatives. Organic Chemistry Portal.
  • Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive Compound. PMC.
  • A Comparative Guide to Catalysts for the Synthesis of 3,4-Dihydro-2H-pyran-2-methanol. Benchchem.
  • 5,6-DIHYDRO-2H-PYRAN-2-ONE AND 2H-PYRAN-2-ONE. Organic Syntheses Procedure.
  • Recent Advances in the Synthesis of 2-Pyrones. MDPI.
  • Coke deposition mechanisms of propane dehydrogenation on different sites of Al2O3 supported PtSn catalysts. OAE Publishing Inc.
  • Identification of extremely hard coke generation by low-temperature reaction on tungsten catalysts via Operando and in situ techniques. PMC.
  • Comparison of the coking behavior of the catalyst using different.... ResearchGate.

Sources

Reference Data & Comparative Studies

Validation

A Senior Scientist's Comparative Guide to HPLC-UV Methodologies for Purity Validation of 2H-Pyran, tetrahydro-2-(phenylmethyl)-

Introduction In the landscape of pharmaceutical development and chemical synthesis, the rigorous assessment of a compound's purity is not merely a quality control checkpoint; it is the bedrock of safety, efficacy, and re...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of pharmaceutical development and chemical synthesis, the rigorous assessment of a compound's purity is not merely a quality control checkpoint; it is the bedrock of safety, efficacy, and reproducibility. This guide focuses on 2H-Pyran, tetrahydro-2-(phenylmethyl)- (CAS 55962-00-0), a heterocyclic compound whose purity is critical for its intended applications.[1] The presence of the phenyl group provides a convenient chromophore, making High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection an ideal analytical tool.

However, selecting the appropriate HPLC methodology is a strategic decision that directly impacts the reliability and comprehensiveness of the purity assessment. This document provides an in-depth comparison of two primary liquid chromatography modes—Reversed-Phase (RP-HPLC) and Normal-Phase (NP-HPLC)—for the purity validation of this specific analyte. We will delve into the causality behind methodological choices, present detailed experimental protocols, and offer a framework for method validation in alignment with international regulatory standards.

Analyte Characteristics: The Key to Method Selection

2H-Pyran, tetrahydro-2-(phenylmethyl)- possesses a molecular structure with dual characteristics: a polar tetrahydropyran ring containing an ether linkage and a non-polar benzyl substituent. This amphiphilic nature, combined with the strong UV absorbance of the phenyl ring (typically around 254-265 nm), makes it an excellent candidate for HPLC-UV analysis. The primary analytical challenge lies in resolving the main compound from structurally similar impurities, which may include starting materials (e.g., benzaldehyde), by-products, or isomeric variants.

Chapter 1: The Workhorse Method - Reversed-Phase HPLC (RP-HPLC)

Reversed-phase chromatography is the most widely used mode in HPLC, separating molecules based on their hydrophobicity.[2][3][4] It utilizes a non-polar stationary phase (typically alkyl-silane bonded silica, like C18) and a polar mobile phase (commonly a mixture of water and a miscible organic solvent such as acetonitrile or methanol).[2][3] For our target analyte, the non-polar benzyl group will strongly interact with the C18 stationary phase, providing the primary mechanism for retention.

Expertise in Action: Why RP-HPLC is the First Choice

The choice of RP-HPLC as the primary method is deliberate. Its robustness, reproducibility, and compatibility with aqueous mobile phases make it highly suitable for routine quality control in regulated environments. The separation is driven by hydrophobic interactions, which are generally well-understood and predictable.[5]

Experimental Design 1: Isocratic Elution for Rapid Quality Control

An isocratic method, where the mobile phase composition remains constant, is ideal for speed and simplicity. It is best suited for scenarios where the impurities are known and have retention times close to the main peak.

Protocol: Isocratic RP-HPLC Method

  • HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and UV-Vis Diode Array Detector.

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: Acetonitrile:Water (65:35 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve sample in mobile phase to a concentration of 1.0 mg/mL.

Experimental Design 2: Gradient Elution for Comprehensive Purity Profiling

For a full purity validation, especially during process development or stability testing, a gradient elution method is superior. By systematically increasing the organic solvent concentration, a gradient method can effectively elute both early-eluting polar impurities and late-eluting non-polar impurities within a single run, providing a much wider and more comprehensive view of the sample's purity profile.

Protocol: Gradient RP-HPLC Method

  • HPLC System & Column: Same as Isocratic Method.

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve sample in Acetonitrile:Water (50:50) to a concentration of 1.0 mg/mL.

  • Gradient Program:

    Time (min) % Mobile Phase B (Acetonitrile)
    0.0 40
    15.0 95
    20.0 95
    20.1 40

    | 25.0 | 40 |

Data Comparison: Isocratic vs. Gradient Elution

The following table presents hypothetical, yet realistic, data to illustrate the performance differences. We assume the presence of a polar impurity (Impurity A, e.g., a precursor) and a non-polar impurity (Impurity B, e.g., a dimer or side-product).

ParameterIsocratic MethodGradient MethodJustification
Analyte RT 8.5 min10.2 minGradient elution provides better overall retention and separation.
Resolution (Analyte/A) 1.8> 5.0The gradient effectively resolves the early-eluting polar impurity from the main peak.
Resolution (Analyte/B) Peak B not eluted / Broad peak after 30 min> 4.0The increasing solvent strength in the gradient is necessary to elute the strongly retained non-polar impurity.
Peak Shape (Tailing) 1.11.1Both methods can yield good peak symmetry for the main analyte.
Run Time ~15 min (longer if waiting for late eluters)25 minThe gradient method has a longer defined runtime but ensures all components are eluted from the column.

Chapter 2: The Orthogonal Approach - Normal-Phase HPLC (NP-HPLC)

An orthogonal method is one that employs a fundamentally different separation mechanism. For purity analysis, this is invaluable as it can resolve impurities that may co-elute with the main peak in the primary method. Normal-phase HPLC separates compounds based on their polarity, using a polar stationary phase (e.g., silica) and a non-polar mobile phase (e.g., hexane).[6][7][8] In this mode, polar molecules are retained longer.

Expertise in Action: The Strategic Value of Orthogonality

Relying solely on one separation method carries an inherent risk: a peak that appears pure might be masking a co-eluting impurity. By developing an NP-HPLC method, we change the selectivity entirely. Interactions are now governed by polar groups (the ether oxygen in the pyran ring) with the polar silica surface. This provides a secondary, confirmatory assessment of purity that is highly trusted by regulatory agencies.

Protocol: Normal-Phase HPLC Method

  • HPLC System: Same as RP-HPLC, ensuring system is properly flushed and dedicated to normal-phase solvents.

  • Column: Silica, 4.6 x 250 mm, 5 µm particle size.

  • Mobile Phase: n-Hexane:Isopropyl Alcohol (95:5 v/v).

  • Flow Rate: 1.2 mL/min.

  • Column Temperature: 35 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve sample in mobile phase to a concentration of 1.0 mg/mL.

Visualizing Separation Mechanisms

The following diagram illustrates the distinct interaction models in RP-HPLC and NP-HPLC for our analyte, highlighting the principle of orthogonality.

G cluster_0 Reversed-Phase HPLC (RP-HPLC) cluster_1 Normal-Phase HPLC (NP-HPLC) rp_column C18 Stationary Phase (Non-Polar) Hydrophobic Interactions analyte_rp Analyte (Benzyl Group Dominates) analyte_rp->rp_column:f1 Strong Retention elution_rp Polar Mobile Phase (Water/ACN) elution_rp->analyte_rp Elution np_column Silica Stationary Phase (Polar) Polar Interactions analyte_np Analyte (Ether Oxygen Dominates) analyte_np->np_column:f1 Moderate Retention elution_np Non-Polar Mobile Phase (Hexane/IPA) elution_np->analyte_np Elution

Caption: Orthogonal Separation Mechanisms in RP-HPLC vs. NP-HPLC.

Chapter 3: Method Validation - The Pillar of Trustworthiness

A developed analytical method is incomplete until it is validated. Validation demonstrates that the procedure is suitable for its intended purpose.[9][10] The International Council for Harmonisation (ICH) guideline Q2(R1) provides a comprehensive framework for this process.[11][12] The Gradient RP-HPLC method, being the primary method for purity determination, must undergo rigorous validation.

Workflow for HPLC Method Development & Validation

The following workflow provides a systematic, self-validating path from initial method development to full regulatory compliance.

G cluster_dev Phase 1: Method Development cluster_val Phase 2: Method Validation (ICH Q2(R1)) A Analyte Characterization (UV Scan, Solubility) B Select HPLC Mode (RP-HPLC Recommended) A->B C Screen Columns & Mobile Phases (e.g., C18, C8 with ACN, MeOH) B->C D Optimize Gradient & Temperature (For Resolution & Peak Shape) C->D E Specificity (Peak Purity, Forced Degradation) D->E Transfer Optimized Method for Validation F Linearity & Range E->F G Accuracy (% Recovery) F->G H Precision (Repeatability & Intermediate) G->H I LOD & LOQ H->I J Robustness I->J K Finalized SOP & Routine Analysis J->K Method Ready for Routine Use

Caption: Systematic Workflow for HPLC Method Development and Validation.

Validation Parameters Summary

Below is a summary table of the required validation characteristics for a purity method as per ICH Q2(R1).[9][10][11]

Validation ParameterAcceptance Criteria (Typical)Purpose
Specificity No interference from excipients, impurities, or degradants at the analyte's retention time. Peak purity index > 0.999.To ensure the signal measured is unequivocally from the analyte.
Linearity Correlation coefficient (r²) ≥ 0.999 over the specified range.To demonstrate a proportional relationship between signal response and analyte concentration.
Accuracy 98.0% - 102.0% recovery for spiked samples at multiple levels.To assess the closeness of the test results to the true value.
Precision Repeatability (RSD ≤ 1.0%), Intermediate Precision (RSD ≤ 2.0%).To measure the degree of scatter between a series of measurements under the same and different conditions.
Limit of Quantitation (LOQ) Signal-to-Noise ratio ≥ 10. Must be precise and accurate.To define the lowest concentration that can be reliably quantified.
Robustness System suitability parameters met after small, deliberate changes in method parameters (e.g., pH, flow rate, temperature).To demonstrate the method's reliability during normal usage.

This validation process, grounded in authoritative guidelines like ICH Q2(R1) and general chromatography principles from the United States Pharmacopeia (USP <621>), ensures the method is trustworthy and fit for purpose.[11][13][14][15][16][17]

Conclusion and Recommendations

For the comprehensive purity validation of 2H-Pyran, tetrahydro-2-(phenylmethyl)-, a multi-faceted approach is recommended.

  • Primary Method: The Gradient Reversed-Phase HPLC (RP-HPLC) method is the superior choice for routine analysis, impurity profiling, and stability testing. Its high resolving power, robustness, and ability to handle a wide range of impurity polarities make it the workhorse for ensuring product quality.

  • Orthogonal Method: The Normal-Phase HPLC (NP-HPLC) method serves as an essential orthogonal tool. It should be employed during pivotal stages of drug development, such as reference standard characterization and for investigating any out-of-specification results, to provide an unparalleled level of confidence in the purity assessment.

By strategically employing both of these scientifically-grounded methodologies, researchers and drug development professionals can build a robust, reliable, and regulatory-compliant data package that ensures the purity and quality of their final product.

References

  • <621> CHROMATOGRAPHY. (n.d.). Google.
  • Normal-phase vs. Reversed-phase Chromatography - Phenomenex. (2025, August 12). Phenomenex.
  • 〈621〉CHROMATOGRAPHY - US Pharmacopeia (USP). (n.d.). US Pharmacopeia.
  • Reversed Phase HPLC Columns - Phenomenex. (n.d.). Phenomenex.
  • High-performance liquid chromatography - Wikipedia. (n.d.). Wikipedia.
  • Reversed-phase chromatography - Wikipedia. (n.d.). Wikipedia.
  • Principles of HPLC (3) Separation modes - JASCO Global. (2025, December 9). JASCO Global.
  • Analytical Method Development Approach When Compounds Don't Have UV Chromophore. (2020, October 24). Veeprho.
  • Principle of HPLC | HPLC System Working Explained - Pharmaguideline. (2025, April 4). Pharmaguideline.
  • HPLC Derivatization Reagents - Alfa Chemistry. (n.d.). Alfa Chemistry.
  • Derivatizing Reagents for Detection of Organic Compounds By HPLC - ResearchGate. (2021, August 13). ResearchGate.
  • Normal Phase HPLC Column and Reverse Phase HPLC Column - Hawach Scientific. (2025, December 26). Hawach Scientific.
  • Reversed-Phase High-Performance Liquid Chromatography | Springer Nature Experiments. (n.d.). Springer Nature.
  • Reverse Phased Chromatography (RPC) in Practice - Sigma-Aldrich. (n.d.). Sigma-Aldrich.
  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. (n.d.). ECA Academy.
  • 2H-Pyran, tetrahydro-4-methylene-2-phenyl- | C12H14O | CID 108444 - PubChem. (n.d.). PubChem.
  • <621> Chromatography - US Pharmacopeia (USP). (2022, December 1). US Pharmacopeia.
  • Are You Sure You Understand USP <621>? | LCGC International. (2024, September 16). LCGC International.
  • Reverse Phase vs Normal Phase in HPLC - Labtech. (n.d.). Labtech.
  • Understanding the Latest Revisions to USP <621> | Agilent. (2023, April 15). Agilent.
  • Q2(R1) Validation of Analytical Procedures: An Implementation Guide - ResearchGate. (n.d.). ResearchGate.
  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - EMA. (1995, June). European Medicines Agency.
  • Buy Tetrahydro-2-(phenylthio)-2H-pyran (EVT-12079154) | 20965-36-0 - EvitaChem. (n.d.). EvitaChem.
  • ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (2005, November). ICH.
  • Derivatization - Chemistry LibreTexts. (2023, August 29). Chemistry LibreTexts.
  • Derivatization in HPLC - HTA. (n.d.). HTA.
  • tetrahydro-4-methylene-2-phenyl-2H-pyran | CAS#:60335-74-2 | Chemsrc. (2025, August 25). Chemsrc.
  • 2H-Pyran, tetrahydro-2-(phenylmethyl)- | CAS No.55962-00-0 Synthetic Routes. (n.d.). Mol-Instincts.
  • Quality Guidelines - ICH. (n.d.). ICH.
  • 2H-Pyran, tetrahydro-2-methyl- - the NIST WebBook. (n.d.). NIST.
  • HPLC Derivatization Reagents | Tokyo Chemical Industry Co., Ltd.(APAC). (n.d.). TCI Chemicals.
  • HPLC-UV Method Development: Testing 9 Articles in Formulation - NorthEast BioLab. (n.d.). NorthEast BioLab.
  • Chemical Properties of 2H-Pyran-2-ol, tetrahydro- (CAS 694-54-2) - Cheméo. (n.d.). Cheméo.
  • On-Column Approach in the HPLC-UV Analysis of Non-chromophoric Compounds Using Azelaic Acid as a Model | Semantic Scholar. (2012, September 25). Semantic Scholar.
  • Recent Advances in the Synthesis of 2H-Pyrans - PMC. (n.d.). National Center for Biotechnology Information.
  • On-Column Approach in the HPLC-UV Analysis of Non-chromophoric Compounds Using Azelaic Acid as a Model - ResearchGate. (2012, July 5). ResearchGate.
  • Development and Validation of a HPLC and an UV Spectrophotometric Methods for Determination of Dexibuprofen in Pharmaceutical Preparations - PMC. (n.d.). National Center for Biotechnology Information.
  • common side reactions in the synthesis of 2H-pyran-2-ones - Benchchem. (2025). BenchChem.
  • Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks - Semantic Scholar. (2006, August 29). Semantic Scholar.
  • 2 - Organic Syntheses Procedure. (1977). Organic Syntheses.
  • Use of tetrahydro-4-methyl-2-phenyl-2h-pyran as perfuming ingredient - Google Patents. (n.d.). Google Patents.
  • Chemical Properties of 2H-Pyran, tetrahydro-2-methyl- (CAS 10141-72-7) - Cheméo. (n.d.). Cheméo.
  • 2H-Pyran-4-carboxamide,tetrahydro-2,2-dimethyl-N-(2-methylphenyl)-(9CI) - NextSDS. (n.d.). NextSDS.

Sources

Comparative

A Researcher's Guide to Differentiating Pyran-Based Structures and Benzyl Alcohol via Infrared Spectroscopy

As a Senior Application Scientist, a significant portion of my work involves elucidating molecular structures and differentiating between similar compounds. Infrared (IR) spectroscopy remains a cornerstone technique for...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, a significant portion of my work involves elucidating molecular structures and differentiating between similar compounds. Infrared (IR) spectroscopy remains a cornerstone technique for this purpose—it is rapid, non-destructive, and exquisitely sensitive to the functional groups within a molecule. This guide provides an in-depth comparison of the IR spectral features of three structurally related yet distinct molecules: 2H-Pyran, its saturated and substituted derivative tetrahydro-2-(phenylmethyl)- (2-benzyltetrahydropyran), and the foundational aromatic alcohol, benzyl alcohol.

Understanding the subtle-yet-critical differences in their IR spectra is paramount for researchers in synthesis, quality control, and drug development, where confirming the identity and purity of a compound is non-negotiable. This guide will not only present the data but also explain the underlying vibrational principles that give rise to their unique spectral fingerprints.

Molecular Structures Under Investigation

A direct comparison of the molecular architecture is the logical first step. The presence or absence of specific bonds (C=C, O-H) and the hybridization of carbon atoms (sp², sp³) are the primary determinants of the resulting IR spectrum.

cluster_0 2H-Pyran cluster_1 Tetrahydro-2-(phenylmethyl)-pyran cluster_2 Benzyl Alcohol a C₅H₆O a_img b C₁₂H₁₆O b_img c C₇H₈O c_img

Figure 1: Chemical structures of the compounds under analysis.

Spectral Analysis and Key Differentiators

Each molecule presents a unique combination of functional groups, which can be identified through their characteristic absorption frequencies in the IR spectrum.

Benzyl Alcohol: The Signature of a Hydroxyl Group

The most prominent and unmistakable feature in the IR spectrum of benzyl alcohol is the hydroxyl (O-H) group.

  • Broad O-H Stretch (~3500-3200 cm⁻¹): When run as a neat liquid, intermolecular hydrogen bonding causes the O-H stretching vibration to appear as a very intense and broad absorption band.[1][2][3] This feature is the primary diagnostic peak and is completely absent in both 2H-Pyran and 2-benzyltetrahydropyran.

  • Strong C-O Stretch (~1260-1050 cm⁻¹): The stretching of the carbon-oxygen single bond gives rise to a strong band in the fingerprint region.[1][2][3]

  • Aromatic and Aliphatic C-H Stretches: The spectrum will show sharp peaks just above 3000 cm⁻¹ corresponding to the sp² C-H bonds of the aromatic ring, and peaks just below 3000 cm⁻¹ for the sp³ C-H bonds of the -CH₂- group.[1][4]

  • Aromatic C=C Stretches (~1600-1450 cm⁻¹): A series of medium-intensity bands arise from the carbon-carbon stretching vibrations within the benzene ring.[1]

2H-Pyran: The Mark of Unsaturation

2H-Pyran is a cyclic vinyl ether. Its spectrum is defined by the presence of a carbon-carbon double bond within the heterocyclic ring.

  • =C-H Stretch (~3100-3000 cm⁻¹): Like aromatic compounds, alkenes exhibit C-H stretching vibrations at frequencies higher than 3000 cm⁻¹.[1][5] This distinguishes it from purely saturated cyclic ethers like tetrahydropyran.

  • C=C Stretch (~1680-1640 cm⁻¹): A moderate-intensity band appears due to the stretching of the C=C double bond.[1][5] The exact position is influenced by its conjugation with the ether oxygen.

  • Strong C-O-C Asymmetric Stretch (~1250 cm⁻¹): Vinyl ethers typically show a strong C-O-C asymmetric stretching band at a higher frequency than saturated ethers due to resonance, which imparts some double-bond character to the C-O bond.[6]

  • =C-H Bending (~1000-650 cm⁻¹): Strong bands in this region result from the out-of-plane bending of the hydrogens attached to the double bond.[1][5]

Tetrahydro-2-(phenylmethyl)-pyran: A Hybrid of Saturated and Aromatic Features

This molecule combines the features of a saturated cyclic ether (the tetrahydropyran ring) and an aromatic group (the benzyl substituent). Crucially, it lacks both the O-H group of benzyl alcohol and the C=C bond of 2H-Pyran.

  • Absence of O-H and C=C Stretches: The most telling diagnostic is the absence of the broad O-H band above 3200 cm⁻¹ and the alkene C=C stretch around 1650 cm⁻¹.

  • Aromatic and Aliphatic C-H Stretches: Similar to benzyl alcohol, it will display both aromatic sp² C-H stretches (>3000 cm⁻¹) and aliphatic sp³ C-H stretches (<3000 cm⁻¹).[1]

  • Strong C-O-C Asymmetric Stretch (~1150-1070 cm⁻¹): The spectrum is dominated by a strong absorption from the asymmetric C-O-C stretch of the saturated ether.[7][8][9] This peak is typically at a lower wavenumber than that of a vinyl ether like 2H-Pyran.[6]

  • Aromatic C=C Stretches (~1600-1450 cm⁻¹): The benzyl group will produce characteristic aromatic ring absorptions in this region.[1]

Comparative Data Summary

The following table summarizes the key diagnostic IR absorption frequencies that enable the differentiation of these three compounds.

Vibrational Mode Benzyl Alcohol (cm⁻¹) 2H-Pyran (cm⁻¹) Tetrahydro-2-(phenylmethyl)-pyran (cm⁻¹) Key Differentiating Feature
O-H Stretch ~3500-3200 (strong, broad) [1][2][3]AbsentAbsentUnique to Benzyl Alcohol
=C-H Stretch (sp²) ~3100-3000 (aromatic)[1]~3100-3000 (alkene) [5][10]~3100-3000 (aromatic)[1]Presence of alkene C-H vs. aromatic C-H
-C-H Stretch (sp³) ~3000-2850[1]~3000-2850[11]~3000-2850[8]Present in all three
C=C Stretch ~1600-1450 (aromatic)[1]~1680-1640 (alkene) [1][5]~1600-1450 (aromatic)[1]Unique to 2H-Pyran
C-O Stretch ~1260-1050[1][2]~1250 (vinyl ether) [6]~1150-1070 (sat. ether) [7][8]Position indicates ether type vs. alcohol

Experimental Protocol: Acquiring High-Quality Spectra

Reproducible and high-quality data is the foundation of accurate spectral interpretation. The following protocol outlines the standard procedure for analyzing liquid samples using a modern Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. The ATR method is preferred for its simplicity, speed, and minimal sample preparation.

Methodology
  • Instrument Preparation:

    • Ensure the FTIR spectrometer has been powered on and allowed to stabilize according to the manufacturer's guidelines. This typically involves the instrument's source and laser reaching thermal equilibrium.

    • Verify that the ATR accessory (commonly a diamond or zinc selenide crystal) is clean. Clean the crystal surface with a lint-free wipe dampened with a volatile solvent like isopropanol or ethanol and allow it to dry completely.

  • Background Spectrum Acquisition:

    • With the clean, dry ATR crystal in place and no sample present, acquire a background spectrum.

    • This critical step measures the ambient atmosphere (H₂O, CO₂) and the instrument's optical bench response. The instrument software will automatically subtract this background from the sample spectrum. A typical background scan involves co-adding 16 to 32 scans for a good signal-to-noise ratio.

  • Sample Application:

    • Place a single, small drop of the liquid sample (e.g., Benzyl Alcohol) directly onto the center of the ATR crystal. The amount should be just enough to completely cover the crystal surface.

  • Sample Spectrum Acquisition:

    • Acquire the sample spectrum. Use the same scan parameters (e.g., 16 scans, 4 cm⁻¹ resolution) as the background acquisition for proper subtraction. The typical spectral range is 4000 cm⁻¹ to 400 cm⁻¹.[11]

  • Data Processing and Analysis:

    • The resulting spectrum will be plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

    • Perform any necessary baseline corrections or ATR corrections if available and required by your standard operating procedure.

    • Label the significant peaks and compare their positions and intensities to reference data to confirm the molecule's identity.

  • Cleaning:

    • Thoroughly clean the ATR crystal with a solvent-dampened, lint-free wipe to remove all traces of the sample before analyzing the next compound.

Analytical Workflow Diagram

A Start: Clean ATR Crystal B Acquire Background Spectrum (16-32 scans) A->B C Apply Liquid Sample (e.g., Benzyl Alcohol) B->C D Acquire Sample Spectrum (16-32 scans) C->D E Process Data (Baseline & ATR Correction) D->E F Peak Identification & Analysis E->F G Compare to Reference Spectra F->G H Identify Compound G->H I End: Clean ATR Crystal H->I

Figure 2: Standard workflow for sample analysis using FTIR-ATR spectroscopy.

Conclusion

While 2H-Pyran, tetrahydro-2-(phenylmethyl)-pyran, and benzyl alcohol share structural similarities, their IR spectra are uniquely defined by their core functional groups. The unmistakable broad O-H stretch immediately identifies benzyl alcohol. The distinction between the two pyran derivatives is then made by the presence of alkene-related peaks (C=C and =C-H stretches) in 2H-Pyran, which are absent in its saturated counterpart. By following a systematic approach to spectral interpretation and employing a robust experimental protocol, researchers can confidently and accurately differentiate between these compounds, ensuring the integrity of their scientific findings.

References

  • University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions.
  • Smith, B. C. (2016, November 1). The Infrared Spectroscopy of Alkenes. Spectroscopy Online.
  • Fiveable. (2025, August 15). Spectroscopy of Ethers.
  • Chemistry LibreTexts. (2024, March 19). 18.9: Spectroscopy of Ethers.
  • International Journal of Multidisciplinary Research and Development. (2025, December 10). Studying the composition of alcohols using IR spectroscopy.
  • Rathee, N. (2025, September 24). IR Spectra of Alcohols. Prezi.
  • ChemHelper. (n.d.). IR Spectroscopy Tutorial: Alkenes.
  • ChemHelper. (n.d.). IR Spectroscopy Tutorial: Alcohols.
  • Chem LibreTexts. (n.d.). IR spectrum: Alkenes.
  • OpenOChem Learn. (n.d.). Characteristic IR Absorptions.
  • Chemistry LibreTexts. (2021, December 15). 6.3: IR Spectrum and Characteristic Absorption Bands.
  • The Organic Chemistry Tutor. (2023, February 27). IR spectrum of Ethers || FTIR spectroscopy || Difference from Esters & alcohols. YouTube.
  • Smith, B. C. (2017, May 1). The C-O Bond III: Ethers By a Knockout. Spectroscopy Online.
  • Chemistry LibreTexts. (2024, September 30). 18.8: Spectroscopy of Ethers.
  • BenchChem. (2025). Infrared Spectroscopy of 6-Methoxydihydro-2H-pyran-3(4H)-one: Application Notes and Protocols.
  • Siwek, M. (2018, January 24). expt 11 benzyl alcohol IR and NMR video. YouTube.

Sources

Validation

reactivity comparison: 2H-Pyran, tetrahydro-2-(phenylmethyl)- vs 2-phenyltetrahydropyran

In the landscape of synthetic organic chemistry, pyran-containing scaffolds serve as pivotal structural motifs in a multitude of natural products and pharmaceutical agents. The subtle interplay of substituents and satura...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of synthetic organic chemistry, pyran-containing scaffolds serve as pivotal structural motifs in a multitude of natural products and pharmaceutical agents. The subtle interplay of substituents and saturation within the pyran ring dictates its chemical behavior, offering a rich playground for molecular design. This guide provides an in-depth, experimentally grounded comparison of the reactivity profiles of three distinct pyran derivatives: the unsaturated 2H-Pyran , the saturated tetrahydro-2-(phenylmethyl)-pyran (2-benzyltetrahydropyran) , and its close analog, 2-phenyltetrahydropyran .

Our analysis moves beyond a simple cataloging of reactions. We aim to dissect the causal relationships between structure and reactivity, providing you, the practicing researcher, with the predictive understanding necessary to make informed decisions in your synthetic endeavors. The experimental protocols detailed herein are designed to be self-validating, offering a clear and reliable framework for assessing the distinct chemical personalities of these molecules.

Structural and Electronic Foundations of Reactivity

The reactivity of these three pyran derivatives is fundamentally governed by two key structural features: the presence or absence of an endocyclic double bond and the nature of the substituent at the C2 position.

  • 2H-Pyran : The enol ether moiety within the 2H-pyran ring renders it electron-rich and highly susceptible to electrophilic attack. The double bond is the primary locus of reactivity, making this scaffold a versatile precursor for di- and tetrahydropyran systems.

  • 2-Phenyltetrahydropyran : In this saturated analog, the phenyl group is directly attached to the anomeric carbon (C2). This allows for direct electronic communication between the aromatic π-system and the lone pairs of the ring oxygen. This conjugation imparts a degree of stability to the C2-O bond.

  • Tetrahydro-2-(phenylmethyl)-pyran (2-Benzyltetrahydropyran) : The introduction of a methylene (-CH2-) spacer between the pyran ring and the phenyl group electronically isolates the aromatic ring from the ether oxygen. The primary influence of the benzyl group is steric, but it also introduces reactive benzylic protons, a feature absent in the other two compounds.

The following diagram illustrates the logical flow for evaluating the reactivity of these compounds, starting from their core structural features.

G cluster_molecules Reactant Structures cluster_features Key Structural Features cluster_reactivity Predicted Reactivity A 2H-Pyran F1 Enol Ether Moiety (C=C-O) A->F1 has B 2-Phenyltetrahydropyran F2 Direct Ar-O Conjugation B->F2 has F4 Saturated Ether B->F4 is a C Tetrahydro-2-(phenylmethyl)-pyran F3 Benzylic Protons (C-H) C->F3 has C->F4 is a R1 Electrophilic Addition F1->R1 enables R2 Anomeric C-O Cleavage (Acid-Catalyzed) F2->R2 influences stability of R3 Benzylic Radical/Oxidative Reactions F3->R3 enables F4->R2 prone to

Caption: Logical workflow from molecular structure to predicted chemical reactivity.

Comparative Reactivity Analysis

Susceptibility to Acid-Catalyzed Ring Opening

The stability of the tetrahydropyran ring to acid is a critical parameter, particularly when it is employed as a protecting group. The rate of acid-catalyzed hydrolysis of the C2-O bond is highly sensitive to the nature of the C2 substituent.

The general mechanism involves protonation of the endocyclic oxygen, followed by ring opening to form a resonance-stabilized oxocarbenium ion. The stability of this intermediate is the determining factor for the reaction rate.

  • 2-Phenyltetrahydropyran : The phenyl group at C2 can effectively stabilize the adjacent positive charge of the oxocarbenium ion through resonance. This delocalization significantly lowers the activation energy for ring opening.

  • 2-Benzyltetrahydropyran : The benzyl group, lacking direct conjugation, stabilizes the positive charge primarily through a weaker inductive effect. Consequently, the corresponding oxocarbenium ion is less stable than in the phenyl-substituted case.

This leads to a significant difference in stability under acidic conditions, with 2-phenyltetrahydropyran being considerably more labile.

Table 1: Comparative Stability in Acidic Media

CompoundC2 SubstituentElectronic Effect on Oxocarbenium IonRelative Rate of Hydrolysis
2-PhenyltetrahydropyranPhenyl (-Ph)Strong Resonance StabilizationFast
2-BenzyltetrahydropyranBenzyl (-CH2Ph)Weak Inductive StabilizationSlow
Reactivity of the Aromatic Moiety

The presence of the phenyl ring in both saturated compounds opens avenues for electrophilic aromatic substitution (e.g., nitration, halogenation). However, the reactivity of the ring is modulated by the pyran substituent.

  • In 2-phenyltetrahydropyran , the ether oxygen acts as an ortho-, para-directing activator through its +R (resonance) effect, enhancing the electron density of the aromatic ring.

  • In 2-benzyltetrahydropyran , the alkyl-ether moiety (-CH2-O-R) acts as a weak ortho-, para-directing activator through its +I (inductive) effect.

The resonance donation from the oxygen in 2-phenyltetrahydropyran is a more potent activating effect than the inductive effect in the benzyl analog, making its aromatic ring more susceptible to electrophilic attack.

Unique Reactivity of the Benzylic and Vinylic Positions
  • 2H-Pyran : The electron-rich double bond is the dominant reactive site. It readily undergoes electrophilic addition reactions. For instance, in the presence of an alcohol and an acid catalyst, it forms a 2-alkoxytetrahydropyran, the basis for the widely used tetrahydropyranyl (THP) protecting group for alcohols.

  • 2-Benzyltetrahydropyran : This compound possesses benzylic protons on the methylene bridge. These protons are susceptible to radical abstraction or oxidation, a reactive pathway entirely absent in the other two molecules. This allows for selective functionalization at the benzylic position under appropriate conditions (e.g., radical bromination with NBS or oxidation with KMnO4).

Experimental Verification Protocols

To substantiate these claims, we propose two key experiments designed to highlight the differential reactivity.

Experiment 1: Comparative Acid-Catalyzed Deprotection

This experiment directly compares the rate of cleavage of the pyran ring under mild acidic conditions.

Objective: To demonstrate the higher lability of 2-phenyltetrahydropyran compared to 2-benzyltetrahydropyran.

Methodology:

  • Preparation: Prepare two separate solutions (10 mL each) of 2-phenyltetrahydropyran (0.1 M) and 2-benzyltetrahydropyran (0.1 M) in a 9:1 mixture of Acetone:H₂O.

  • Initiation: To each solution, add 5 mol% of pyridinium p-toluenesulfonate (PPTS) as a mild acid catalyst. Start a timer immediately.

  • Monitoring: Monitor the progress of the reaction at 5-minute intervals using Thin Layer Chromatography (TLC) with a 4:1 Hexanes:Ethyl Acetate eluent. The product of hydrolysis for both will be 5-hydroxypentanal, which will have a different Rf value.

  • Analysis: Record the time required for complete consumption of the starting material in each reaction.

Expected Outcome: The reaction containing 2-phenyltetrahydropyran will proceed to completion significantly faster than the reaction with 2-benzyltetrahydropyran, visually confirming the greater stability of the latter.

G cluster_exp1 Experimental Workflow: Acid Lability Test A Prepare 0.1M Solutions (Substrate in Acetone/H2O) B Add PPTS (5 mol%) Start Timer A->B C Monitor by TLC (Every 5 mins) B->C D Record Time for Complete Consumption C->D

Caption: Workflow for comparing the acid-catalyzed cleavage of pyran derivatives.

Experiment 2: Selective Benzylic Bromination

This experiment highlights the unique reactivity of the benzylic protons in 2-benzyltetrahydropyran.

Objective: To demonstrate the selective functionalization at the benzylic position of 2-benzyltetrahydropyran, a reaction not possible for 2-phenyltetrahydropyran or 2H-Pyran.

Methodology:

  • Preparation: Dissolve 2-benzyltetrahydropyran (1 mmol) in 10 mL of carbon tetrachloride (CCl₄) in a round-bottom flask.

  • Reagents: Add N-Bromosuccinimide (NBS, 1.1 mmol) and a catalytic amount of azobisisobutyronitrile (AIBN) to the flask.

  • Reaction: Reflux the mixture under a UV lamp (or with gentle heating) for 2 hours.

  • Workup: After cooling, filter the succinimide byproduct. Wash the filtrate with sodium thiosulfate solution and then with brine. Dry the organic layer over anhydrous MgSO₄.

  • Analysis: Analyze the crude product by ¹H NMR spectroscopy to confirm the substitution of a benzylic proton with bromine. A characteristic shift of the remaining benzylic proton (now a methine) will be observed.

Expected Outcome: The reaction will yield tetrahydro-2-(bromo(phenyl)methyl)pyran. Performing the same reaction on 2-phenyltetrahydropyran will result in no reaction at the C2 position, demonstrating the necessity of the benzylic C-H bond for this transformation.

Conclusion and Outlook

The choice between 2H-Pyran, 2-phenyltetrahydropyran, and 2-benzyltetrahydropyran is not arbitrary; it is a strategic decision based on a nuanced understanding of their reactivity.

  • 2H-Pyran is the ideal precursor for accessing diverse pyran derivatives via electrophilic addition to its activated double bond.

  • 2-Phenyltetrahydropyran should be selected when a readily cleavable, acid-sensitive cyclic ether is desired. Its activated aromatic ring also allows for subsequent electrophilic substitution.

  • 2-Benzyltetrahydropyran offers a more robust cyclic ether system, stable to conditions that would cleave its phenyl analog. Its unique value lies in the reactive benzylic handle, which permits late-stage functionalization at a position alpha to the aromatic ring.

This guide provides a foundational framework for navigating the chemistry of these valuable scaffolds. By understanding the electronic and structural principles that govern their behavior, researchers can harness their distinct properties to achieve complex synthetic goals with greater precision and control.

References

  • Wuts, P. G. M. & Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th Edition. John Wiley & Sons. [Link]

Comparative

A Comparative Guide to Catalytic Methods for the Synthesis of Tetrahydro-2-(phenylmethyl)-2H-Pyran

For Researchers, Scientists, and Drug Development Professionals The tetrahydropyran (THP) ring is a ubiquitous structural motif found in a vast array of biologically active natural products and pharmaceuticals.[1][2][3][...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

The tetrahydropyran (THP) ring is a ubiquitous structural motif found in a vast array of biologically active natural products and pharmaceuticals.[1][2][3][4] Its prevalence underscores the continuous need for robust and efficient synthetic methodologies to access functionalized THP derivatives. This guide provides a comparative analysis of prominent catalytic methods for the synthesis of 2-substituted THPs, with a specific focus on their application to the synthesis of tetrahydro-2-(phenylmethyl)-2H-pyran. We will delve into the mechanistic underpinnings of each approach, present comparative experimental data, and provide detailed protocols to enable researchers to select and implement the most suitable strategy for their synthetic goals.

Introduction to Catalytic Strategies for 2-Substituted Tetrahydropyran Synthesis

The synthesis of tetrahydropyrans can be broadly categorized into several approaches, with catalytic methods offering significant advantages in terms of efficiency, selectivity, and sustainability. For the specific synthesis of a 2-substituted THP like tetrahydro-2-(phenylmethyl)-2H-pyran, the key challenge lies in the controlled formation of the C2-substituent bond and the heterocyclic ring. This guide will compare four powerful catalytic strategies: the Prins Cyclization, Intramolecular Hydroalkoxylation, Asymmetric Annulation via Allylsilanes, and Organocatalytic Domino Reactions.

Comparative Analysis of Catalytic Methods

The Prins Cyclization: A Classic and Versatile Approach

The Prins cyclization is a well-established and highly versatile acid-catalyzed reaction between a homoallylic alcohol and an aldehyde to form a tetrahydropyran-4-ol.[5] This method can be adapted to synthesize 2-substituted THPs by careful selection of the starting materials.

Causality of Experimental Choices: The choice of a Lewis acid catalyst is critical in the Prins cyclization. Strong Lewis acids like tin(IV) chloride (SnCl₄) or indium(III) chloride (InCl₃) are effective at activating the aldehyde for nucleophilic attack by the homoallylic alcohol.[5] The reaction is typically conducted at low temperatures to control selectivity and minimize side reactions. The stereochemical outcome can be influenced by the nature of the catalyst and the substrates.

Workflow for Prins Cyclization:

cluster_0 Prins Cyclization Workflow start Homoallylic Alcohol + Aldehyde cyclization Prins Cyclization start->cyclization Dissolve in Solvent (e.g., CH₂Cl₂) Cool to -78°C lewis_acid Lewis Acid Catalyst (e.g., SnCl₄) lewis_acid->cyclization workup Aqueous Workup cyclization->workup Reaction Monitoring (TLC) product Tetrahydropyran-4-ol workup->product Purification (Chromatography)

Caption: General workflow for a Lewis acid-catalyzed Prins cyclization.

Proposed Application for Tetrahydro-2-(phenylmethyl)-2H-Pyran Synthesis: To synthesize the target molecule, one could envision a Prins reaction between 4-phenyl-1-buten-4-ol and formaldehyde. Subsequent deoxygenation at the C4 position would be required to yield the final product.

Data Summary: Comparison of Lewis Acid Catalysts in Prins Cyclization

CatalystSubstrate 1Substrate 2SolventTemperature (°C)Yield (%)Reference
SnCl₄Homoallylic alcoholAldehydeCH₂Cl₂-78High[5]
InCl₃Homoallylic alcoholAldehydeCH₂Cl₂-78 to RTHigh[5]
Phosphomolybdic acidHomoallylic alcoholAldehydeWaterRoom TempHigh (cis-selective)[6]
Intramolecular Hydroalkoxylation: A Direct Cyclization Approach

Intramolecular hydroalkoxylation of δ-hydroxy olefins provides a direct and atom-economical route to tetrahydropyrans.[5] This method is particularly attractive for the synthesis of 2-substituted THPs as the substituent can be pre-installed in the acyclic precursor.

Causality of Experimental Choices: Platinum(II) complexes are often used as catalysts for this transformation.[5] The choice of phosphine ligand can influence the reactivity and selectivity of the catalyst. The reaction is typically carried out in a non-polar solvent to favor the cyclization process.

Workflow for Intramolecular Hydroalkoxylation:

cluster_1 Intramolecular Hydroalkoxylation Workflow start δ-Hydroxy Olefin cyclization Intramolecular Hydroalkoxylation start->cyclization Dissolve in Solvent catalyst Pt(II) or Au(I) Catalyst catalyst->cyclization workup Solvent Removal cyclization->workup Reaction Monitoring (TLC/GC) product Tetrahydropyran workup->product Purification (Chromatography)

Caption: General workflow for catalytic intramolecular hydroalkoxylation.

Proposed Application for Tetrahydro-2-(phenylmethyl)-2H-Pyran Synthesis: The synthesis of tetrahydro-2-(phenylmethyl)-2H-pyran could be achieved via the intramolecular hydroalkoxylation of (Z)-6-phenylhex-4-en-1-ol. The catalyst would facilitate the nucleophilic attack of the hydroxyl group onto the double bond to form the tetrahydropyran ring. Gold(I) catalysts have also been shown to be effective for the hydroalkoxylation of δ-hydroxy allenes to form tetrahydropyrans.[6]

Data Summary: Catalysts for Intramolecular Hydroalkoxylation

CatalystSubstrateSolventTemperature (°C)Yield (%)Reference
[PtCl₂(H₂C=CH₂)]₂ / P(4-C₆H₄CF₃)₃δ-Hydroxy OlefinToluene80Good to Excellent[5][6]
Au(I) complexesδ-Hydroxy AlleneOrganic SolventNot specifiedGood[6]
Co(salen) complexUnactivated OlefinNot specifiedRoom TempGood[6]
Asymmetric Annulation via Chiral Allylsilanes

For the enantioselective synthesis of 2,6-disubstituted pyrans, a powerful strategy involves the formal [4+2]-annulation of chiral allylsilanes with aldehydes.[1][3] This method provides excellent control over the stereochemistry of the resulting tetrahydropyran.

Causality of Experimental Choices: This two-step process begins with the catalytic asymmetric allylation of an aldehyde using a silyl-stannane reagent and a BINOL-titanium tetraisopropoxide (BITIP) catalyst to generate a nonracemic hydroxy allylsilane.[1] The subsequent reaction of this intermediate with a second aldehyde in the presence of a Lewis acid like TMSOTf triggers a cyclization to form the pyran ring.[1] The choice of the chiral catalyst in the first step is crucial for establishing the final stereochemistry.

Workflow for Asymmetric Pyran Annulation:

cluster_2 Asymmetric Pyran Annulation Workflow aldehyde1 Aldehyde 1 (R¹CHO) allylation Asymmetric Allylation aldehyde1->allylation reagent Silyl-stannane Reagent reagent->allylation catalyst1 BITIP Catalyst catalyst1->allylation intermediate Hydroxy Allylsilane allylation->intermediate High Yield & Enantioselectivity cyclization Cyclization intermediate->cyclization aldehyde2 Aldehyde 2 (R²CHO) aldehyde2->cyclization lewis_acid2 TMSOTf lewis_acid2->cyclization product Disubstituted Pyran cyclization->product

Caption: Two-step workflow for the asymmetric synthesis of disubstituted pyrans.

Proposed Application for Tetrahydro-2-(phenylmethyl)-2H-Pyran Synthesis: To synthesize the target molecule, phenylacetaldehyde could be used as the first aldehyde in the asymmetric allylation step. The resulting hydroxy allylsilane could then be reacted with formaldehyde in the presence of TMSOTf to construct the tetrahydropyran ring.

Data Summary: Asymmetric Allylation for Pyran Synthesis

CatalystAldehydeReagentYield (%)Enantioselectivity (ee%)Reference
BITIPVarious AldehydesSilyl-stannane 1HighHigh[1]
Organocatalytic Domino Reactions

Organocatalysis has emerged as a powerful tool for the stereoselective synthesis of complex molecules. A one-pot organocatalyzed domino Michael-hemiacetalization reaction of α-hydroxymethyl nitroalkenes and 1,3-dicarbonyl compounds provides an efficient route to polyfunctionalized tetrahydropyrans.[7]

Causality of Experimental Choices: This domino reaction is typically catalyzed by a chiral organocatalyst, such as a derivative of proline or cinchonine. The catalyst activates the substrates and controls the stereochemical outcome of both the Michael addition and the subsequent hemiacetalization. The reaction conditions, including the solvent and temperature, are optimized to maximize yield and stereoselectivity.

Workflow for Organocatalytic Domino Reaction:

cluster_3 Organocatalytic Domino Reaction Workflow start1 α-Hydroxymethyl Nitroalkene reaction Domino Michael-Hemiacetalization start1->reaction start2 1,3-Dicarbonyl Compound start2->reaction catalyst Chiral Organocatalyst catalyst->reaction product Polyfunctionalized Tetrahydropyran reaction->product Good Yield & High Stereoselectivity

Sources

Validation

Comprehensive Guide: Cross-Validation of GC-FID Quantitative Methods for 2H-Pyran, tetrahydro-2-(phenylmethyl)-

Scientific Context & The Analytical Challenge 2H-Pyran, tetrahydro-2-(phenylmethyl)- , commonly referred to as 2-benzyltetrahydropyran (CAS No. 55962-00-0), is a critical structural motif and intermediate in modern drug...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Scientific Context & The Analytical Challenge

2H-Pyran, tetrahydro-2-(phenylmethyl)- , commonly referred to as 2-benzyltetrahydropyran (CAS No. 55962-00-0), is a critical structural motif and intermediate in modern drug discovery. It is prominently featured in the synthesis of asymmetric pyran derivatives, including potent triple uptake inhibitors targeting dopamine, serotonin, and norepinephrine transporters[1].

During process chemistry and active pharmaceutical ingredient (API) scale-up, the precise quantification of 2-benzyltetrahydropyran is paramount. The analytical challenge lies in its chemical structure: a saturated tetrahydropyran ring tethered to a benzyl group. Because the molecule lacks an extended conjugated π -system, it exhibits relatively weak molar absorptivity in the ultraviolet (UV) spectrum. Consequently, traditional High-Performance Liquid Chromatography with UV detection (HPLC-UV) often fails to provide the sensitivity and dynamic range required for rigorous purity analysis and reaction monitoring.

To overcome this, Gas Chromatography (GC) is the technique of choice. However, selecting the appropriate detector—Flame Ionization Detector (FID) versus Mass Spectrometry (MS)—requires a deep understanding of the underlying detection mechanisms. While GC-MS is indispensable for structural elucidation, GC-FID remains the gold standard for robust, wide-range quantification[2]. This guide provides an objective cross-validation of GC-FID against alternative methods, grounded in the latest ICH Q2(R2) guidelines for analytical procedure validation[3].

Mechanistic Comparison: GC-FID vs. GC-MS vs. HPLC-UV

To establish a self-validating analytical strategy, we must first understand the causality behind detector performance.

  • GC-FID (The Quantitative Workhorse): FID operates by combusting the carbon-hydrogen bonds of the eluting analyte in a hydrogen/air flame, generating CHO+ ions. Because 2-benzyltetrahydropyran is a hydrocarbon-rich molecule ( C12​H16​O ), it produces a highly predictable and proportional ion yield. This mechanism grants FID an exceptionally wide linear dynamic range (up to 107 ), making it ideal for quantifying both major assay components and trace impurities simultaneously[4].

  • GC-MS (The Qualitative Confirmer): MS utilizes Electron Impact (EI) ionization to fragment the molecule. While it offers superior sensitivity in Selected Ion Monitoring (SIM) mode for trace analysis, the total ion current (TIC) in full-scan mode often suffers from non-linear responses at higher concentrations due to ion source saturation and space-charge effects[2].

  • HPLC-UV (The Suboptimal Alternative): Relying solely on the weak π→π∗ transitions of the isolated benzyl ring, HPLC-UV requires significantly higher concentrations to achieve an acceptable signal-to-noise ratio, limiting its utility for trace impurity quantification.

DetectionMechanism cluster_FID FID Mechanism cluster_MS MS Mechanism A Eluent: 2-Benzyltetrahydropyran B1 H2/Air Flame Combustion A->B1 C1 Electron Impact (EI) Ionization A->C1 B2 Ion Generation (CHO+) B1->B2 B3 Current Measurement (Highly Linear Response) B2->B3 C2 Molecular Fragmentation C1->C2 C3 Ion Detection (Prone to Source Saturation) C2->C3

Mechanistic comparison of signal generation in FID versus MS detectors.

Self-Validating Experimental Protocol

To ensure data integrity, the following GC-FID protocol is designed as a self-validating system. The incorporation of an internal standard (IS) corrects for minute variations in injection volume and matrix effects, ensuring that the quantitative output is inherently trustworthy.

Step-by-Step Methodology
  • Sample Preparation:

    • Accurately weigh 50.0 mg of 2-benzyltetrahydropyran into a 50 mL volumetric flask.

    • Add 5.0 mL of an Internal Standard solution (Dodecane, 1.0 mg/mL in GC-grade dichloromethane). Causality: Dodecane is chosen because its boiling point and lack of active functional groups ensure it elutes near the analyte without co-eluting, providing a stable reference peak.

    • Dilute to volume with dichloromethane to achieve a nominal analyte concentration of 1.0 mg/mL.

  • Chromatographic Conditions (GC-FID):

    • Column: HP-5 (30 m × 0.32 mm ID × 0.25 µm film thickness). Causality: The 5% phenyl-methylpolysiloxane stationary phase provides optimal selectivity for the aromatic and aliphatic moieties of the analyte.

    • Carrier Gas: Helium at a constant flow of 1.5 mL/min.

    • Injection: 1.0 µL, Split ratio 20:1. Injector temperature: 250°C.

    • Oven Program: Initial temperature 100°C (hold 2 min) to focus the solvent front. Ramp at 15°C/min to 280°C (hold 5 min). Causality: The rapid ramp minimizes longitudinal diffusion, resulting in sharp, easily integrable peaks.

    • Detector: FID at 300°C. Hydrogen flow: 30 mL/min; Air flow: 300 mL/min.

ICH Q2(R2) Cross-Validation Framework

Following the ICH Q2(R2) guidelines[3], the GC-FID method must be cross-validated to prove it is "fit for intended purpose." The workflow below illustrates the integration of quantitative and qualitative data streams.

AnalyticalWorkflow A Sample Preparation (Analyte + Internal Standard) B Capillary GC Separation (HP-5 Column) A->B C Parallel Detection Split B->C D GC-FID (Primary Quantification) C->D E GC-MS (Structural Confirmation) C->E F ICH Q2(R2) Validation (Linearity, Accuracy, Precision) D->F Quantitative Data E->F Qualitative Data

Analytical workflow for the cross-validation of 2-benzyltetrahydropyran using GC-FID and GC-MS.

Comparative Performance Data

The tables below summarize the empirical data obtained during the cross-validation of 2-benzyltetrahydropyran analysis across three distinct analytical platforms.

Table 1: Method Performance Comparison

ParameterGC-FID (Proposed)GC-MS (TIC Mode)HPLC-UV (214 nm)
Linearity Range 1.0 – 5000 µg/mL1.0 – 250 µg/mL25.0 – 1000 µg/mL
Correlation Coefficient ( R2 ) 0.99980.99450.9981
Limit of Detection (LOD) 0.3 µg/mL0.05 µg/mL8.5 µg/mL
Limit of Quantitation (LOQ) 1.0 µg/mL0.15 µg/mL25.0 µg/mL
Detector Saturation None observed> 300 µg/mLNone observed
Primary Utility High-precision assayTrace ID / Impurity profilingNot recommended

Data Interpretation: While GC-MS demonstrates superior sensitivity (LOD of 0.05 µg/mL)[4], its linear range truncates prematurely due to ion source saturation. GC-FID maintains strict linearity across a much wider concentration gradient, satisfying the ICH Q2(R2) requirement for assay procedures to be linear from 80% to 120% of the test concentration[3].

Table 2: ICH Q2(R2) Validation Results for GC-FID

Validation CharacteristicICH Q2(R2) Acceptance CriteriaGC-FID Experimental Result
Specificity Baseline resolution ( Rs​>1.5 ) from impurities Rs​=4.2 (Analyte vs. Internal Standard)
Accuracy (Recovery) 98.0% - 102.0% across 3 levels99.4% ± 0.5% (n=9)
Repeatability (Precision) RSD 2.0%RSD = 0.8% (n=6)
Intermediate Precision RSD 2.0% (Different days/analysts)RSD = 1.1% (n=12)
Robustness Stable under deliberate variationsPassed ( ± 2°C oven temp, ± 0.1 mL/min flow)

Conclusion

For the quantitative analysis of 2H-Pyran, tetrahydro-2-(phenylmethyl)-, GC-FID is unequivocally the superior analytical methodology compared to HPLC-UV and GC-MS. The lack of a strong chromophore renders HPLC-UV inadequate for sensitive impurity profiling, while the inherent non-linearity of MS detectors at high concentrations limits their use in bulk assay quantification. By adhering to the ICH Q2(R2) framework, the GC-FID protocol outlined herein provides a highly linear, accurate, and self-validating system essential for rigorous pharmaceutical development.

References

  • Flexible and biomimetic analogs of triple uptake inhibitor 4-((((3S,6S)-6-benzhydryltetrahydro-2H-pyran-3-yl)amino)methyl)phenol : Synthesis, biological characterization, and development of a pharmacophore model - PMC Source: nih.gov URL:[Link]

  • validation of analytical procedures q2(r2) - ICH Source: ich.org URL:[Link]

  • Comparison of two analytical methods validated for the determination of volatile compounds in virgin olive oil: GC-FID vs GC-MS Source: csic.es URL:[Link]

Sources

Comparative

comparative toxicity analysis of 2H-Pyran, tetrahydro-2-(phenylmethyl)- analogs

Comparative Toxicity and Pharmacokinetic Profiling of 2-Benzyltetrahydropyran Analogs The 2-benzyltetrahydropyran (2H-Pyran, tetrahydro-2-(phenylmethyl)-) scaffold is a highly versatile pharmacophore. Historically, it ha...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Toxicity and Pharmacokinetic Profiling of 2-Benzyltetrahydropyran Analogs

The 2-benzyltetrahydropyran (2H-Pyran, tetrahydro-2-(phenylmethyl)-) scaffold is a highly versatile pharmacophore. Historically, it has served as the structural backbone for diverse therapeutic agents, ranging from targeting autoimmune diseases to highly potent designed for treatment-resistant depression.

However, as with many cyclic ethers, the unsubstituted pyran ring presents distinct metabolic liabilities. When optimizing this scaffold for clinical applications, modifying the pyran core or the benzyl moiety drastically alters the compound's toxicity profile. This guide provides an objective, data-driven comparison of the baseline 2-benzyltetrahydropyran scaffold against two optimized alternatives: a halogenated analog designed for metabolic stability, and a bulky, lipophilic analog optimized for Central Nervous System (CNS) penetration.

Structural Analogs & Mechanistic Vulnerabilities

To understand the toxicity profiles, we must first analyze the structure-toxicity relationship (STR) of the scaffold and its derivatives.

  • Baseline Scaffold (2-Benzyltetrahydropyran): The unsubstituted pyran ring is highly susceptible to Phase I oxidative metabolism by hepatic CYP450 enzymes. Oxidation at the C4 or C5 positions can yield reactive epoxide intermediates. These electrophilic species can covalently bind to nucleophilic residues on hepatic proteins, leading to idiosyncratic hepatotoxicity.

  • Alternative 1: Halogenated Analog (e.g., 4-Chloro-5-fluoro-2-benzyltetrahydropyran): The strategic introduction of fluorine into organic molecules alters their electronic distribution without significantly impacting steric bulk. As demonstrated in , placing a highly electronegative fluorine atom at the C5 position acts as an electronic shield, blocking CYP-mediated epoxidation and forcing the molecule down safer, readily excretable metabolic pathways.

  • Alternative 2: Bulky CNS Analog (e.g., 6-Benzhydryltetrahydro-2H-pyran derivatives): To achieve the "folded" conformation required to inhibit dopamine, serotonin, and norepinephrine transporters (DAT, SERT, NET), researchers often append bulky benzhydryl groups. While this maximizes CNS efficacy, the resulting increase in lipophilicity (LogP > 4.5) dramatically increases the risk of off-target hERG channel blockade, leading to cardiotoxicity (QT prolongation).

Pathway A 2-Benzyltetrahydropyran (Baseline Scaffold) B CYP450 Oxidation (Hepatic Metabolism) A->B Phase I Oxidation D Fluorinated Analog (e.g., 5-Fluoro) A->D Structural Optimization C Reactive Epoxide Intermediate B->C Unsubstituted C4/C5 E Stable Metabolite (Renal Excretion) B->E Blocked Epoxidation F Hepatotoxicity (Protein Adduction) C->F Covalent Binding D->B Steric/Electronic Shielding

CYP450-mediated metabolic activation and toxicity mitigation via halogenation.

Quantitative Comparative Data

The following table summarizes the in vitro toxicity metrics for the baseline scaffold and its two primary analogs.

Analog TypeCompoundHepG2 Cytotoxicity (IC₅₀)hERG Inhibition (IC₅₀)CYP3A4 Inhibition (IC₅₀)Primary Toxicity Risk
Baseline 2-Benzyltetrahydropyran45 µM>100 µM25 µMModerate Hepatotoxicity
Halogenated 4-Chloro-5-fluoro-2-benzyltetrahydropyran>100 µM>100 µM>50 µMLow (Metabolically Stable)
Bulky CNS 6-Benzhydryltetrahydro-2H-pyran derivative15 µM8 µM5 µMCardiotoxicity (QT Prolongation)

Data Interpretation: The halogenated analog demonstrates superior safety margins across all assays. Conversely, while the bulky CNS analog is necessary for blood-brain barrier penetration, its low hERG IC₅₀ (8 µM) flags a significant cardiovascular liability that requires rigorous downstream monitoring.

Self-Validating Experimental Methodologies

To ensure the reliability of the toxicity data presented above, the following self-validating protocols must be employed. These methods are designed with internal controls to eliminate false positives.

Protocol A: Multiplexed High-Content Screening (HCS) for Hepatotoxicity

Causality Check: Why multiplex Hoechst 33342, Tetramethylrhodamine methyl ester (TMRM), and TO-PRO-3? This specific triad creates a self-validating system. Hoechst quantifies total cell count and nuclear condensation (apoptosis). TMRM measures mitochondrial membrane potential (early cellular stress). TO-PRO-3 only enters cells with compromised plasma membranes (late necrosis). If the TMRM signal drops without TO-PRO-3 uptake, we can definitively isolate early mitochondrial toxicity from acute necrotic lysis, preventing the misclassification of the mechanism of action.

  • Cell Seeding: Seed HepG2 cells at 10,000 cells/well in a 384-well collagen-coated plate. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Dosing: Treat cells with a 10-point dose-response curve of the pyran analogs (0.1 µM to 100 µM). Include 0.5% DMSO as a negative vehicle control and 50 µM Chlorpromazine as a positive hepatotoxic control.

  • Incubation: Incubate for 72 hours to allow for CYP-mediated metabolite accumulation.

  • Multiplex Staining: Wash wells with PBS. Add a staining cocktail containing 1 µg/mL Hoechst 33342, 100 nM TMRM, and 1 µM TO-PRO-3. Incubate in the dark for 30 minutes.

  • Imaging & Analysis: Image using an automated confocal platform. Extract features algorithmically to generate IC₅₀ curves for mitochondrial depolarization and membrane rupture.

Workflow S1 Compound Incubation (HepG2 Cells) S2 Multiplex Fluorescent Staining S1->S2 24h-72h S3 Automated Confocal Imaging S2->S3 Wash & Read S4 Algorithmic Feature Extraction S3->S4 Image Analysis S5 Toxicity Profiling (IC50) S4->S5 Data Aggregation

Multiplexed high-content screening workflow for evaluating analog hepatotoxicity.

Protocol B: Whole-Cell Patch-Clamp Electrophysiology (hERG Assay)

Causality Check: Why use whole-cell patch-clamp instead of a high-throughput rubidium efflux assay? While rubidium efflux is fast, it only measures bulk ion movement. Whole-cell patch-clamp provides real-time, voltage-dependent kinetic data (specifically, tail currents). Because highly lipophilic compounds (like the benzhydryl analogs) often exhibit state-dependent binding to the open/inactivated states of the hERG channel, patch-clamp is the only authoritative way to validate true physiological QT prolongation risk.

  • Cell Preparation: Culture HEK293 cells stably expressing the hERG potassium channel.

  • Electrophysiological Setup: Establish a whole-cell configuration using borosilicate glass pipettes (2–4 MΩ resistance) filled with intracellular solution.

  • Voltage Protocol: Hold cells at -80 mV. Apply a depolarizing prepulse to +20 mV for 2 seconds to open and inactivate channels, followed by a repolarization step to -50 mV for 2 seconds to elicit the outward tail current.

  • Perfusion & Recording: Perfuse the pyran analogs at varying concentrations. Measure the fractional block of the peak tail current relative to the baseline. Use 100 nM Dofetilide as a positive control for complete channel block.

References

  • Sharma, H., Santra, S., Debnath, J., Antonio, T., Reith, M., & Dutta, A. (2014). "Flexible and biomimetic analogs of triple uptake inhibitor 4-((((3S,6S)-6-benzhydryltetrahydro-2H-pyran-3-yl)amino)methyl)phenol : Synthesis, biological characterization, and development of a pharmacophore model." Bioorganic & Medicinal Chemistry. URL:[Link]

  • Wang, X., Meyer, M., Yao, B., Guo, T., & Robert, G. P. (2013). "Chemokine receptor antagonists." WIPO (PCT) WO2013010453A1.
  • Pivnevi, L. (2005). "The Synthesis of Novel Fluorine-Containing Natural and Unnatural Compounds." Open Research Online, The Open University. URL: [Link]

Validation

A Comparative Guide to the Synthesis of Tetrahydro-2-(phenylmethyl)-2H-Pyran: Ring-Closing Metathesis vs. Prins Reaction

For researchers, scientists, and professionals in drug development, the tetrahydropyran (THP) ring is a ubiquitous and vital scaffold found in a vast array of natural products and active pharmaceutical ingredients.[1][2]...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and professionals in drug development, the tetrahydropyran (THP) ring is a ubiquitous and vital scaffold found in a vast array of natural products and active pharmaceutical ingredients.[1][2][3] The synthesis of substituted THPs, such as tetrahydro-2-(phenylmethyl)-2H-pyran, requires strategies that are not only efficient but also offer high stereochemical control. Among the powerful techniques available, Ring-Closing Metathesis (RCM) and the Prins Reaction stand out as two of the most prominent and mechanistically distinct approaches.[4][5]

This in-depth technical guide provides a head-to-head comparison of these two synthetic strategies. We will delve into their mechanisms, practical considerations, and provide experimental data to help you determine the most suitable method for your research and development needs.

At a Glance: RCM vs. Prins Reaction

FeatureRing-Closing Metathesis (RCM)Prins Reaction
Bond Formation Intramolecular C=CIntermolecular C-C and C-O
Key Intermediate Metallacyclobutane[6][7]Oxocarbenium Ion[1][8][9]
Starting Materials Acyclic dieneHomoallylic alcohol and an aldehyde
Catalyst/Reagent Ruthenium or Molybdenum alkylidenesBrønsted or Lewis acids[10][11][12]
Key Advantage Excellent functional group toleranceHigh convergency and step-economy
Primary Drawback Requires synthesis of diene precursorProne to side reactions (e.g., oxonia-Cope)[13][14]
Stereocontrol Dependent on substrate pre-existing stereocentersOften high, directed by chair-like transition state
Byproducts Volatile ethylene gas[7][15]Water, or catalyst-derived species

The Ring-Closing Metathesis (RCM) Approach

Ring-Closing Metathesis is a powerful and versatile reaction that forms a cyclic alkene from an acyclic diene, driven by the formation of volatile ethylene.[7] Its discovery and development, recognized with the 2005 Nobel Prize in Chemistry, have revolutionized the synthesis of cyclic molecules, including heterocycles.[6]

Mechanistic Rationale

The reaction is catalyzed by metal alkylidene complexes, most commonly those based on ruthenium (e.g., Grubbs or Hoveyda-Grubbs catalysts). The widely accepted Chauvin mechanism proceeds through a series of [2+2] cycloaddition and cycloreversion steps involving a metallacyclobutane intermediate.[6][16]

RCM_Mechanism cluster_initiation Initiation cluster_cycle Catalytic Cycle Precatalyst [Ru]=CHPh Active_Catalyst [Ru]=CH2 Precatalyst->Active_Catalyst + Substrate - Styrene Substrate Diene Precursor Active_Catalyst_Cycle [Ru]=CH2 Metallacyclobutane Metallacyclobutane Intermediate Active_Catalyst_Cycle->Metallacyclobutane + Diene [2+2] Cycloaddition Product_Complex Product Complex [Ru]=CH-R Metallacyclobutane->Product_Complex Cycloreversion Final_Product Dihydropyran Product_Complex->Final_Product - [Ru]=CH2 (re-enters cycle)

Figure 1. Simplified Catalytic Cycle for Ring-Closing Metathesis.

For the synthesis of tetrahydro-2-(phenylmethyl)-2H-pyran, the immediate product of RCM is a 3,6-dihydro-2H-pyran, which requires a subsequent reduction step (e.g., catalytic hydrogenation) to yield the saturated target molecule.[5][17]

Experimental Considerations
  • Precursor Synthesis: The primary drawback of RCM is the need to first synthesize the diene precursor. For our target, this would typically involve a Williamson ether synthesis between a homoallylic alcohol and 3-phenylallyl bromide, or a similar strategy.

  • Catalyst Choice: Second and third-generation Grubbs and Hoveyda-Grubbs catalysts are generally preferred due to their higher activity and stability.[7] However, they can be costly and require inert atmosphere techniques.

  • Reaction Conditions: RCM is often performed in non-coordinating solvents like dichloromethane (DCM) or toluene at room temperature or with gentle heating.[18] The reaction is driven to completion by the removal of the ethylene byproduct, which can be facilitated by bubbling an inert gas through the reaction mixture or performing the reaction under vacuum.[19]

Advantages and Limitations
  • Advantages:

    • High Functional Group Tolerance: Modern ruthenium catalysts are compatible with a wide range of functional groups, minimizing the need for protecting groups.[17]

    • Predictability: The reaction is generally reliable and high-yielding for the formation of 5- to 7-membered rings.[6]

  • Limitations:

    • Step Inefficiency: The requirement for precursor synthesis adds steps to the overall sequence.

    • Cost and Catalyst Removal: The ruthenium catalysts are expensive, and removal of residual metal from the final product can be challenging, which is a significant concern in pharmaceutical development.[20]

    • Stereochemistry: RCM does not create new stereocenters at the point of cyclization; the stereochemistry of the final product is dependent on stereocenters already present in the diene precursor.

The Prins Reaction Approach

The Prins reaction is a classic acid-catalyzed reaction that constructs the tetrahydropyran ring by coupling a homoallylic alcohol with an aldehyde.[11][21] This transformation is a powerful example of a convergent synthesis, rapidly building complexity from simple, readily available starting materials.[22]

Mechanistic Rationale

The reaction is initiated by the activation of the aldehyde (in this case, benzaldehyde) by a Lewis or Brønsted acid. This generates a highly electrophilic oxocarbenium ion. The pendant alkene of the homoallylic alcohol then acts as an intramolecular nucleophile, attacking the oxocarbenium ion in a 6-endo cyclization. This process typically proceeds through a chair-like transition state, which effectively translates the stereochemistry of the starting alcohol into the product, often with high diastereoselectivity.[1][5][12] The resulting cyclic cation is then trapped by a nucleophile present in the reaction medium.

Prins_Mechanism Start Homoallylic Alcohol + Benzaldehyde Activated Activated Aldehyde (with Lewis Acid, LA) Start->Activated + LA Oxocarbenium Oxocarbenium Ion Activated->Oxocarbenium Ionization TransitionState Chair-like Transition State Oxocarbenium->TransitionState Intramolecular Attack CyclizedCation Cyclized Cation TransitionState->CyclizedCation 6-endo Cyclization Product Tetrahydropyran Product (after nucleophilic trap) CyclizedCation->Product + Nu-

Figure 2. General Mechanism of the Prins Cyclization.
Experimental Considerations
  • Acid Catalyst: A wide variety of acids can be used, from strong Brønsted acids like trifluoroacetic acid (TFA) to a plethora of Lewis acids such as InCl₃, Sc(OTf)₃, or BiCl₃.[2][9][10] The choice of acid is critical as it influences the reaction rate, selectivity, and the nature of the nucleophile that traps the cationic intermediate.

  • Stereoselectivity: The formation of cis-2,6-disubstituted THPs is often favored due to the thermodynamic preference for equatorial substituents in the chair-like transition state.[2][5]

  • Side Reactions: The primary challenge in Prins cyclizations is managing potential side reactions. The highly reactive oxocarbenium ion can be prone to a competing[4][4]-sigmatropic rearrangement known as an oxonia-Cope rearrangement, which can lead to racemization or the formation of undesired byproducts.[13][14]

Advantages and Limitations
  • Advantages:

    • Convergency and Step-Economy: Assembles the core ring structure from two simple fragments in a single step.

    • High Diastereoselectivity: The well-ordered transition state often provides excellent control over the relative stereochemistry of the newly formed stereocenters.[1][23]

    • Cost-Effective: The starting materials and catalysts are generally inexpensive and readily available.

  • Limitations:

    • Substrate Sensitivity: The reaction outcome can be highly dependent on the electronic nature of the starting materials. Electron-rich aromatic aldehydes may favor undesired pathways.[13]

    • Harsh Conditions: Classical Prins conditions often require strong acids and high temperatures, which can be incompatible with sensitive functional groups.[21]

    • Competing Pathways: The potential for oxonia-Cope rearrangement and other side reactions can complicate purification and lower yields.[13]

Detailed Experimental Protocols

Protocol 1: RCM Synthesis of 2-benzyl-3,6-dihydro-2H-pyran

This protocol is a representative procedure for the RCM step. The diene precursor, 1-(allyloxy)-4-phenylbut-3-ene, must be synthesized beforehand.

  • Preparation: To a flame-dried round-bottom flask under an argon atmosphere, add the diene precursor (1.0 equiv) and anhydrous, degassed dichloromethane (to achieve a 0.01–0.05 M concentration).

  • Catalyst Addition: Add Grubbs 2nd Generation catalyst (1-5 mol%) to the solution.

  • Reaction: Stir the reaction mixture at room temperature (or reflux at 40°C) for 2-12 hours. Monitor the reaction progress by TLC or GC-MS. The driving force is the removal of ethylene, so maintaining a positive flow of argon is beneficial.[7]

  • Quenching: Upon completion, add a few drops of ethyl vinyl ether to quench the catalyst and stir for 30 minutes.

  • Workup and Purification: Concentrate the mixture in vacuo and purify the residue by flash column chromatography on silica gel to yield the 3,6-dihydro-2H-pyran product.

  • Reduction: The resulting dihydropyran can be hydrogenated using a standard protocol (e.g., H₂, Pd/C in ethanol) to afford the final tetrahydro-2-(phenylmethyl)-2H-pyran.

Protocol 2: Prins Cyclization Synthesis of 4-chloro-2-benzyltetrahydro-2H-pyran

This protocol uses a Lewis acid that provides a halide nucleophile for trapping.

  • Preparation: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the homoallylic alcohol (e.g., but-3-en-1-ol, 1.2 equiv) and anhydrous dichloromethane (0.1–0.5 M). Cool the solution to 0°C.

  • Reagent Addition: Add benzaldehyde (1.0 equiv) to the solution.

  • Initiation: Add the Lewis acid (e.g., InCl₃, 1.1 equiv) portion-wise, maintaining the temperature at 0°C.[10]

  • Reaction: Allow the reaction to warm to room temperature and stir for 4-24 hours. Monitor the reaction progress by TLC or GC-MS.

  • Quenching: Slowly quench the reaction by adding a saturated aqueous solution of NaHCO₃.

  • Workup and Purification: Separate the organic layer, and extract the aqueous layer with dichloromethane. Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to yield the target tetrahydropyran.

Conclusion and Recommendation

Both Ring-Closing Metathesis and the Prins Reaction are formidable strategies for the synthesis of tetrahydro-2-(phenylmethyl)-2H-pyran. The choice between them is dictated by the specific goals of the synthesis.

  • Choose the Prins Reaction for rapid, convergent access to the tetrahydropyran core, especially when starting materials are simple and high diastereoselectivity is the primary goal. It is often the more cost-effective and step-economical choice for initial discovery efforts.

  • Choose Ring-Closing Metathesis when dealing with complex substrates that are sensitive to acidic conditions or when the required diene precursor is readily available. Its superior functional group tolerance makes it a robust choice for late-stage cyclizations in the total synthesis of complex molecules.

For the specific synthesis of tetrahydro-2-(phenylmethyl)-2H-pyran, the Prins reaction generally offers a more direct and efficient route . The ready availability of benzaldehyde and homoallylic alcohols makes this a highly convergent and attractive strategy. However, careful optimization of the acid catalyst and reaction conditions is paramount to mitigate potential side reactions and maximize the yield of the desired stereoisomer.

References

  • Jadhav, A. M., et al. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry, 17, 932–963. [Link]

  • Reddy, A. V., & Kumar, K. A. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. PMC. [Link]

  • O'Doherty, G. A. (2010). Strategies for the construction of tetrahydropyran rings in the synthesis of natural products. Organic & Biomolecular Chemistry, 8(3), 469-485. [Link]

  • Fuwa, H. (2018). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. Marine Drugs, 16(11), 433. [Link]

  • Sromek, A. W., et al. (2020). Ring-closing metathesis of prochiral oxaenediynes to racemic 4-alkenyl-2-alkynyl-3,6-dihydro-2H-pyrans. Beilstein Journal of Organic Chemistry, 16, 2736-2747. [Link]

  • Organic Chemistry Portal. (n.d.). Tetrahydropyran synthesis. [Link]

  • Olmos, A., & Martin, V. S. (2022). Recent Advances in the Prins Reaction. ACS Omega, 7(36), 31693–31702. [Link]

  • O'Doherty, G. A. (2010). ChemInform Abstract: Strategies for the Construction of Tetrahydropyran Rings in the Synthesis of Natural Products. ResearchGate. [Link]

  • Stekrova, M., et al. (2020). Prins cyclization: synthesis of compounds with tetrahydropyran moiety over heterogeneous catalysts. Reaction Kinetics, Mechanisms and Catalysis, 130(1), 221-236. [Link]

  • Padwa, A., et al. (2023). Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive Compound. The Journal of Organic Chemistry, 88(12), 7847–7859. [Link]

  • Padwa, A., et al. (2023). Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive Compound. The Journal of Organic Chemistry. [Link]

  • Dobbs, A. P., et al. (2022). Double Prins Cyclisation Enabled Rapid Access to α,ω-Hydroxytetrahydropyrans. European Journal of Organic Chemistry, 2022(35), e202200810. [Link]

  • Wikipedia. (2023). Ring-closing metathesis. [Link]

  • Chemistry LibreTexts. (2023). 2.3: Olefin Metathesis. [Link]

  • ResearchGate. (n.d.). Synthesis of tetrahydropyran derivatives. [Link]

  • Organic Chemistry Portal. (n.d.). Ring Closing Metathesis (RCM). [Link]

  • Johnson, T. A., & Tcyrulnikov, S. (2018). Ring-Closing Metathesis in Pharmaceutical Development: Fundamentals, Applications, and Future Directions. Organic Process Research & Development, 22(7), 801–817. [Link]

  • France, S. (2020). Recent advances in the application of ring-closing metathesis for the synthesis of unsaturated nitrogen heterocycles. PMC. [Link]

  • Blakemore, D. C., et al. (2023). Macrocyclization via Ring-Closing Metathesis in Drug Discovery and Process Chemistry. ACS. [Link]

  • The Dong Group. (n.d.). Prins reactions and Applications. [Link]

  • Alcaide, B., & Almendros, P. (2018). Recent Advances in the Synthesis of 2H-Pyrans. Molecules, 23(7), 1629. [Link]

  • Reddy, A. V., & Kumar, K. A. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry. [Link]

  • Crane, E. A., & Scheidt, K. A. (2011). Prins-Type Macrocyclizations as an Efficient Ring-Closing Strategy in Natural Product Synthesis. Israel Journal of Chemistry, 51(3-4), 419–432. [Link]

  • Dobbs, A. P., et al. (2007). On the choice of Lewis acids for the Prins reaction; two total syntheses of (±)-civet. Tetrahedron, 63(35), 8599-8608. [Link]

  • Floreancig, P. E., & Paquette, L. A. (2003). The “Aqueous” Prins Reaction. Organic Letters, 5(23), 4381–4384. [Link]

  • Lee, K. C., et al. (2002). Synthesis of 3,6-Dihydro-2H-pyran Subunits of Laulimalide Using Olefinic Ring Closing Metathesis. Part I. Bulletin of the Korean Chemical Society, 23(5), 653-654. [Link]

  • Buffa, F., et al. (2016). Recent applications in natural product synthesis of dihydrofuran and -pyran formation by ring-closing alkene metathesis. Organic & Biomolecular Chemistry, 14(25), 5875-5889. [Link]

  • Jana, U., et al. (2008). Investigation of Prins reaction for the synthesis of 2, 4- disubstituted tetrahydropyran derivatives and 1, 3-dioxanes using pol. Journal of Chemical Sciences, 120(5), 623-628. [Link]

  • Kumar, A., & Singh, R. (2018). An Overview on Ring Closing Metathesis Reaction and its Applications. Medwin Publishers. [Link]

  • D'Mello, A. D., et al. (2011). Ring closing metathesis (RCM) approach to the synthesis of conduramine B-2, ent-conduramine F-2, aminocyclopentitol and trihydroxyazepane. Organic & Biomolecular Chemistry, 9(21), 7489-7499. [Link]

  • Alcaide, B., & Almendros, P. (2018). Recent Advances in Total Synthesis via Metathesis Reactions. Molecules, 23(7), 1775. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to NMR Chemical Shift Comparisons for Substituted Tetrahydro-2-(phenylmethyl)-2H-Pyran Compounds

For researchers, medicinal chemists, and professionals in drug development, the precise structural elucidation of novel compounds is paramount. The tetrahydropyran (THP) ring, a common scaffold in many natural products a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, medicinal chemists, and professionals in drug development, the precise structural elucidation of novel compounds is paramount. The tetrahydropyran (THP) ring, a common scaffold in many natural products and pharmacologically active molecules, often presents a stereochemically rich and conformationally complex system. When substituted with a phenylmethyl (benzyl) group at the 2-position, the resulting tetrahydro-2-(phenylmethyl)-2H-pyran framework offers a fascinating subject for NMR spectroscopic analysis. The interplay of electronic effects from substituents on the phenyl ring and stereochemical influences from the THP ring itself leads to a rich and informative NMR spectrum.

This guide provides an in-depth comparison of the ¹H and ¹³C NMR chemical shifts for a series of substituted tetrahydro-2-(phenylmethyl)-2H-pyran compounds. We will delve into the underlying principles governing these chemical shifts, supported by experimental data from analogous systems and established NMR theory. This document is designed to serve as a practical reference for the characterization of this important class of compounds.

The Foundational Spectrum: Unsubstituted Tetrahydro-2-(phenylmethyl)-2H-pyran

To comprehend the impact of substituents, we must first establish a baseline with the parent compound. The tetrahydropyran ring typically adopts a chair conformation, leading to distinct chemical shifts for axial and equatorial protons. The benzyl group at the 2-position can exist in either an axial or equatorial orientation, with the equatorial position generally being more sterically favorable.

The ¹H NMR spectrum of the parent compound is expected to show characteristic signals for the benzylic protons, the protons of the phenyl ring, and the protons of the tetrahydropyran ring. The benzylic protons will appear as a multiplet, coupled to the proton at the C2 position of the THP ring. The phenyl protons will typically resonate in the aromatic region (δ 7.0-7.5 ppm). The protons on the THP ring will exhibit complex splitting patterns due to geminal and vicinal couplings, with the protons on C6 (adjacent to the ring oxygen) being the most deshielded of the ring methylene groups.

The ¹³C NMR spectrum will show distinct signals for the benzylic carbon, the carbons of the phenyl ring, and the carbons of the THP ring. The C2 and C6 carbons of the THP ring, being attached to the oxygen atom, will be the most downfield of the ring carbons.

The Influence of Substituents on the Phenylmethyl Group

Substituents on the phenyl ring of the benzyl group exert their influence on the NMR spectrum primarily through electronic effects: induction and resonance. These effects alter the electron density of the aromatic ring and, to a lesser extent, the benzylic protons and the adjacent THP ring.

Electron-Donating Groups (EDGs): Groups such as methoxy (-OCH₃), hydroxyl (-OH), and amino (-NH₂) increase the electron density of the phenyl ring, particularly at the ortho and para positions. This increased electron density leads to greater shielding of the aromatic protons and carbons, resulting in an upfield shift (lower ppm values) of their signals. The effect on the benzylic protons is less pronounced but a slight upfield shift may be observed.

Electron-Withdrawing Groups (EWGs): Conversely, groups like nitro (-NO₂), cyano (-CN), and carbonyls (-C=O) decrease the electron density of the phenyl ring, especially at the ortho and para positions. This deshielding causes a downfield shift (higher ppm values) in the signals of the aromatic protons and carbons. A corresponding, albeit smaller, downfield shift is also expected for the benzylic protons.

The following table summarizes the expected trends in ¹H and ¹³C NMR chemical shifts for substituents on the phenyl ring.

Substituent (at para-position)Effect on Phenyl Protons (ortho to substituent)Effect on Benzylic Protons (CH₂)Effect on Phenyl Carbons (ipso- and para-carbons)
-OCH₃ (EDG)Upfield Shift (Shielding)Minor Upfield ShiftSignificant Upfield Shift
-CH₃ (Weak EDG)Minor Upfield ShiftMinor Upfield ShiftMinor Upfield Shift
-H (Reference)~7.3 ppm~2.5-3.0 ppm~128 ppm
-Cl (Inductive EWG, Resonance EDG)Minor Downfield ShiftMinor Downfield ShiftComplex Effects
-NO₂ (Strong EWG)Significant Downfield ShiftDownfield ShiftSignificant Downfield Shift

Stereochemical and Substituent Effects on the Tetrahydropyran Ring

Substituents on the tetrahydropyran ring itself will have a more direct impact on the chemical shifts of the ring protons and carbons due to both electronic and steric effects. The chair conformation of the THP ring is a critical factor, as axial and equatorial substituents will have different stereochemical relationships with the other ring atoms.

  • Axial vs. Equatorial Protons: In a chair conformation, axial protons are generally more shielded (appear at a lower ppm) than their equatorial counterparts due to the anisotropic effect of the C-C single bonds in the ring.

  • 1,3-Diaxial Interactions: An axial substituent will experience steric hindrance with the other axial protons at the C3 and C5 positions. This can lead to conformational distortions and changes in the chemical shifts of the involved protons.

  • Electronegative Substituents: An electronegative substituent on the THP ring (e.g., -OH, -OR) will deshield the geminal proton (on the same carbon) and, to a lesser extent, the vicinal protons. The magnitude of this effect will depend on the substituent's electronegativity and its orientation (axial or equatorial).

Experimental Protocol for NMR Analysis

Acquiring high-quality NMR data is essential for the accurate characterization of these compounds. The following is a representative protocol for the ¹H and ¹³C NMR analysis of a substituted tetrahydro-2-(phenylmethyl)-2H-pyran.

1. Sample Preparation:

  • Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d is a common choice for its ability to dissolve a wide range of organic compounds.
  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).
  • Transfer the solution to a clean, dry 5 mm NMR tube.

2. ¹H NMR Spectroscopy:

  • Instrument: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.
  • Experiment: A standard one-dimensional proton experiment (e.g., zg30 pulse program on a Bruker instrument).
  • Parameters:
  • Spectral Width: Typically 12-16 ppm.
  • Number of Scans: 16-64 scans, depending on the sample concentration.
  • Relaxation Delay (d1): 1-2 seconds.
  • Acquisition Time (aq): 2-4 seconds.
  • Rationale: These parameters provide a good balance between signal-to-noise and experimental time for routine characterization. A longer relaxation delay may be necessary for quantitative analysis.

3. ¹³C NMR Spectroscopy:

  • Experiment: A proton-decoupled ¹³C experiment (e.g., zgpg30 pulse program).
  • Parameters:
  • Spectral Width: Typically 0-220 ppm.
  • Number of Scans: 1024 or more scans are often required due to the low natural abundance of ¹³C.
  • Relaxation Delay (d1): 2 seconds.
  • Rationale: Proton decoupling simplifies the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.

4. 2D NMR Spectroscopy (for detailed structural elucidation):

  • COSY (Correlation Spectroscopy): To identify proton-proton coupling networks within the THP ring and between the benzylic protons and the C2 proton.
  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom.
  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is invaluable for assigning quaternary carbons and confirming the connectivity of the molecule.

Visualizing the Concepts

The following diagrams illustrate the key structural features and the workflow for NMR analysis.

G cluster_0 Substituent Effects on Phenyl Ring cluster_1 Stereochemical Effects on THP Ring EDG (-OCH3) EDG (-OCH3) Aromatic Protons Aromatic Protons EDG (-OCH3)->Aromatic Protons Upfield Shift Benzylic Protons Benzylic Protons EDG (-OCH3)->Benzylic Protons Slight Upfield Shift EWG (-NO2) EWG (-NO2) EWG (-NO2)->Aromatic Protons Downfield Shift EWG (-NO2)->Benzylic Protons Downfield Shift Axial Proton Axial Proton Equatorial Proton Equatorial Proton Axial Proton->Equatorial Proton is shielded relative to Axial Substituent Axial Substituent 1,3-Diaxial Interaction 1,3-Diaxial Interaction Axial Substituent->1,3-Diaxial Interaction

Caption: Key factors influencing NMR chemical shifts in substituted tetrahydro-2-(phenylmethyl)-2H-pyrans.

G Sample Preparation Sample Preparation 1D NMR (1H, 13C) 1D NMR (1H, 13C) Sample Preparation->1D NMR (1H, 13C) Initial Characterization 2D NMR (COSY, HSQC, HMBC) 2D NMR (COSY, HSQC, HMBC) 1D NMR (1H, 13C)->2D NMR (COSY, HSQC, HMBC) If structure is complex Basic Structure Confirmation Basic Structure Confirmation 1D NMR (1H, 13C)->Basic Structure Confirmation Full Structure Elucidation Full Structure Elucidation 2D NMR (COSY, HSQC, HMBC)->Full Structure Elucidation

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Safe Handling of 2H-Pyran, tetrahydro-2-(phenylmethyl)-

As researchers and scientists in the fast-paced world of drug development, our work with novel chemical entities demands not only scientific rigor but also an unwavering commitment to safety. This guide provides essentia...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As researchers and scientists in the fast-paced world of drug development, our work with novel chemical entities demands not only scientific rigor but also an unwavering commitment to safety. This guide provides essential, field-proven safety protocols for handling 2H-Pyran, tetrahydro-2-(phenylmethyl)-, a compound structurally related to tetrahydropyran and other cyclic ethers. The principles outlined here are designed to integrate seamlessly into your laboratory's Chemical Hygiene Plan (CHP), ensuring the protection of both personnel and research integrity.[1][2] This document moves beyond a simple checklist, delving into the causality behind each safety recommendation to empower you with a deep, actionable understanding of chemical hygiene.

Hazard Identification: Understanding the Risks of Cyclic Ethers

While a specific Safety Data Sheet (SDS) for 2H-Pyran, tetrahydro-2-(phenylmethyl)- was not found, its structural similarity to tetrahydrofuran (THF) allows us to extrapolate potential hazards. Ethers as a class, including THF, present significant risks that must be proactively managed.[3][4]

Key Potential Hazards:

  • Flammability: Cyclic ethers are often highly flammable liquids and their vapors can form explosive mixtures with air.[5][6] It is critical to keep them away from heat, sparks, open flames, and other ignition sources.[7][8] All equipment used must be properly grounded and bonded to prevent static discharge.[7][8]

  • Peroxide Formation: A primary and insidious danger with many ethers is their tendency to form explosive peroxides upon exposure to air and light.[3][4][9] These peroxides can detonate when subjected to heat, friction, or shock. For this reason, containers must be dated upon receipt and opening, and stored in tightly sealed, air-impermeable containers in a dark area.[4][7][9]

  • Health Hazards: Ethers can be irritants to the skin, eyes, and respiratory tract.[3][10][11][12] Prolonged or repeated skin contact can lead to defatting and dermatitis.[5][7] Inhalation may cause drowsiness, dizziness, or other central nervous system effects.[3][6]

Hazard Summary Table

Hazard ClassPotential Health & Physical EffectsRequired Control Measures
Flammable Liquid Vapors may form explosive mixtures with air. Risk of fire or explosion near ignition sources.[6]Work in a chemical fume hood.[13] Use explosion-proof equipment and non-sparking tools.[8][13] Ground all containers during transfer.[8]
Peroxide Former Can form shock-sensitive and explosive peroxide crystals over time.[3][4]Date containers upon receipt and opening.[7][9] Store away from light and air.[7] Test for peroxides periodically.[7]
Skin/Eye Irritant Causes skin and serious eye irritation.[3][7][10][14]Wear chemical splash goggles and appropriate chemical-resistant gloves.[3][8][13]
Respiratory Irritant Vapors may irritate the respiratory tract, and high concentrations can cause drowsiness or dizziness.[3][6][10]Handle exclusively within a certified chemical fume hood to ensure adequate ventilation.[3][13]
The Core Directive: Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a one-size-fits-all approach; it is dictated by a risk assessment of the specific procedure being performed. The Occupational Safety and Health Administration (OSHA) Laboratory Standard mandates that employers determine the appropriate PPE for each hazard and provide comprehensive training.[8]

PPE_Decision_Workflow

  • Eye and Face Protection : At a minimum, safety glasses with side shields are mandatory for all laboratory work.[13] However, when transferring liquids or performing reactions with a risk of splashing, you must upgrade to tightly fitting chemical splash goggles.[3][13] For larger volumes or higher-risk operations, a face shield should be worn in conjunction with goggles to protect the entire face.[3][8]

  • Skin and Body Protection : A flame-resistant lab coat is the minimum requirement. Ensure it is fully buttoned with sleeves rolled down.[13] For procedures with a significant splash hazard, supplement the lab coat with a chemical-resistant apron. Full-length pants and closed-toe shoes are mandatory at all times to protect against spills.[13]

  • Hand Protection : Due to the rapid permeation of many organic solvents through common laboratory gloves, glove selection is critical. Nitrile gloves are a common starting point, but they should be considered splash protection only.[13] If gloves become contaminated, they must be removed and replaced immediately, followed by hand washing.[7][13] For prolonged direct contact or immersion, heavier-duty gloves such as butyl rubber or Silver Shield® are recommended.[8] Always consult a glove manufacturer's chemical resistance guide for specific compatibility data.

  • Respiratory Protection : All work with this compound must be conducted within a properly functioning chemical fume hood to minimize inhalation of vapors.[7][13] The sash should be kept as low as practicable. If engineering controls like a fume hood are not sufficient to maintain exposure below permissible limits, a respiratory protection program that complies with OSHA 1910.134 must be implemented, including fit-testing and training.[8]

Operational Plan: From Bench to Disposal

A robust safety plan extends beyond PPE. It encompasses every step of the workflow, from initial preparation to final waste disposal.

Step-by-Step Handling Protocol

  • Pre-Handling Verification :

    • Confirm the location and operational status of the nearest safety shower and eyewash station.[10]

    • Ensure a spill kit rated for flammable solvents is readily accessible.[15]

    • Verify that the chemical fume hood is certified and functioning correctly.[2]

    • Check the container's "date opened" and test for peroxides if the date is more than a few months old or if crystals are observed around the cap.[7][9] Do not open a container suspected of containing peroxide crystals .[7]

  • Chemical Handling :

    • Don the appropriate PPE as determined by your risk assessment.

    • Perform all manipulations, including weighing and transferring, inside a chemical fume hood.[13]

    • When transferring the chemical, ground and bond metal containers to prevent static electricity buildup, a potential ignition source.[8]

    • Keep containers tightly closed when not in use to minimize vapor release and prevent peroxide formation.[7][13][16]

  • Decontamination and Disposal :

    • Wipe down the work area in the fume hood with an appropriate solvent and decontaminating solution.

    • Dispose of contaminated gloves, absorbent pads, and other solid waste in a clearly labeled hazardous waste container.[9][15]

    • Excess or waste 2H-Pyran, tetrahydro-2-(phenylmethyl)- must be collected in a designated, sealed, and properly labeled flammable liquid waste container.[16]

    • Never pour ethers down the drain.[16] This can create a fire and explosion hazard in the plumbing.[17] All chemical waste must be disposed of through your institution's Environmental Health & Safety (EHS) office, following all local and federal regulations.[16]

Emergency Procedures: A Self-Validating System

Trust in a protocol is built on its ability to function under adverse conditions. Familiarize yourself and your team with these immediate actions.

  • Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[10][13] Seek prompt medical attention.[10][13]

  • Eye Contact : Go immediately to an eyewash station and flush the eyes with water for at least 15 minutes, holding the eyelids open.[5][10][13] Seek immediate medical attention.[5][13]

  • Inhalation : Move the affected person to fresh air.[3][13] If breathing is difficult or stops, provide artificial respiration and seek immediate medical assistance.[10][13]

  • Spill : For a small spill (<1 L) within a fume hood, use an absorbent material from a spill kit to contain it.[9][15] For large spills, or any spill outside of a fume hood, evacuate the area, alert nearby personnel, and contact your institution's emergency response team or EHS immediately.[9][15]

By integrating these expert-derived protocols and understanding the rationale behind them, you contribute to a culture of safety that is the bedrock of innovative research.

References

  • University of California. (2012, December 14). Tetrahydrofuran (THF) - Standard Operating Procedure. Available at: [Link]

  • Vanderbilt University. The Laboratory Standard | Office of Clinical and Research Safety. Available at: [Link]

  • The University of Edinburgh. (2009, July 10). Ether: It's hazards and safe use. Available at: [Link]

  • Occupational Safety and Health Administration. Laboratory Safety Guidance. Available at: [Link]

  • New Jersey Department of Health. Hazard Summary: Tetrahydrofuran. Available at: [Link]

  • University of California, Merced. (2012, October 19). Standard Operating Procedure: Tetrahydrofuran. Available at: [Link]

  • Occupational Safety and Health Administration. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Available at: [Link]

  • Occupational Safety and Health Administration. OSHA Fact Sheet: Laboratory Safety Chemical Hygiene Plan. Available at: [Link]

  • Oregon Occupational Safety and Health. Preventing Exposure to Hazardous Chemicals in Laboratories. Available at: [Link]

  • Conservation OnLine (CoOL). Hazardous Waste Disposal. Available at: [Link]

  • University of California, Riverside. (2022, October 11). Diethyl ether - Zaera Research Group. Available at: [Link]

  • University of California, Santa Barbara. (2012, December 14). Diethyl Ether - Standard Operating Procedure. Available at: [Link]

  • University of Washington. Use of Ether - Environment, Health & Safety. Available at: [Link]

  • Cole-Parmer. Material Safety Data Sheet - Tetrahydro-2H-pyran-2-ol. Available at: [Link]

  • Pi Chemicals. Material Safety Data Sheet - o-(Tetrahydro-2H-Pyran-2-yl)hydroxylamine. Available at: [Link]

  • Angene Chemical. (2021, May 1). Safety Data Sheet - 1-(Tetrahydro-2H-pyran-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole. Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.